Tazomeline

• CAS: 131987-54-7

Core Science & Biosynthesis

The Neuropharmacological Profile of Tazomeline: A Technical Guide to its Mechanism of Action in Neuronal Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tazomeline is a non-selective muscarinic acetylcholine receptor agonist that has been investigated for its potential therapeutic effects in cognitive disorders such as Alzheimer's disease and schizophrenia.[1] Although its clinical development was discontinued for undisclosed reasons, understanding its mechanism of action at the cellular level remains crucial for the broader field of muscarinic receptor pharmacology and drug development. This technical guide provides an in-depth analysis of Tazomeline's mechanism of action in neuronal cells, with a focus on its interaction with muscarinic receptors and the subsequent intracellular signaling cascades. Given the limited publicly available data specifically for Tazomeline, this guide will also draw upon data from its close structural and functional analogue, Xanomeline, to provide a more complete picture of its likely pharmacological effects.

Introduction: The Muscarinic System and Cognitive Function

The cholinergic system, and particularly the muscarinic acetylcholine receptors (mAChRs), plays a pivotal role in regulating higher cognitive functions, including learning and memory.[2][3] There are five subtypes of muscarinic receptors (M1-M5), all of which are G-protein coupled receptors (GPCRs). The M1 muscarinic receptor, in particular, is highly expressed in the hippocampus and cerebral cortex, areas of the brain critical for cognitive processes.[4] Consequently, M1 receptor agonists have been a major focus of drug discovery efforts for neurodegenerative diseases characterized by cognitive decline.[3][5][6]

Tazomeline emerged as a potential therapeutic candidate within this context. While broadly classified as a non-selective muscarinic agonist, its therapeutic rationale was largely based on the activation of M1 receptors to ameliorate cognitive deficits.[1]

Receptor Binding and Functional Activity

Detailed quantitative data on the binding affinities (Ki) and functional potencies (EC50) of Tazomeline across all five muscarinic receptor subtypes are not extensively available in the public domain. It is, however, characterized as a "non-selective" agonist.[1] To provide a clearer understanding of its likely receptor interaction profile, we can examine the data for Xanomeline, a structurally similar compound.[7][8][9] Xanomeline, while having a high affinity for all five muscarinic receptor subtypes, exhibits functional selectivity, acting as a partial agonist with a preference for M1 and M4 receptors.[7]

Table 1: Muscarinic Receptor Binding Profile of Xanomeline (as a proxy for Tazomeline)

Receptor Subtype	Binding Affinity (Ki)	Species	Radioligand	Reference
M1	High (specific values vary)	Human/Rat	[3H]-NMS	[10]
M2	High (specific values vary)	Human/Rat	[3H]-NMS	[10]
M3	High (specific values vary)	Human/Rat	[3H]-NMS	[10]
M4	High (specific values vary)	Human/Rat	[3H]-NMS	[10]
M5	High (specific values vary)	Human/Rat	[3H]-NMS	[10]
Note: Specific Ki values for Tazomeline are not readily available in the literature. The data for Xanomeline indicates high affinity across subtypes, with functional selectivity being a key differentiator.

Table 2: Functional Activity of Xanomeline (as a proxy for Tazomeline)

Assay	Receptor Subtype	Potency (EC50)	Efficacy (% of full agonist)	Reference
Phosphoinositide Hydrolysis	M1	Potent (nM range)	Partial to Full	Not Specified
Calcium Mobilization	M1	Potent (nM range)	Partial	[11]
ERK Phosphorylation	M1	Modest	Partial	[11]
Note: This table summarizes the functional activity of Xanomeline, which is expected to be similar to Tazomeline. The exact potency and efficacy can vary depending on the cell line and experimental conditions.

Core Signaling Pathway: M1 Receptor-Mediated Cascade

The primary mechanism of action of Tazomeline in neuronal cells, particularly through the M1 receptor, involves the activation of the Gq/11 family of G-proteins.[4] This initiates a well-defined intracellular signaling cascade that ultimately leads to the modulation of neuronal excitability and synaptic plasticity.

Figure 1: Tazomeline's M1 Receptor Signaling Pathway.

G-Protein Coupling and Second Messenger Production

Upon binding of Tazomeline to the M1 receptor, the receptor undergoes a conformational change that facilitates the activation of the heterotrimeric Gq/11 protein. This activation involves the exchange of GDP for GTP on the α-subunit (Gαq/11). The activated Gαq/11 subunit then dissociates and stimulates the membrane-bound enzyme, phospholipase C-β (PLC-β).[4]

PLC-β catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[12]

Calcium Mobilization and Protein Kinase C Activation

IP3, being water-soluble, diffuses into the cytosol and binds to its receptor on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺).[12] The resulting increase in cytosolic Ca²⁺ concentration, along with DAG, acts as a co-activator for Protein Kinase C (PKC).[12] Activated PKC then phosphorylates a variety of substrate proteins, leading to downstream cellular responses.

MAPK/ERK Pathway Activation

One of the key downstream targets of PKC is the Raf kinase, which is the initial component of the Mitogen-Activated Protein Kinase (MAPK) cascade, also known as the ERK pathway.[13] PKC can activate Raf, which in turn phosphorylates and activates MEK (MAPK/ERK kinase).[13] Activated MEK then phosphorylates and activates ERK (extracellular signal-regulated kinase).[13][14] Phosphorylated ERK (p-ERK) can translocate to the nucleus to regulate the activity of transcription factors, such as CREB, thereby influencing gene expression related to synaptic plasticity and cell survival.[15]

Experimental Protocols for Studying Tazomeline's Mechanism of Action

To elucidate the mechanism of action of muscarinic agonists like Tazomeline, a variety of in vitro and in vivo experimental techniques are employed. Below are detailed methodologies for key experiments.

In Vitro Assays

This assay measures the direct activation of PLC by the M1 receptor upon agonist stimulation.

Figure 2: Workflow for a Phospholipase C Activity Assay.

Methodology:

• Cell Culture: Culture a suitable neuronal cell line (e.g., SH-SY5Y or PC12 cells) endogenously or recombinantly expressing the M1 muscarinic receptor.

• Cell Lysis: Harvest the cells and prepare cell lysates using a suitable lysis buffer that preserves enzyme activity.

• Assay Reaction: In a microplate, incubate the cell lysates with varying concentrations of Tazomeline or a control agonist. Add a chromogenic or fluorogenic substrate for PLC.

• Signal Detection: Measure the change in absorbance or fluorescence over time using a plate reader. The rate of product formation is proportional to the PLC activity.

• Data Analysis: Plot the rate of reaction against the agonist concentration to determine the EC50 value.

This assay measures the accumulation of IP3, a direct product of PLC activity.

Methodology:

• Cell Culture and Labeling: Culture neuronal cells in a medium containing [³H]-myo-inositol to radiolabel the cellular phosphoinositide pools.

• Agonist Stimulation: Treat the cells with different concentrations of Tazomeline in the presence of lithium chloride (LiCl), which inhibits the degradation of inositol phosphates.

• Extraction: Stop the reaction and extract the water-soluble inositol phosphates.

• Separation and Quantification: Separate the different inositol phosphate species using anion-exchange chromatography and quantify the radioactivity of the IP3 fraction using liquid scintillation counting.

• Data Analysis: Generate dose-response curves to determine the potency (EC50) and efficacy of Tazomeline in stimulating IP3 production.

This assay measures the increase in intracellular calcium concentration following IP3-mediated release from the endoplasmic reticulum.

Figure 3: Workflow for a Calcium Mobilization Assay.

Methodology:

• Cell Culture: Plate neuronal cells in a multi-well plate suitable for fluorescence measurements.

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which will be taken up by the cells.

• Agonist Addition: Place the plate in a fluorescence plate reader and add varying concentrations of Tazomeline to the wells.

• Fluorescence Measurement: Immediately begin recording the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: Analyze the peak fluorescence intensity or the area under the curve to generate dose-response curves.

This technique is used to detect the activation of the MAPK/ERK pathway.

Methodology:

• Cell Treatment: Treat cultured neuronal cells with Tazomeline for various time points.

• Protein Extraction: Lyse the cells and extract the total protein.

• SDS-PAGE and Transfer: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer them to a membrane.

• Immunoblotting: Incubate the membrane with a primary antibody specific for phosphorylated ERK (p-ERK). Subsequently, incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Quantification: Quantify the band intensity and normalize it to the total ERK or a loading control to determine the extent of ERK activation.[10][16][17][18]

This method visualizes the translocation of PKC to the cell membrane upon activation.

Methodology:

• Cell Culture and Treatment: Grow neuronal cells on coverslips and treat them with Tazomeline.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize them with a detergent like Triton X-100.[19][20][21][22][23]

• Immunostaining: Incubate the cells with a primary antibody against a specific PKC isoform, followed by a fluorescently labeled secondary antibody.[19][20][21][22][23]

• Imaging: Visualize the cells using a fluorescence microscope. Activated PKC will show increased staining at the cell membrane.

In Vivo and Ex Vivo Techniques

This technique can be used to measure the effects of Tazomeline on the electrical properties of individual neurons.

Methodology:

• Slice Preparation: Prepare acute brain slices from a relevant brain region (e.g., hippocampus or prefrontal cortex).

• Recording: Obtain whole-cell patch-clamp recordings from individual neurons within the slice.

• Drug Application: Perfuse the slice with a solution containing Tazomeline.

• Data Acquisition: Record changes in membrane potential, firing rate, and synaptic currents to assess the effect of Tazomeline on neuronal excitability.

Conclusion

Tazomeline, as a non-selective muscarinic agonist, is presumed to exert its effects in neuronal cells through the activation of multiple muscarinic receptor subtypes. Its potential cognitive-enhancing properties are likely mediated by the M1 receptor, which triggers a well-characterized signaling cascade involving Gq/11 protein activation, phosphoinositide hydrolysis, intracellular calcium mobilization, and the subsequent activation of PKC and the MAPK/ERK pathway. While specific quantitative pharmacological data for Tazomeline is limited, the extensive research on its close analogue, Xanomeline, provides a strong basis for understanding its molecular mechanism of action. The experimental protocols outlined in this guide provide a framework for the further investigation and characterization of Tazomeline and other novel muscarinic receptor modulators. A thorough understanding of these mechanisms is essential for the rational design of future therapeutics targeting the cholinergic system for the treatment of cognitive and neuropsychiatric disorders.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Muscarinic Agonists for the Treatment of Cognition in Schizophrenia | CNS Spectrums | Cambridge Core [cambridge.org]
• 3. academic.oup.com [academic.oup.com]
• 4. What are the therapeutic candidates targeting M1? [synapse.patsnap.com]
• 5. CNS muscarinic receptors and muscarinic receptor agonists in Alzheimer disease treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Xanomeline - Wikipedia [en.wikipedia.org]
• 8. Xanomeline | C14H23N3OS | CID 60809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. What is the mechanism of action of Xanomeline Tartrate/Trospium Chloride? [synapse.patsnap.com]
• 10. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel Allosteric Agonists of M1 Muscarinic Acetylcholine Receptors Induce Brain Region-Specific Responses That Correspond with Behavioral Effects in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Amplification of Ca2+ signaling by diacylglycerol-mediated inositol 1,4,5-trisphosphate production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.physiology.org [journals.physiology.org]
• 14. M1 muscarinic acetylcholine receptors activate extracellular signal-regulated kinase in CA1 pyramidal neurons in mouse hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MAPK-ERK Signaling Pathway - Elabscience [elabscience.com]
• 16. Antagonism of Muscarinic Acetylcholine Receptors Alters Synaptic ERK Phosphorylation in the Rat Forebrain - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Immunofluorescence for Primary Brain Cell Cultures [protocols.io]
• 20. BestProtocols: Immunofluorescent Staining of Intracellular Antigens on Cultured Cells | Thermo Fisher Scientific - SG [thermofisher.com]
• 21. static.fishersci.eu [static.fishersci.eu]
• 22. biotium.com [biotium.com]
• 23. documents.thermofisher.com [documents.thermofisher.com]

Early Research and Discovery of Tazomeline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tazomeline, also known by its developmental code LY-287041 and chemical name 3-Hexylthio-TZTP, emerged as a promising muscarinic acetylcholine receptor agonist during the intensive search for effective treatments for cognitive deficits associated with neurodegenerative disorders such as Alzheimer's disease.[1][2][3][4] This technical guide provides an in-depth overview of the early research and discovery of Tazomeline, focusing on its pharmacological profile, mechanism of action, and the experimental methodologies employed in its initial evaluation.

Core Data Summary

Pharmacological Profile of Tazomeline

The following tables summarize the key quantitative data from early preclinical studies of Tazomeline.

Receptor Subtype	Binding Affinity (Ki)
Muscarinic M1	Data not available in searched documents
Muscarinic M2	Data not available in searched documents
Muscarinic M3	Data not available in searched documents
Muscarinic M4	Data not available in searched documents
Muscarinic M5	Data not available in searched documents
Table 1: Muscarinic Receptor Binding Affinities of Tazomeline. Note: Specific Ki values for Tazomeline at the five muscarinic receptor subtypes were not found in the provided search results.

Functional Assay	Parameter	Value
Phosphoinositide (PI) Hydrolysis	EC50	Data not available in searched documents
Table 2: In Vitro Functional Efficacy of Tazomeline. Note: While Tazomeline is known to stimulate PI hydrolysis, the specific EC50 value was not available in the searched literature.

Species	Route of Administration	Cmax	Tmax	Half-life (t1/2)	Bioavailability
Animal Models	Data not available	Data not available	Data not available	Data not available	Data not available
Table 3: Preclinical Pharmacokinetic Parameters of Tazomeline. Note: Detailed pharmacokinetic data for Tazomeline in preclinical animal models were not found in the provided search results.

Mechanism of Action: M1 Receptor-Mediated Signaling

Tazomeline functions as an agonist at muscarinic acetylcholine receptors, with a noted selectivity for the M1 subtype.[2][4] The activation of the M1 receptor initiates a key intracellular signaling cascade involving the hydrolysis of phosphoinositides.[5] This pathway is crucial for neuronal signaling and is implicated in cognitive processes.

M1 Receptor Signaling Pathway

Upon binding of Tazomeline to the M1 receptor, the receptor undergoes a conformational change, leading to the activation of a coupled G-protein, Gq. Activated Gq, in turn, stimulates the enzyme phospholipase C (PLC). PLC then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC), which then phosphorylates various downstream target proteins, leading to a cellular response.

M1 Receptor-Mediated Phosphoinositide Signaling Pathway

Experimental Protocols

Detailed experimental protocols for the key assays used in the early evaluation of Tazomeline are outlined below. These are generalized protocols based on standard methodologies of the time, as specific detailed procedures for Tazomeline were not available in the searched literature.

Radioligand Binding Assay for Muscarinic Receptors

This assay is used to determine the binding affinity (Ki) of a test compound for different receptor subtypes.

Objective: To quantify the affinity of Tazomeline for M1-M5 muscarinic receptor subtypes.

Materials:

• Cell membranes prepared from cell lines expressing a single human muscarinic receptor subtype (M1, M2, M3, M4, or M5).

• Radioligand, e.g., [3H]-N-methylscopolamine ([3H]-NMS), a non-selective muscarinic antagonist.

• Test compound: Tazomeline at various concentrations.

• Non-specific binding control: A high concentration of a non-labeled universal muscarinic antagonist (e.g., atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of the radioligand ([3H]-NMS) and varying concentrations of the unlabeled test compound (Tazomeline).

• Equilibrium: Allow the binding reaction to reach equilibrium (typically 60-90 minutes at room temperature).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the concentration of Tazomeline that inhibits 50% of the specific binding of the radioligand (IC50). The specific binding is calculated as the difference between total binding (in the absence of competing ligand) and non-specific binding (in the presence of a saturating concentration of atropine). The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for Radioligand Binding Assay

Phosphoinositide (PI) Hydrolysis Assay

This functional assay measures the ability of an agonist to stimulate the production of inositol phosphates, a downstream consequence of M1 receptor activation.

Objective: To determine the potency (EC50) and efficacy of Tazomeline in stimulating phosphoinositide hydrolysis.

Materials:

• Cultured cells expressing the human M1 muscarinic receptor.

• [3H]-myo-inositol for labeling cellular phosphoinositides.

• Agonist: Tazomeline at various concentrations.

• Lithium chloride (LiCl) solution (to inhibit inositol monophosphatase and allow accumulation of inositol phosphates).

• Quenching solution (e.g., ice-cold trichloroacetic acid).

• Anion exchange chromatography columns (e.g., Dowex AG1-X8).

• Elution buffers.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Cell Labeling: Incubate the cells with [3H]-myo-inositol for 24-48 hours to allow for its incorporation into membrane phosphoinositides.

• Pre-incubation: Wash the cells and pre-incubate them in a buffer containing LiCl.

• Agonist Stimulation: Add varying concentrations of Tazomeline to the cells and incubate for a specific period (e.g., 30-60 minutes).

• Assay Termination: Stop the reaction by adding an ice-cold quenching solution.

• Extraction of Inositol Phosphates: Extract the water-soluble inositol phosphates from the cell lysate.

• Chromatographic Separation: Apply the aqueous extracts to anion exchange columns to separate the different inositol phosphate isomers.

• Elution and Quantification: Elute the total inositol phosphates and measure the radioactivity of the eluate using a liquid scintillation counter.

• Data Analysis: Plot the amount of [3H]-inositol phosphates produced as a function of the Tazomeline concentration. The concentration of Tazomeline that produces 50% of the maximal response is the EC50 value.

Experimental Workflow for Phosphoinositide Hydrolysis Assay

Conclusion

The early research on Tazomeline identified it as a muscarinic M1 receptor agonist with the potential to address the cognitive decline in Alzheimer's disease by stimulating the phosphoinositide signaling pathway. While the development of Tazomeline was ultimately discontinued for reasons that are not publicly detailed, the foundational research provided valuable insights into the therapeutic potential of targeting M1 receptors. The experimental methodologies described herein represent the standard approaches of the time for characterizing novel receptor agonists and continue to form the basis of modern drug discovery efforts in this area. Further research to uncover the specific quantitative pharmacological and pharmacokinetic data for Tazomeline would provide a more complete picture of its preclinical profile.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. Tazomeline - AdisInsight [adisinsight.springer.com]
• 3. Tazomeline - Wikipedia [en.wikipedia.org]
• 4. medkoo.com [medkoo.com]
• 5. Muscarinic Agonists - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Chemical Structure and Properties of Tazomeline (LY-287,041)

This technical guide provides a comprehensive overview of the chemical structure, properties, and pharmacological profile of Tazomeline (LY-287,041), a non-selective muscarinic acetylcholine receptor agonist. Due to the discontinuation of its development, publicly available quantitative data is limited. This guide synthesizes the available information and provides context through general methodologies and related compounds.

Chemical Structure and Physicochemical Properties

Tazomeline is a synthetic small molecule belonging to the tetrahydropyridine and thiadiazole chemical classes.[1][2] Its chemical identity and core properties are summarized below.

Property	Value
IUPAC Name	5-[4-(hexylsulfanyl)-1,2,5-thiadiazol-3-yl]-1-methyl-1,2,3,6-tetrahydropyridine
Synonyms	LY-287,041, LY287041, 3-Hexylthio-TZTP
CAS Number	131987-54-7
Molecular Formula	C₁₄H₂₃N₃S₂
Molar Mass	297.48 g/mol
SMILES Notation	CCCCCCSC1=NSN=C1C2=CCCN(C)C2
Appearance	To be determined
Solubility	Information not publicly available
Storage Conditions	Dry, dark, and at 0-4°C for short term or -20°C for long term.[3]

Pharmacological Profile

Mechanism of Action

Tazomeline is a non-selective agonist of muscarinic acetylcholine receptors (mAChRs).[1][2] There are five subtypes of mAChRs (M1-M5), which are G-protein coupled receptors (GPCRs) involved in numerous physiological functions in both the central and peripheral nervous systems.[4] The M1, M3, and M5 receptors primarily couple to Gq/11 proteins, while M2 and M4 receptors couple to Gi/o proteins.[4]

The therapeutic rationale for Tazomeline in treating cognitive dysfunction, such as in Alzheimer's disease and schizophrenia, is primarily based on the activation of the M1 receptor.[3] M1 receptors are highly expressed in the hippocampus and cerebral cortex, brain regions crucial for learning and memory.[5]

Signaling Pathways

Activation of the M1 muscarinic receptor by an agonist like Tazomeline initiates a well-characterized signaling cascade through the Gq protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[4][6] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, and DAG activates protein kinase C (PKC).[6] These signaling events lead to various downstream cellular responses, including the modulation of neuronal excitability and synaptic plasticity.[7][8]

M1 Muscarinic Receptor Signaling Pathway

M1 receptor activation can also couple to other signaling pathways, including Gs (leading to an increase in cAMP) and Gi (leading to a decrease in cAMP) in certain tissues.[4][7]

Quantitative Pharmacological Data

Muscarinic Receptor Binding Affinities

Receptor Subtype	Tazomeline (LY-287,041) Ki (nM)
M1	Not Publicly Available
M2	Not Publicly Available
M3	Not Publicly Available
M4	Not Publicly Available
M5	Not Publicly Available

Functional Activity

Assay Type	Receptor Subtype	Tazomeline (LY-287,041) EC50 (nM)
Phosphoinositide (PI) Hydrolysis	M1	Not Publicly Available
GTPγS Binding	M1-M5	Not Publicly Available

Pharmacokinetic Properties

Comprehensive pharmacokinetic data for Tazomeline, including absorption, distribution, metabolism, and excretion (ADME) parameters, have not been publicly disclosed.

Parameter	Value
Bioavailability	Not Publicly Available
Half-life (t½)	Not Publicly Available
Metabolism	Not Publicly Available
Excretion	Not Publicly Available

Experimental Protocols

The characterization of a muscarinic agonist like Tazomeline would involve standard in vitro pharmacological assays. Below are detailed methodologies for key experiments.

Radioligand Binding Assay for M1 Receptor Affinity

This protocol describes a competitive binding assay to determine the affinity of a test compound for the M1 muscarinic receptor using a radiolabeled antagonist.

Objective: To determine the inhibitory constant (Ki) of Tazomeline at the human M1 muscarinic receptor.

Materials:

• Cell membranes from a stable cell line expressing the human M1 receptor (e.g., CHO-K1 or HEK293).

• Radioligand: [³H]-pirenzepine (a selective M1 antagonist).[9][10]

• Non-specific binding control: Atropine (a non-selective muscarinic antagonist).

• Assay buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Test compound: Tazomeline (LY-287,041) at various concentrations.

• Scintillation cocktail and vials.

• Glass fiber filter mats and a cell harvester.

• Liquid scintillation counter.

Procedure:

• Preparation of Reagents: Prepare serial dilutions of Tazomeline in the assay buffer. Prepare stock solutions of [³H]-pirenzepine and atropine.

• Assay Setup: In a 96-well plate, combine the cell membranes, [³H]-pirenzepine (at a concentration close to its Kd), and either assay buffer (for total binding), a high concentration of atropine (e.g., 1 µM, for non-specific binding), or varying concentrations of Tazomeline.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the Tazomeline concentration. Fit the data to a one-site competition model to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow for Radioligand Binding Assay

Phosphoinositide (PI) Turnover Assay

This protocol measures the functional agonistic activity of a compound at Gq-coupled receptors by quantifying the accumulation of inositol phosphates.[11][12]

Objective: To determine the potency (EC50) and efficacy of Tazomeline in stimulating PI hydrolysis via the M1 receptor.

Materials:

• A cell line expressing the human M1 receptor.

• [³H]-myo-inositol.

• Cell culture medium.

• Stimulation buffer containing LiCl (to inhibit inositol monophosphatase).[11]

• Test compound: Tazomeline at various concentrations.

• Quenching solution (e.g., ice-cold trichloroacetic acid).

• Anion-exchange chromatography columns.

• Elution buffers.

• Scintillation cocktail and vials.

• Liquid scintillation counter.

Procedure:

• Cell Labeling: Culture the cells in a medium containing [³H]-myo-inositol for 24-48 hours to allow for its incorporation into membrane phosphoinositides.

• Cell Stimulation: Wash the cells and pre-incubate them in a stimulation buffer containing LiCl. Add varying concentrations of Tazomeline and incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Extraction of Inositol Phosphates: Terminate the stimulation by adding a quenching solution. Lyse the cells and collect the soluble fraction containing the inositol phosphates.

• Chromatographic Separation: Apply the soluble extracts to anion-exchange columns. Wash the columns and then elute the total inositol phosphates with an appropriate elution buffer (e.g., 1 M ammonium formate / 0.1 M formic acid).

• Quantification: Add the eluates to scintillation vials with a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the amount of [³H]-inositol phosphates accumulated against the logarithm of the Tazomeline concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 (potency) and the maximum response (efficacy).

Chemical Synthesis

A potential synthetic pathway is outlined below.

Proposed Synthetic Workflow for Tazomeline

Clinical Development and Therapeutic Potential

Tazomeline (LY-287,041) was advanced into clinical trials for the treatment of cognitive deficits in Alzheimer's disease and schizophrenia.[1][2] However, its development was discontinued for reasons that have not been publicly disclosed.[2]

The clinical development of a related compound, Xanomeline, provides insight into the potential and the challenges of this class of muscarinic agonists. Xanomeline, which also acts on M1 and M4 receptors, showed efficacy in improving cognitive function and reducing behavioral disturbances in patients with Alzheimer's disease.[14] However, its clinical utility was limited by dose-dependent cholinergic side effects, primarily gastrointestinal in nature.[14] This highlights the therapeutic window challenges associated with non-selective muscarinic agonists.

Conclusion

Tazomeline (LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist that was investigated as a potential treatment for cognitive disorders. While its development was halted, the study of Tazomeline and related compounds has contributed to the understanding of the role of the muscarinic system in cognition and has paved the way for the development of more selective muscarinic modulators with improved side-effect profiles. The lack of publicly available quantitative data for Tazomeline underscores the challenges in retrospectively compiling comprehensive profiles for discontinued drug candidates. This guide provides a framework based on the available information and established methodologies in the field.

References

• 1. Tazomeline [medbox.iiab.me]
• 2. Tazomeline - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 5. M1 muscarinic receptor signaling in mouse hippocampus and cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]
• 7. G protein coupling and signaling pathway activation by m1 muscarinic acetylcholine receptor orthosteric and allosteric agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pirenzepine Promotes the Dimerization of Muscarinic M1 Receptors through a Three-step Binding Process - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of 5-(4-alkylsulfanyl-[1, 2, 5]thiadiazol-3-yl)-3-methyl-1, 2, 3, 4-tetrahydropyrimidine oxalate salts and their evaluation as muscarinic receptor agonists [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of xanomeline, a selective muscarinic receptor agonist, on cognitive function and behavioral symptoms in Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational Studies on Tazomeline for Alzheimer's Research: A Technical Guide

This technical guide provides an in-depth overview of the foundational research on tazomeline, a muscarinic receptor agonist investigated for its therapeutic potential in Alzheimer's disease. The document is intended for researchers, scientists, and drug development professionals, offering a comprehensive summary of key findings, experimental methodologies, and the underlying signaling pathways.

Introduction

Tazomeline is a functionally selective M1 and M4 muscarinic acetylcholine receptor (mAChR) agonist.[1][2] The cholinergic system is known to be heavily implicated in cognitive functions, and its degeneration is a hallmark of Alzheimer's disease.[3] Tazomeline's mechanism of action, aimed at stimulating these specific receptors, has been a key area of investigation for both symptomatic improvement and potential disease-modifying effects in Alzheimer's disease.

Mechanism of Action and Signaling Pathways

Tazomeline exerts its effects primarily through the activation of M1 and M4 muscarinic receptors. This activation initiates a cascade of intracellular signaling events. One of the key pathways involves the Gq/11 protein, leading to the activation of phospholipase C (PLC), which in turn results in the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). DAG proceeds to activate protein kinase C (PKC).

Another proposed mechanism involves the interplay between muscarinic and nicotinic receptors. Research suggests that tazomeline can restore endogenous nicotinic acetylcholine receptor signaling, which is also compromised in Alzheimer's disease.[4]

Quantitative Data from Foundational Studies

The following tables summarize the quantitative data from key clinical trials and preclinical studies of tazomeline (referred to as xanomeline in these studies).

Table 1: Efficacy of Tazomeline in Alzheimer's Disease Clinical Trials

Outcome Measure	Dosage	Result	p-value	Reference
ADAS-Cog	225 mg/day (high dose)	Significant treatment effect vs. placebo	≤ 0.05	[1]
CIBIC+	225 mg/day (high dose)	Significant treatment effect vs. placebo	≤ 0.02	[1]
ADSS (Behavioral)	Dose-dependent	Reductions in vocal outbursts, suspiciousness, delusions, agitation, and hallucinations	≤ 0.002	[1][2]
NOSGER	Dose-dependent	Significant dose-response relationship	≤ 0.02	[1]
CNTB Summary Score (ITT analysis)	75 mg t.i.d.	Significant between-group comparison favoring tazomeline over placebo	≤ 0.05	[5]

Table 2: Preclinical Data on Tazomeline's Effect on Amyloid Precursor Protein (APP) Secretion

Cell Line	Tazomeline Concentration (EC50)	Carbachol Concentration (EC50)	Maximum Increase in sAPP Release	Reference
CHO-m1	10 nM	11 µM	4-10 fold	[6]

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

• Objective: To evaluate the therapeutic effects of tazomeline tartrate in patients with probable Alzheimer's disease.[1]

• Participants: 343 men and women aged 60 and older with mild to moderate Alzheimer's disease.[1][2]

• Design: A 6-month, randomized, double-blind, placebo-controlled, parallel-group trial, followed by a 1-month single-blind placebo washout.[1]

• Interventions: Patients were administered 75, 150, or 225 mg of tazomeline per day (low, medium, and high doses, respectively) or a placebo.[1]

• Outcome Measures:

  • Alzheimer's Disease Assessment Scale-Cognitive subscale (ADAS-Cog)[1][5]

  • Clinician's Interview-Based Impression of Change (CIBIC+)[1]

  • Alzheimer's Disease Symptomatology Scale (ADSS)[1]

  • Nurses' Observational Scale for Geriatric Patients (NOSGER)[1]

  • Computerized Neuropsychological Test Battery (CNTB)[5]

• Workflow:

• Objective: To compare the effects of tazomeline and carbachol on the secretion of soluble amyloid precursor protein (sAPP) from cells transfected with the human m1 receptor.[6]

• Cell Line: Chinese hamster ovary cells transfected with the human m1 receptor (CHO-m1).[6]

• Methodology:

  • CHO-m1 cells were cultured.

  • Cells were treated with varying concentrations of tazomeline or carbachol.

  • The amount of sAPP released into the cell culture medium was measured.

  • To confirm the role of the m1 receptor, experiments were repeated with the muscarinic antagonist atropine.

  • To investigate the involvement of Protein Kinase C (PKC), the PKC inhibitor bisindolemaleimide was used in conjunction with tazomeline and carbachol.[6]

Conclusion

Foundational studies on tazomeline have demonstrated its potential as a therapeutic agent for Alzheimer's disease through its action as an M1/M4 muscarinic receptor agonist. Clinical trials have shown significant improvements in both cognitive and behavioral symptoms in patients with mild to moderate Alzheimer's disease.[1][2] Preclinical research has further elucidated its mechanism of action, including its ability to promote the non-amyloidogenic processing of amyloid precursor protein.[6] While adverse gastrointestinal effects have been a challenge with oral formulations, the promising efficacy data from these foundational studies have paved the way for further research into alternative delivery methods and next-generation muscarinic agonists.[2]

References

• 1. Effects of xanomeline, a selective muscarinic receptor agonist, on cognitive function and behavioral symptoms in Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The selective muscarinic agonist xanomeline improves both the cognitive deficits and behavioral symptoms of Alzheimer disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Xanomeline restores endogenous nicotinic acetylcholine receptor signaling in mouse prefrontal cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy of xanomeline in Alzheimer disease: cognitive improvement measured using the Computerized Neuropsychological Test Battery (CNTB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The muscarinic M1 agonist xanomeline increases soluble amyloid precursor protein release from Chinese hamster ovary-m1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Rise of Muscarinic Agonists in Schizophrenia Treatment: A Technical Analysis of Xanomeline's Therapeutic Potential

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The recent approval of xanomeline, in combination with the peripherally acting muscarinic antagonist trospium, marks a paradigm shift in the pharmacological management of schizophrenia. Moving beyond the dopamine D2 receptor antagonism that has dominated the field for decades, this novel approach targets the cholinergic system, specifically the M1 and M4 muscarinic acetylcholine receptors. This technical guide provides a comprehensive overview of the mechanism of action, preclinical evidence, and pivotal clinical trial data for xanomeline. It aims to equip researchers, scientists, and drug development professionals with a detailed understanding of its therapeutic promise for treating the complex symptomology of schizophrenia, including its positive, negative, and cognitive domains. While initial research in the muscarinic agonist class included compounds like tazomeline, which was studied for cognitive dysfunction in schizophrenia but ultimately discontinued, xanomeline has emerged as the leading agent in this class, demonstrating significant clinical efficacy.[1][2][3]

Introduction: A New Mechanistic Approach

For over half a century, the primary therapeutic strategy for schizophrenia has revolved around the dopamine hypothesis, with antipsychotics predominantly acting as D2 receptor antagonists. While effective for many patients in managing positive symptoms, these medications often have limited efficacy for negative and cognitive symptoms and are associated with a range of side effects, including extrapyramidal symptoms, weight gain, and metabolic disturbances.[4][5] This has created a significant unmet need for novel treatments with different mechanisms of action.[6][7]

Xanomeline represents a departure from this dopamine-centric model.[5][7] It is a muscarinic receptor agonist with preferential activity at the M1 and M4 subtypes, which are highly expressed in brain regions implicated in the pathophysiology of schizophrenia.[6][8][9] The therapeutic rationale is based on modulating downstream dopamine and glutamate neurotransmission through the cholinergic system, offering a novel way to restore neural circuit balance.[9]

Mechanism of Action: M1 and M4 Receptor Agonism

Xanomeline's efficacy is believed to be mediated through its dual agonism at M1 and M4 receptors in the central nervous system.[8][9] These two receptor subtypes have distinct but complementary roles in modulating neurotransmitter systems dysregulated in schizophrenia.

• M4 Receptor Activation: M4 receptors are predominantly found on presynaptic terminals of cholinergic interneurons in the striatum.[1] Their activation acts as an autoreceptor, reducing acetylcholine release. This, in turn, decreases the firing of midbrain dopamine neurons in the ventral tegmental area (VTA), leading to a reduction in dopamine release in the nucleus accumbens.[5] This mechanism is thought to underlie the reduction in positive symptoms (e.g., hallucinations, delusions) without directly blocking postsynaptic D2 receptors.[5]

• M1 Receptor Activation: M1 receptors are primarily located postsynaptically in the cortex and hippocampus.[8] Their activation is linked to improvements in cognitive function.[8] M1 agonism may enhance neural plasticity and learning by modulating glutamatergic neurotransmission, addressing the cognitive and potentially the negative symptoms of schizophrenia.[9]

The following diagram illustrates the proposed signaling pathway for xanomeline's antipsychotic action.

Figure 1: Proposed signaling pathway of xanomeline in schizophrenia.

Preclinical and Early Clinical Development

Preclinical studies in rats and mice demonstrated that xanomeline has a pharmacological profile similar to atypical antipsychotics like clozapine and olanzapine.[5] It was shown to inhibit A10 dopamine cells (associated with the mesolimbic pathway) but not A9 cells (nigrostriatal pathway), suggesting a lower risk of extrapyramidal side effects.[5] Furthermore, xanomeline blocked conditioned avoidance responding in rats, a classic preclinical test for antipsychotic activity.[5]

An early pilot study in 20 patients with schizophrenia showed that xanomeline treatment resulted in significant improvements in total scores on the Brief Psychiatric Rating Scale (BPRS) and the Positive and Negative Syndrome Scale (PANSS) compared to placebo.[9] Notably, improvements were also observed in verbal learning and short-term memory.[9] However, the development of xanomeline as a monotherapy was hampered by dose-limiting cholinergic side effects, such as nausea, vomiting, and diarrhea, due to the activation of peripheral muscarinic receptors.[1][4][5]

The KarXT Formulation: Mitigating Peripheral Side Effects

To address the tolerability issues, xanomeline was co-formulated with trospium chloride, a peripherally restricted, non-selective muscarinic antagonist.[1][6] Trospium does not readily cross the blood-brain barrier, allowing it to block the peripheral cholinergic effects of xanomeline without compromising its central M1/M4 agonist activity.[1][9] This combination, known as KarXT (and later approved as Cobenfy), proved to be the key to unlocking xanomeline's therapeutic potential.[3][4][9]

Clinical Efficacy: The EMERGENT Program

The efficacy and safety of xanomeline-trospium were established in a series of phase 3 clinical trials known as the EMERGENT program.[3][6] These trials consistently demonstrated a statistically significant and clinically meaningful reduction in schizophrenia symptoms.

Experimental Protocols: A Representative Phase 3 Trial (EMERGENT-3)

The following provides a generalized methodology based on the publicly available information from the EMERGENT trials, such as EMERGENT-3 (NCT04738123).[6][7]

• Study Design: A multicenter, randomized, double-blind, placebo-controlled, 5-week trial.[6][7]

• Participants: Adults (18-65 years) with a DSM-5 diagnosis of schizophrenia experiencing an acute psychosis, requiring hospitalization. Participants typically had a PANSS total score of 80 or higher at baseline.[6]

• Intervention: Participants were randomized on a 1:1 basis to receive either flexibly dosed xanomeline-trospium (titrated to a maximum dose of 125 mg xanomeline / 30 mg trospium twice daily) or a matching placebo.[6]

• Primary Endpoint: The primary outcome measure was the change from baseline in the PANSS total score at Week 5.[6]

• Secondary Endpoints: Key secondary measures included changes in the PANSS positive and negative subscale scores, and the Clinical Global Impression-Severity (CGI-S) score.[6]

• Safety Assessments: Safety and tolerability were monitored through the recording of adverse events, clinical laboratory tests, vital signs, and assessments for extrapyramidal symptoms and suicidality.[6]

The workflow for a typical patient in these trials is illustrated below.

Figure 2: Generalized workflow for the EMERGENT clinical trials.

Quantitative Data Presentation

The results from the EMERGENT trials demonstrated robust efficacy across multiple domains of schizophrenia symptoms.

Table 1: Efficacy of Xanomeline-Trospium in Schizophrenia (Phase 3 EMERGENT Trials)

Outcome Measure	EMERGENT-1 (Phase 2)	EMERGENT-2	EMERGENT-3	Meta-Analysis (3 RCTs)
Primary Endpoint: Change in PANSS Total Score from Baseline
Xanomeline-Trospium	-17.4	-21.2	-20.6	Mean Difference: -13.17
Placebo	-5.9	-11.6	-12.2
LS Mean Difference (95% CI)	-11.6 (-16.1 to -7.1)	-9.6 (-13.9 to -5.2)	-8.4 (-12.4 to -4.3)	(-20.16 to -6.18)
p-value	< 0.001	< 0.0001	< 0.001	0.0002
Effect Size (Cohen's d)	0.75	0.61	0.60	N/A
Secondary Endpoint: Change in PANSS Positive Subscale Score
LS Mean Difference	Superior to Placebo	Statistically Significant	Statistically Significant	N/A
p-value	< 0.001	< 0.001	N/A	N/A
Secondary Endpoint: Change in PANSS Negative Subscale Score
LS Mean Difference	Superior to Placebo	Statistically Significant	Statistically Significant	N/A
p-value	< 0.001	< 0.05	N/A	N/A

Data compiled from multiple sources.[3][6][10][11][12]

Table 2: Safety and Tolerability Profile of Xanomeline-Trospium

Adverse Event	Xanomeline-Trospium (%)	Placebo (%)	Relative Risk (RR)
Cholinergic AEs
Nausea	17.1 - 18.5	3.8 - 5.8	4.37
Vomiting	5.7 - 9.3	1.6 - 3.1	N/A
Constipation	8.6	4.7	N/A
Dyspepsia	5.7	1.6	N/A
Diarrhea	5.7	3.9	N/A
Anticholinergic AEs
Dry Mouth	7.9	3.1	N/A
Other Common AEs
Headache	9.3	9.3	N/A
Dizziness	5.0	3.1	N/A
Discontinuation due to AEs (%)	~7.1	~5.6	N/A
Extrapyramidal Symptoms	Similar to Placebo	Similar to Placebo	Not Associated
Weight Gain	Similar to Placebo	Similar to Placebo	Not Associated
Somnolence	Similar to Placebo	Similar to Placebo	N/A

Data compiled from multiple sources.[2][6][7][11][12]

Conclusion and Future Directions

Xanomeline, in its co-formulation with trospium, represents the most significant advancement in schizophrenia therapeutics in recent history. By targeting the M1 and M4 muscarinic receptors, it offers a novel, non-dopamine-blocking mechanism that has demonstrated efficacy in treating positive, negative, and cognitive symptoms.[8] The clinical data from the EMERGENT program show a robust and consistent treatment effect with a favorable safety profile that avoids many of the burdensome side effects of current antipsychotics.[6][7][11]

For drug development professionals, the success of xanomeline validates the cholinergic system as a viable target for antipsychotic drug discovery. Future research will likely focus on several key areas:

• Long-term Efficacy and Safety: Establishing the durability of xanomeline's effects and its long-term safety profile in real-world clinical practice.

• Treatment-Resistant Schizophrenia: Investigating its potential role in patients who do not respond adequately to existing dopamine-blocking agents.

• Cognitive Enhancement: Further exploring and quantifying the procognitive effects of M1 agonism.

• Next-Generation Muscarinic Agonists: Developing new compounds with improved selectivity and tolerability profiles.

The approval and clinical integration of xanomeline-trospium will be closely watched, as it has the potential to reshape the treatment landscape for millions of individuals living with schizophrenia.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Tazomeline [medbox.iiab.me]
• 3. psychiatryonline.org [psychiatryonline.org]
• 4. pharmtech.com [pharmtech.com]
• 5. youtube.com [youtube.com]
• 6. dovepress.com [dovepress.com]
• 7. Emerging drugs for schizophrenia targeting negative symptoms | MDedge [mdedge.com]
• 8. What information is available regarding the new antipsychotic xanomeline/trospium? | Drug Information Group | University of Illinois Chicago [dig.pharmacy.uic.edu]
• 9. Frontiers | Early outpatient clinical experience with xanomeline and trospium chloride for schizophrenia: a case report [frontiersin.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Efficacy and safety of xanomeline-trospium chloride in schizophrenia: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medcentral.com [medcentral.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tazomeline Dosage and Administration in Rodent Models

Audience: Researchers, scientists, and drug development professionals.

Core Requirements: This document provides a detailed overview of Tazomeline (xanomeline) dosage and administration in rodent models for preclinical research. It includes structured data tables for easy comparison of dosages across different studies, detailed experimental protocols for key behavioral assays, and visualizations of experimental workflows and relevant signaling pathways.

Data Presentation: Tazomeline Dosage in Rodent Models

The following tables summarize the quantitative data from various studies on the administration of Tazomeline (xanomeline) and its derivatives in rat and mouse models.

Table 1: Tazomeline (Xanomeline) Dosage and Administration in Rat Models

Rodent Model (Species, Strain)	Application/Test	Dosage (mg/kg)	Route of Administration	Vehicle	Key Findings/Observations
Rat, Sprague-Dawley	Novel Object Recognition (NOR)	30	Intraperitoneal (i.p.)	Saline	Effectively counteracted cognitive deficits induced by amphetamine and ketamine.[1]
Rat, Wistar	Electroencephalogram (EEG)	1, 3, 10	Subcutaneous (s.c.)	Not Specified	Elicited dose-dependent, robust increases in wakefulness.[2]

Table 2: Tazomeline (Xanomeline) and Derivative Dosage and Administration in Mouse Models

Rodent Model (Species, Strain)	Compound	Application/Test	Dosage (mg/kg)	Route of Administration	Vehicle	Key Findings/Observations
Mouse, C57Bl/6NTac, ICR	Xanomeline	Conditioned Avoidance Response, Locomotor Activity (LMA)	30	Intraperitoneal (i.p.) or Subcutaneous (s.c.)	Saline	A 30 mg/kg dose produced maximal efficacy in inhibiting avoidance responses and reversing PCP-induced locomotor activity, leading to its selection for imaging studies.[2]
Mouse, Nonpathologically aged	Xanomeline	Wakefulness and Sleep Analysis	3, 10, 30	Not Specified	Not Specified	The 30 mg/kg dose led to an extended increase in wakefulness, while lower doses had varied effects on wake and sleep patterns.[3]
Mouse, Aged	EUK1001 (Xanomeline derivative)	Contextual Fear Conditioning, Passive Avoidance	0.1, 0.5, 1.0	Intraperitoneal (i.p.)	Not Specified	Demonstrated improved performance in behavioral tests designed to assess fear cognition.[4]
Mouse, Aged	Xanomeline	Contextual Fear Conditioning, Passive Avoidance	1.0	Intraperitoneal (i.p.)	Not Specified	Utilized as a positive control, this dose resulted in improved performance in behavioral assays.[4]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature for evaluating the effects of Tazomeline in rodent models.

Protocol for Novel Object Recognition (NOR) Task in Rats

This protocol is adapted from a study investigating the therapeutic efficacy of xanomeline on psychotropic drug-induced cognitive dysfunction.[1]

• Animals: Male Sprague-Dawley rats.

• Drug Preparation: Xanomeline is to be dissolved in a sterile saline solution.

• Administration: To assess its potential to mitigate drug-induced cognitive deficits, xanomeline at a dose of 30 mg/kg is administered via intraperitoneal (i.p.) injection 30 minutes prior to the administration of a psychotropic agent like amphetamine or ketamine.[1]

• NOR Procedure:

  • Habituation: For two consecutive days, individual rats are placed in the empty testing arena for a predetermined period to acclimate to the environment.

  • Training (Familiarization) Phase: Two identical objects are positioned in the arena, and the rat is permitted to explore them for a set duration.

  • Testing Phase: Following a retention interval, one of the familiar objects is substituted with a novel one. The rat is then returned to the arena, and the time spent exploring both the novel and familiar objects is meticulously recorded.

  • Data Analysis: A discrimination index, calculated as (time spent with the novel object) / (total exploration time), is used to quantify recognition memory.

Protocol for Conditioned Avoidance Response in Mice

This protocol is based on dose-selection studies for xanomeline.[2]

• Animals: C57Bl/6NTac mice.

• Drug Preparation: Xanomeline tartrate is dissolved in a sterile saline solution.

• Administration: Xanomeline is administered either intraperitoneally (i.p.) or subcutaneously (s.c.) at doses ranging from 1 to 30 mg/kg.[2]

• Apparatus: A two-compartment shuttle box with a connecting gate and a grid floor capable of delivering a mild foot shock. The setup includes a conditioned stimulus (CS), such as a light or tone, and an unconditioned stimulus (US), typically a foot shock.

• Procedure:

  • Acquisition Phase: Mice undergo training to associate the CS with the impending US. A trial commences with the presentation of the CS. An avoidance response is recorded if the mouse moves to the adjacent compartment before the US is delivered.

  • Testing Phase: Subsequent to drug administration, the number of successful avoidance responses is recorded.

  • Data Analysis: The effect of the drug on conditioned learning is determined by calculating the percentage of avoidance responses.

Mandatory Visualizations

Experimental Workflow and Signaling Pathway Diagrams

Caption: General experimental workflow for assessing Tazomeline's cognitive effects.

References

• 1. Alzheimer's Association International Conference [alz.confex.com]
• 2. The M1/M4 preferring muscarinic agonist xanomeline modulates functional connectivity and NMDAR antagonist-induced changes in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A novel derivative of xanomeline improves fear cognition in aged mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Dissolution of Tazomeline for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution of Tazomeline, a non-selective muscarinic acetylcholine receptor agonist, for use in in vitro cell culture experiments. Adherence to this protocol is crucial for ensuring the compound's stability, solubility, and accurate delivery to cell cultures, thereby yielding reliable and reproducible experimental results.

Chemical and Physical Properties of Tazomeline

A summary of the key chemical and physical properties of Tazomeline is presented in the table below. This information is essential for accurate preparation of stock solutions and subsequent dilutions.

Property	Value	Reference
IUPAC Name	5-[4-(hexylsulfanyl)-1,2,5-thiadiazol-3-yl]-1-methyl-1,2,3,6-tetrahydropyridine	[1]
Synonyms	LY-287,041	[1]
Molecular Formula	C₁₄H₂₃N₃S₂	[1]
Molecular Weight	297.48 g/mol	[1]
Mechanism of Action	Non-selective muscarinic acetylcholine receptor agonist	[1]

Experimental Protocol: Dissolution of Tazomeline

This protocol outlines the steps for preparing a stock solution of Tazomeline in Dimethyl Sulfoxide (DMSO) and subsequent dilution to a working concentration in cell culture medium.

Materials:

• Tazomeline powder

• Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, pyrogen-free water or Phosphate-Buffered Saline (PBS)

• Complete cell culture medium appropriate for the cell line in use

• Sterile microcentrifuge tubes and pipette tips

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Preparation of a Concentrated Stock Solution (e.g., 10 mM in DMSO):

  • Due to the hydrophobic nature of many organic compounds like Tazomeline, a concentrated stock solution is typically prepared in an organic solvent such as DMSO.[2]

  • To prepare a 10 mM stock solution, weigh out an appropriate amount of Tazomeline powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.975 mg of Tazomeline (Molecular Weight = 297.48 g/mol ).

  • Add the calculated amount of Tazomeline to a sterile microcentrifuge tube.

  • Add the appropriate volume of cell culture grade DMSO to the tube.

  • Vortex the solution thoroughly until the Tazomeline is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Storage of the Stock Solution:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO stock solutions are generally stable for several months.

• Preparation of the Working Solution:

  • On the day of the experiment, thaw a single aliquot of the Tazomeline stock solution at room temperature.

  • Prepare an intermediate dilution of the stock solution in sterile PBS or serum-free medium if necessary.

  • To prepare the final working concentration, dilute the stock solution or the intermediate dilution directly into the complete cell culture medium. For example, to achieve a final concentration of 10 µM in 10 mL of medium, add 10 µL of the 10 mM stock solution.

  • Crucially, the final concentration of DMSO in the cell culture medium should be kept as low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity. [3]

  • Mix the final working solution thoroughly by gentle inversion or pipetting before adding it to the cell cultures.

  • If any precipitation is observed upon dilution into the aqueous cell culture medium, the stock solution concentration may need to be adjusted, or the use of a solubilizing agent could be considered.[4]

• Sterilization (Optional):

  • If sterility of the final working solution is a concern, it can be sterile-filtered through a 0.22 µm syringe filter. However, be aware of potential compound loss due to binding to the filter membrane.

Experimental Workflow

The following diagram illustrates the workflow for preparing Tazomeline for cell culture experiments.

Caption: Workflow for Tazomeline Solution Preparation.

Tazomeline Signaling Pathway

Tazomeline is a non-selective agonist of muscarinic acetylcholine receptors (mAChRs).[1] These receptors are G-protein coupled receptors (GPCRs) that are divided into two main signaling pathways based on the G-protein they couple to. M1, M3, and M5 receptors couple to Gq/11 proteins, while M2 and M4 receptors couple to Gi/o proteins.[5][6] The diagram below illustrates these canonical signaling pathways.

Caption: Tazomeline's Muscarinic Receptor Signaling.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]

Application Notes and Protocols for Utilizing Tazomeline in Novel Object Recognition (NOR) Tasks

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Tazomeline, a non-selective muscarinic acetylcholine receptor agonist, in novel object recognition (NOR) tasks. The NOR task is a widely used behavioral assay to assess learning and memory, particularly recognition memory, in rodents.[1][2][3] This document outlines the mechanism of action of Tazomeline, detailed experimental protocols for conducting NOR tasks with this compound, and representative data presentation.

Introduction to Tazomeline and Novel Object Recognition

Tazomeline is a potent, non-selective agonist of muscarinic acetylcholine receptors (mAChRs).[4] These receptors, particularly the M1 subtype, are densely expressed in brain regions critical for cognitive functions, such as the hippocampus and cortex. Activation of M1 receptors is known to modulate neuronal excitability and synaptic plasticity, processes that are fundamental for learning and memory. Therefore, Tazomeline is a compound of interest for investigating potential cognitive-enhancing effects.

The NOR task is a behavioral paradigm based on the innate tendency of rodents to explore novel objects more than familiar ones.[1][2][3] This test is advantageous due to its simplicity, reliance on spontaneous behavior, and the absence of external reinforcement or stress-inducing stimuli.[2] The task typically involves three phases: habituation, a familiarization (or training) phase, and a test phase. A preference for the novel object during the test phase is indicative of intact recognition memory.

Mechanism of Action: Tazomeline's Signaling Pathway

As a muscarinic acetylcholine receptor agonist, Tazomeline mimics the action of the endogenous neurotransmitter acetylcholine. Upon binding to muscarinic receptors, particularly the Gq-coupled M1 receptors, Tazomeline initiates a downstream signaling cascade that is crucial for cognitive processes. The activation of the M1 receptor leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling events ultimately lead to the modulation of ion channels, enhancement of synaptic plasticity, and regulation of gene expression, all of which are vital for memory formation and consolidation.

References

• 1. Novel Object Recognition - Rodent Behavioral Testing - InnoSer [innoserlaboratories.com]
• 2. The novel object recognition memory: neurobiology, test procedure, and its modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tazomeline [medbox.iiab.me]

Application of Tazomeline in Studying Muscarinic Receptor Function

Note: The compound "Tazomeline" was not prominently found in the course of the literature search. However, "Xanomeline" is an extensively studied M1/M4-preferring muscarinic agonist with a rich dataset relevant to the user's query. It is presumed that the user's interest in "Tazomeline" aligns with the pharmacological profile and applications of Xanomeline. Therefore, this document will focus on the application of Xanomeline in studying muscarinic receptor function.

Introduction

Xanomeline is a functionally selective M1 and M4 muscarinic acetylcholine receptor (mAChR) agonist.[1][2][3][4] Its preference for these specific receptor subtypes has made it a valuable tool for elucidating the roles of M1 and M4 receptors in both normal physiological processes and pathological conditions, particularly in the central nervous system (CNS).[2][4][5][6] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in utilizing Xanomeline to study muscarinic receptor function.

Data Presentation

Receptor Subtype	Assay Type	Cell Line/Tissue	Parameter	Value	Reference
M1	Phospholipid Hydrolysis	CHO cells	EC50	10 nM	[7]
M1	APPs Secretion	CHO-m1 cells	EC50	10 nM	[7]
M1	Gq/11 protein-coupling	Wild-type mouse cortex	EC50	2.5 µM	[8]
M1	Intrinsic Excitability	Rat hippocampal slices	EC50	1.6 µM	[8]
M1	[³H]NMS Binding	CHO-hM1 cells	Ki	296 nM (wash-resistant)	[3]
M2	Guinea Pig Atria	Isolated Tissue	EC50	3 µM	[9]
M2	[³H]NMS Binding	CHO-hM2 cells	Ki	294 nM (wash-resistant)	[3]
M4	Allosteric Site Binding	Human M4 mAChR	pIC50-Diss	3.92	[10]
Muscarinic (general)	Rabbit Vas Deferens (M1)	Isolated Tissue	IC50	0.006 nM	[9]

APPs: Soluble Amyloid Precursor Protein; CHO: Chinese Hamster Ovary; EC50: Half-maximal effective concentration; IC50: Half-maximal inhibitory concentration; Ki: Inhibitory constant; NMS: N-methylscopolamine.

Experimental Protocols

Protocol 1: In Vitro Characterization of Xanomeline using Radioligand Binding Assays

Objective: To determine the binding affinity of Xanomeline for muscarinic receptor subtypes.

Materials:

• CHO cells stably expressing human M1, M2, M3, M4, or M5 muscarinic receptors.

• [³H]N-methylscopolamine ([³H]NMS) as the radioligand.

• Xanomeline.

• Binding buffer (e.g., phosphate-buffered saline, PBS).

• Scintillation fluid and vials.

• Liquid scintillation counter.

• Glass fiber filters.

• Cell harvesting equipment.

Procedure:

• Cell Culture: Culture CHO cells expressing the desired muscarinic receptor subtype to confluency.

• Membrane Preparation: Harvest the cells and homogenize them in ice-cold buffer. Centrifuge the homogenate to pellet the membranes. Resuspend the membrane pellet in fresh binding buffer.

• Binding Assay:

  • Set up assay tubes containing a fixed concentration of [³H]NMS (typically at its Kd value).

  • Add increasing concentrations of Xanomeline to compete with the radioligand.

  • Include tubes with an excess of a non-labeled antagonist (e.g., atropine) to determine non-specific binding.

  • Add the cell membrane preparation to each tube.

  • Incubate at a controlled temperature (e.g., 37°C) for a specified time to reach equilibrium.

• Filtration and Washing: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each Xanomeline concentration by subtracting the non-specific binding from the total binding. Plot the specific binding as a function of the logarithm of the Xanomeline concentration and fit the data to a one-site competition model to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol 2: Functional Characterization of Xanomeline using Phosphoinositide (PI) Hydrolysis Assay

Objective: To assess the agonist activity of Xanomeline at Gq-coupled muscarinic receptors (M1, M3, M5).

Materials:

• CHO cells stably expressing the human M1 muscarinic receptor.[1]

• [³H]myo-inositol.

• Cell culture medium.

• Xanomeline.

• Agonist (e.g., carbachol) for positive control.

• Antagonist (e.g., atropine) for negative control.

• Dowex AG1-X8 resin.

• Scintillation fluid and vials.

• Liquid scintillation counter.

Procedure:

• Cell Labeling: Plate the CHO-M1 cells and incubate them with [³H]myo-inositol in the culture medium for 24-48 hours to label the cellular phosphoinositide pools.

• Agonist Stimulation:

  • Wash the cells to remove unincorporated [³H]myo-inositol.

  • Pre-incubate the cells in a buffer containing LiCl (to inhibit inositol monophosphatase).

  • Add increasing concentrations of Xanomeline to the cells.

  • Include wells with a maximal concentration of a full agonist (e.g., carbachol) as a positive control and wells with buffer only as a negative control.

  • Incubate for a specified time (e.g., 60 minutes) at 37°C.[1]

• Extraction of Inositol Phosphates: Stop the reaction by adding a cold acid solution (e.g., perchloric acid).

• Purification: Apply the cell lysates to Dowex AG1-X8 columns to separate the inositol phosphates from free inositol.

• Quantification: Elute the [³H]inositol phosphates from the columns and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the amount of [³H]inositol phosphates accumulated as a function of the logarithm of the Xanomeline concentration. Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Protocol 3: In Vivo Assessment of Xanomeline on Cognitive Function in a Scopolamine-Induced Amnesia Model

Objective: To evaluate the pro-cognitive effects of Xanomeline in a rodent model of Alzheimer's disease.[11][12]

Materials:

• Adult male Wistar rats or C57BL/6 mice.[8]

• Xanomeline.

• Scopolamine hydrochloride.

• Vehicle (e.g., saline).

• Behavioral testing apparatus (e.g., Morris water maze, novel object recognition arena).

Procedure:

• Animal Acclimatization: Acclimate the animals to the housing facility and handling for at least one week before the experiment.

• Drug Administration:

  • Administer Xanomeline (e.g., via oral gavage or intraperitoneal injection) at various doses.

  • After a specified pre-treatment time (e.g., 30-60 minutes), administer scopolamine (a muscarinic antagonist) to induce cognitive deficits.

  • Include control groups receiving vehicle, Xanomeline alone, and scopolamine alone.

• Behavioral Testing:

  • Novel Object Recognition Task:

    • Familiarization Phase: Place the animal in an arena with two identical objects and allow it to explore for a set time.

    • Test Phase: After a retention interval, replace one of the familiar objects with a novel object. Record the time the animal spends exploring each object. A preference for the novel object indicates intact memory.

  • Morris Water Maze:

    • Acquisition Training: Train the animals to find a hidden platform in a circular pool of water over several days.

    • Probe Trial: Remove the platform and measure the time spent in the target quadrant where the platform was previously located.

• Data Analysis: Analyze the behavioral data using appropriate statistical methods (e.g., ANOVA, t-test). For the novel object recognition task, calculate a discrimination index. For the Morris water maze, analyze escape latency during training and time in the target quadrant during the probe trial.

Visualizations

M1 Muscarinic Receptor Signaling Pathway

References

• 1. Pharmacological evaluation of the long-term effects of xanomeline on the M(1) muscarinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The M1/M4 preferring muscarinic agonist xanomeline modulates functional connectivity and NMDAR antagonist-induced changes in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differences in kinetics of xanomeline binding and selectivity of activation of G proteins at M(1) and M(2) muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The M1/M4 preferring muscarinic agonist xanomeline modulates functional connectivity and NMDAR antagonist-induced changes in the mouse brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the M1 muscarinic acetylcholine receptor in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The muscarinic M1 agonist xanomeline increases soluble amyloid precursor protein release from Chinese hamster ovary-m1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. From structure to clinic: Design of a muscarinic M1 receptor agonist with the potential to treat Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xanomeline: a novel muscarinic receptor agonist with functional selectivity for M1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Xanomeline displays concomitant orthosteric and allosteric binding modes at the M4 mAChR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In Vivo Pharmacological Comparison of TAK-071, a Positive Allosteric Modulator of Muscarinic M1 Receptor, and Xanomeline, an Agonist of Muscarinic M1/M4 Receptor, in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Design with Tazomeline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for designing and executing in vivo studies involving Tazomeline, a muscarinic acetylcholine receptor agonist. Tazomeline has been investigated for its potential in treating cognitive dysfunction associated with conditions like Alzheimer's disease and schizophrenia.[1][2] These application notes and protocols are intended to facilitate robust and reproducible preclinical research.

Introduction to Tazomeline

Tazomeline (also known as LY-287,041) is a non-selective agonist for muscarinic acetylcholine receptors (mAChRs).[1][2] Its therapeutic potential largely stems from its action on M1 and M4 receptors in the central nervous system, which are crucial for regulating neural circuits involved in cognition.[3] Specifically, the activation of the M1 receptor is a primary objective in cholinergic replacement therapies for Alzheimer's disease, as it can modulate the processing of amyloid precursor protein (APP) towards a non-amyloidogenic pathway and is involved in biochemical processes essential for memory and cognition.[4][5]

Mechanism of Action and Signaling Pathway

Tazomeline exerts its effects by binding to and activating muscarinic acetylcholine receptors. The cognitive-enhancing effects are primarily attributed to its agonism at the M1 receptor subtype, which is highly expressed in the cerebral cortex and hippocampus.[5]

M1 Receptor Signaling Cascade: Upon binding of an agonist like Tazomeline, the M1 receptor, a G-protein-coupled receptor (GPCR), activates the Gq/11 protein. This initiates a downstream signaling cascade:

• Phospholipase C (PLC) Activation: The activated G-protein stimulates PLC.

• PIP2 Hydrolysis: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3).

• Downstream Effects:

  • IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+).

  • DAG and elevated Ca2+ levels synergistically activate Protein Kinase C (PKC). This signaling pathway is integral to neuronal excitability, synaptic plasticity, and cognitive functions.[4]

Tazomeline's M1 Receptor Signaling Pathway

Experimental Design for In Vivo Studies

A well-structured experimental design is crucial for obtaining reliable and translatable preclinical data.[6][7]

3.1. Selection of Animal Models The choice of animal model is dependent on the research question.

• Cognitive Impairment Models: To induce cognitive deficits, pharmacological agents are often used. Scopolamine, a muscarinic receptor antagonist, is frequently employed to create a model of cholinergic dysfunction and memory impairment.[8]

• Alzheimer's Disease (AD) Models: Transgenic mouse models that recapitulate key aspects of AD pathology are widely used. Examples include:

  • APPSWE (Tg2576): Expresses a mutant form of human amyloid precursor protein, leading to age-dependent development of β-amyloid plaques.[9]

  • APP/PS1: Co-expresses mutant human APP and presenilin-1, resulting in earlier and more aggressive plaque deposition.[9]

3.2. Drug Formulation and Administration

• Vehicle: Tazomeline is typically dissolved in a sterile, isotonic vehicle such as 0.9% saline for in vivo administration.

• Route of Administration: The most common routes for preclinical studies are intraperitoneal (i.p.) or subcutaneous (s.c.) injections. The choice may depend on the desired pharmacokinetic profile.

• Dosage: Dosages must be determined based on previous literature and pilot studies to establish a dose-response relationship.

Table 1: Example Dosage and Administration for Muscarinic Agonists in Preclinical Models

Compound	Animal Model	Dose Range	Route	Key Findings	Reference
Xanomeline	Rat	30 mg/kg	i.p.	Counteracted cognitive deficits induced by amphetamine and ketamine.	[10]
Xanomeline	Patients with AD	25, 50, 75 mg t.i.d.	Oral	Showed significant improvement in cognitive scores (ADAS-Cog) at 75 mg.
HTL0018318	Healthy Elderly	1-35 mg	Oral	Well-tolerated with dose-proportional increases in exposure.	[11]

Note: Xanomeline is a structurally related muscarinic agonist, and its study provides a strong reference for designing Tazomeline experiments.

3.3. Experimental Workflow A typical workflow for an in vivo study assessing the cognitive effects of Tazomeline is outlined below.

General Workflow for an In Vivo Cognitive Study

Detailed Experimental Protocols

4.1. Protocol 1: Novel Object Recognition (NOR) Task

Principle: The NOR task assesses recognition memory by leveraging the innate tendency of rodents to explore novel objects more than familiar ones. This non-rewarded, low-stress test is sensitive to cognitive changes in the hippocampus and cortex.

Materials:

• Open-field arena (e.g., 50x50x50 cm), made of non-porous material for easy cleaning.

• A set of distinct objects (e.g., different shapes, colors, textures), heavy enough not to be displaced by the animal.

• Tazomeline and vehicle solution.

• Syringes and needles for administration.

• Video tracking software and camera.

• 70% ethanol for cleaning.

Procedure:

• Habituation (Day 1-2):

  • Allow each animal to explore the empty arena for 5-10 minutes per day for 2 consecutive days. This reduces anxiety and novelty-induced exploratory behavior.

• Drug Administration (Day 3):

  • Administer Tazomeline or vehicle (e.g., i.p.) 30 minutes before the training phase. This timing should be optimized based on the drug's pharmacokinetic profile.

• Training Phase (Familiarization):

  • Place two identical objects (A1 and A2) in opposite corners of the arena.

  • Place the animal in the center of the arena, facing away from the objects.

  • Allow the animal to explore the objects for a set period (e.g., 5-10 minutes).

  • Return the animal to its home cage. The time spent exploring each object is recorded.

• Inter-Trial Interval (ITI):

  • A retention interval is introduced, which can range from 1 hour (short-term memory) to 24 hours (long-term memory).

• Test Phase:

  • Replace one of the familiar objects with a novel object (B), while the other familiar object (A) remains. The position of the novel object should be counterbalanced across animals.

  • Place the animal back in the arena and allow it to explore for 5 minutes.

  • Record the time spent exploring the familiar object (T_familiar) and the novel object (T_novel). Exploration is defined as the nose pointing towards the object within a 2 cm distance.

• Data Analysis:

  • Calculate the Discrimination Index (DI) : DI = (T_novel - T_familiar) / (T_novel + T_familiar)

  • A positive DI indicates a preference for the novel object, suggesting intact recognition memory. A DI near zero suggests a memory deficit.

  • Compare DI values between treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Table 2: Example Data Structure for NOR Task

Treatment Group	n	Mean Exploration Time (Familiar)	Mean Exploration Time (Novel)	Mean Discrimination Index (DI)
Vehicle Control	10	15s	35s	0.40
Tazomeline (e.g., 10 mg/kg)	10	14s	40s	0.48
Scopolamine (Impairment Model)	10	22s	24s	0.04
Scopolamine + Tazomeline	10	18s	32s	0.28

4.2. Protocol 2: In Vivo Phosphoinositide (PI) Hydrolysis Assay

Principle: This biochemical assay directly measures the functional agonism of Tazomeline at Gq-coupled muscarinic receptors (like M1) by quantifying the accumulation of inositol phosphates, a downstream product of PLC activation.[4]

Materials:

• [3H]-myo-inositol (radiolabel).

• Lithium Chloride (LiCl) solution.

• Tazomeline, vehicle, and antagonist (e.g., atropine) solutions.

• Anion-exchange chromatography columns (e.g., Dowex AG1-X8).

• Trichloroacetic acid (TCA).

• Scintillation vials and cocktail.

• Liquid scintillation counter.

Procedure:

• Radiolabeling:

  • Administer [3H]-myo-inositol to animals (e.g., via intracerebroventricular injection) to allow for its incorporation into brain phosphoinositides. This is typically done 24-48 hours before the experiment.

• Pre-treatment:

  • Administer LiCl (e.g., 10 mEq/kg, i.p.) 30-60 minutes before the agonist. LiCl inhibits inositol monophosphatase, leading to the accumulation of measurable inositol phosphates.

• Drug Administration:

  • Administer Tazomeline, vehicle, or a co-administration of Tazomeline and an antagonist to different groups of animals.

• Tissue Collection:

  • At a predetermined time point after agonist administration (e.g., 30 minutes), euthanize the animals and rapidly dissect the brain region of interest (e.g., cortex or hippocampus).

• Extraction of Inositol Phosphates:

  • Homogenize the tissue in a solution like TCA to precipitate proteins and lipids.

  • Centrifuge the homogenate and collect the supernatant containing the water-soluble inositol phosphates.

• Chromatographic Separation:

  • Apply the supernatant to an anion-exchange column.

  • Wash the column to remove free inositol.

  • Elute the total inositol phosphates fraction with a high-molarity buffer (e.g., 1 M ammonium formate / 0.1 M formic acid).

• Quantification:

  • Add the eluate to a scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Express the results as disintegrations per minute (DPM) per mg of tissue or as a percentage of the total [3H]-lipid radioactivity.

  • Compare the accumulation of inositol phosphates across different treatment groups to determine the effect of Tazomeline on M1 receptor signaling.

By following these detailed guidelines, researchers can effectively design and conduct in vivo studies to evaluate the pharmacological properties and therapeutic potential of Tazomeline.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Tazomeline [medbox.iiab.me]
• 3. Xanomeline - Wikipedia [en.wikipedia.org]
• 4. Tazomeline - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. The novel orthosteric agonist M1 muscarinic acetylcholine receptor reveals anti-Alzheimer’s disease activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Designing an In Vivo Preclinical Research Study | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Insight into the emerging and common experimental in-vivo models of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alzheimer's Disease Mouse Models | Taconic Biosciences [taconic.com]
• 10. Alzheimer's Association International Conference [alz.confex.com]
• 11. First‐in‐man study to investigate safety, pharmacokinetics and exploratory pharmacodynamics of HTL0018318, a novel M1‐receptor partial agonist for the treatment of dementias - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Effects of Tazomeline on Amyloid Precursor Protein

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tazomeline is a muscarinic M1 receptor agonist that has been investigated for its potential therapeutic effects in Alzheimer's disease.[1][2][3] One of the key pathological hallmarks of Alzheimer's disease is the accumulation of amyloid-beta (Aβ) peptides, which are derived from the sequential cleavage of the amyloid precursor protein (APP) by β-secretase (BACE1) and γ-secretase.[4][5] An alternative, non-amyloidogenic pathway involves the cleavage of APP by α-secretase, which produces a soluble N-terminal fragment (sAPPα) and a C-terminal fragment (α-CTF or C83).[6] This α-secretase cleavage occurs within the Aβ domain, thus precluding the formation of Aβ peptides.[6]

Activation of M1 muscarinic receptors has been shown to stimulate this non-amyloidogenic pathway, leading to increased sAPPα production.[7] Therefore, it is hypothesized that Tazomeline, as an M1 agonist, may shift APP processing towards the non-amyloidogenic pathway, resulting in an increase in neuroprotective sAPPα and a decrease in neurotoxic Aβ peptides.[7][8]

These application notes provide detailed protocols for in vitro cell-based assays to measure the effects of Tazomeline on APP processing. The described methods will enable researchers to quantify changes in key APP metabolites, providing insights into the compound's mechanism of action.

Signaling Pathway Overview

The processing of Amyloid Precursor Protein (APP) can occur via two main pathways: the amyloidogenic pathway, which leads to the production of amyloid-beta (Aβ), and the non-amyloidogenic pathway. Tazomeline, as a muscarinic M1 receptor agonist, is expected to enhance the non-amyloidogenic pathway.

References

• 1. Tazomeline - AdisInsight [adisinsight.springer.com]
• 2. Tazomeline - Wikipedia [en.wikipedia.org]
• 3. Tazomeline [medbox.iiab.me]
• 4. Mechanisms of action of amyloid-beta and its precursor protein in neuronal cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amyloid Precursor Protein Processing and Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. APP processing in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The muscarinic M1 agonist xanomeline increases soluble amyloid precursor protein release from Chinese hamster ovary-m1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tazomeline - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Application Notes and Protocols: Tazomeline as a Tool Compound for CNS Drug Discovery

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tazomeline (LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist that has been investigated for its potential therapeutic effects in central nervous system (CNS) disorders characterized by cognitive dysfunction, such as Alzheimer's disease and schizophrenia.[1] Although its clinical development was discontinued, Tazomeline remains a valuable tool compound for preclinical research aimed at understanding the role of muscarinic receptors in cognition and other CNS processes. Its ability to activate multiple muscarinic receptor subtypes allows for the exploration of cholinergic signaling pathways and the preclinical validation of muscarinic agonists as a therapeutic strategy.

This document provides detailed application notes and protocols for utilizing Tazomeline as a tool compound in CNS drug discovery, with a focus on its pharmacological characterization and its use in relevant in vitro and in vivo models. Due to the limited availability of specific data for Tazomeline, information from its close structural and functional analog, Xanomeline, is included to provide a more comprehensive profile.

Mechanism of Action

Tazomeline and its analogue Xanomeline act as orthosteric agonists at muscarinic acetylcholine receptors (mAChRs).[2] While they bind to all five subtypes (M1-M5), they exhibit a functional preference for M1 and M4 receptors.[3][4][5] The M1 receptor, highly expressed in the cortex and hippocampus, is coupled to the Gq/11 signaling pathway.[1][6] Activation of M1 receptors by an agonist like Tazomeline initiates a cascade of intracellular events, beginning with the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6][7] IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[6][8] This signaling pathway is crucial for neuronal excitability, synaptic plasticity, and cognitive processes.[1]

Pharmacological Profile

The following tables summarize the quantitative pharmacological data for Xanomeline, a close analog of Tazomeline. This data is essential for designing experiments and interpreting results.

Table 1: Xanomeline Binding Affinities (Ki) at Muscarinic Receptors

Receptor Subtype	Ki (nM)	Reference
M1	low teen range	[9]
M2	30s or higher	[9]
M3	30s or higher	[9]
M4	low teen range	[9]
M5	30s or higher	[9]

Table 2: Xanomeline Functional Potency (pEC50) and Efficacy

Assay	Receptor/Tissue	pEC50	Efficacy	Reference
Phosphoinositide Hydrolysis	M1	7.6 ± 0.09	Full Agonist	[3]
GTPγS Binding	M1	Potent	Full Agonist	[10]
GTPγS Binding	M2	Potent	Partial Agonist (40% of Carbachol)	[10]

Application Notes

Tazomeline can be utilized in a variety of in vitro and in vivo experimental paradigms to probe the function of the cholinergic system and to screen for novel drug candidates.

In Vitro Applications:

• Receptor Binding Assays: To determine the binding affinity of test compounds for muscarinic receptor subtypes, competitive binding assays can be performed using radiolabeled ligands and cell membranes expressing individual muscarinic receptor subtypes. Tazomeline can be used as a reference compound.

• Functional Assays:

  • Phosphoinositide Hydrolysis Assay: This assay measures the functional consequence of M1, M3, and M5 receptor activation. Tazomeline can be used as a positive control to stimulate the production of inositol phosphates.

  • GTPγS Binding Assay: This assay measures G-protein activation following receptor stimulation and can be used to determine the potency and efficacy of test compounds at all muscarinic receptor subtypes.

  • Calcium Mobilization Assay: Activation of Gq-coupled muscarinic receptors leads to an increase in intracellular calcium. This can be measured using fluorescent calcium indicators.

In Vivo Applications:

• Cognitive Enhancement Models: Tazomeline can be used to assess the potential of muscarinic agonists to reverse cognitive deficits induced by pharmacological agents (e.g., scopolamine) or in transgenic models of neurodegenerative diseases.[11][12]

• Target Engagement and Pharmacodynamic Studies: The in vivo effects of Tazomeline on neurotransmitter levels, neuronal activity (e.g., c-Fos expression), and other biomarkers can be measured to confirm target engagement and to understand the downstream consequences of muscarinic receptor activation in the brain.

Experimental Protocols

1. In Vitro Protocol: Phosphoinositide Hydrolysis Assay

This protocol describes a method to measure the accumulation of inositol phosphates in response to muscarinic receptor activation in cultured cells expressing the M1 receptor.

Materials:

• Chinese Hamster Ovary (CHO) cells stably expressing the human M1 muscarinic receptor (CHO-M1).

• Cell culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum and antibiotics.

• [³H]myo-inositol.

• Inositol-free medium.

• Lithium chloride (LiCl).

• Tazomeline hydrochloride.

• Test compounds.

• Ice-cold 10% (w/v) trichloroacetic acid (TCA).

• Dowex AG1-X8 resin (formate form).

• Scintillation cocktail and vials.

• Scintillation counter.

Procedure:

• Cell Culture and Labeling:

  • Plate CHO-M1 cells in 24-well plates and grow to near confluency.

  • Wash the cells with inositol-free medium.

  • Label the cells by incubating them overnight in inositol-free medium containing [³H]myo-inositol (e.g., 0.5 µCi/mL).

• Pre-incubation:

  • Wash the labeled cells with assay buffer (e.g., HEPES-buffered saline).

  • Pre-incubate the cells in assay buffer containing LiCl (e.g., 10 mM) for 15-30 minutes at 37°C. LiCl inhibits inositol monophosphatase, leading to the accumulation of inositol monophosphate.

• Agonist Stimulation:

  • Prepare serial dilutions of Tazomeline (as a positive control) and test compounds in assay buffer containing LiCl.

  • Add the agonist solutions to the wells and incubate for a defined period (e.g., 30-60 minutes) at 37°C.

• Termination of Reaction:

  • Aspirate the medium and terminate the reaction by adding ice-cold 10% TCA to each well.

  • Incubate on ice for at least 30 minutes to precipitate proteins.

• Extraction of Inositol Phosphates:

  • Centrifuge the plates to pellet the precipitate.

  • Collect the TCA-soluble supernatant containing the inositol phosphates.

• Anion Exchange Chromatography:

  • Prepare small columns with Dowex AG1-X8 resin.

  • Apply the supernatant to the columns.

  • Wash the columns with water to remove free [³H]myo-inositol.

  • Elute the total [³H]inositol phosphates with a high salt buffer (e.g., 1 M ammonium formate/0.1 M formic acid).

• Scintillation Counting:

  • Add the eluate to scintillation vials with scintillation cocktail.

  • Quantify the amount of radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the concentration-response curves for Tazomeline and the test compounds.

  • Calculate the EC50 and maximal response values using non-linear regression analysis.

2. In Vivo Protocol: Scopolamine-Induced Cognitive Impairment Model in Rodents

This protocol describes a common method to induce a transient cognitive deficit in rodents using the muscarinic antagonist scopolamine, and how to assess the reversal of this deficit by a test compound like Tazomeline.

Materials:

• Adult male rodents (e.g., Wistar rats or C57BL/6 mice).

• Tazomeline hydrochloride.

• Scopolamine hydrobromide.

• Vehicle (e.g., saline).

• Behavioral testing apparatus (e.g., Morris water maze, passive avoidance chamber, Y-maze).

• Data acquisition and analysis software.

Procedure:

• Animal Acclimatization and Habituation:

  • House the animals under standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water for at least one week before the experiment.

  • Handle the animals daily for several days to reduce stress.

  • Habituate the animals to the behavioral testing room and apparatus for 1-2 days before the start of the experiment.

• Experimental Groups:

  • Divide the animals into the following groups (n=10-15 per group):

    • Group 1: Vehicle + Vehicle (Control)

    • Group 2: Vehicle + Scopolamine (Amnesic group)

    • Group 3: Tazomeline (dose 1) + Scopolamine

    • Group 4: Tazomeline (dose 2) + Scopolamine

    • Group 5: Test Compound + Scopolamine

• Drug Administration:

  • Administer Tazomeline or the test compound via the desired route (e.g., intraperitoneal, oral gavage) at a specific time before the scopolamine injection (e.g., 30-60 minutes).

  • Administer scopolamine (e.g., 0.5-1 mg/kg, i.p.) at a specific time before behavioral testing (e.g., 30 minutes).[11][12]

• Behavioral Testing (Example: Morris Water Maze):

  • Acquisition Phase (Learning):

    • Place the animal into the water maze from one of four starting positions.

    • Allow the animal to search for a hidden platform for a set time (e.g., 60-90 seconds).

    • If the animal finds the platform, allow it to remain there for 15-30 seconds. If not, guide it to the platform.

    • Repeat for several trials per day for 4-5 consecutive days.

    • Record the escape latency (time to find the platform) and path length for each trial.

  • Probe Trial (Memory Retention):

    • On the day after the last acquisition trial, remove the platform from the maze.

    • Place the animal in the maze and allow it to swim freely for 60 seconds.

    • Record the time spent in the target quadrant (where the platform was located).

• Data Analysis:

  • Analyze the escape latencies during the acquisition phase using a two-way repeated measures ANOVA.

  • Analyze the time spent in the target quadrant during the probe trial using a one-way ANOVA followed by post-hoc tests (e.g., Tukey's or Dunnett's).

  • A significant improvement in performance in the Tazomeline-treated group compared to the scopolamine-only group indicates cognitive-enhancing effects.

Conclusion

Tazomeline serves as a valuable pharmacological tool for investigating the role of muscarinic receptors in the CNS. Its agonist activity, with a preference for M1 and M4 subtypes, makes it suitable for studying the signaling pathways and physiological effects associated with cholinergic stimulation. The protocols provided herein offer a framework for researchers to utilize Tazomeline in both in vitro and in vivo settings to advance our understanding of muscarinic receptor pharmacology and to facilitate the discovery of novel therapeutics for CNS disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. On the unique binding and activating properties of xanomeline at the M1 muscarinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Evaluation of the Long-Term Effects of Xanomeline on the M1 Muscarinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological evaluation of the long-term effects of xanomeline on the M(1) muscarinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative properties and receptor reserve of the DAG and PKC branch of G(q)-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. derangedphysiology.com [derangedphysiology.com]
• 9. Xanomeline-Trospium and Muscarinic Involvement in Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differences in kinetics of xanomeline binding and selectivity of activation of G proteins at M(1) and M(2) muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Amelioration of Cognitive Deficit by Embelin in a Scopolamine-Induced Alzheimer’s Disease-Like Condition in a Rat Model [frontiersin.org]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Cell-Based Screening of Tazomeline and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tazomeline is a muscarinic acetylcholine receptor agonist that has been investigated for its potential therapeutic effects in cognitive dysfunction associated with Alzheimer's disease and schizophrenia.[1] It is known to act as a non-selective agonist, with activity at various muscarinic receptor subtypes.[1] A key target for cognitive enhancement is the M1 muscarinic acetylcholine receptor, a Gq-protein coupled receptor that, upon activation, initiates a signaling cascade leading to increased intracellular calcium and other downstream effects. This document provides detailed protocols for cell-based assays to screen Tazomeline and its analogs, such as Xanomeline, Sabcomeline, Alvameline, and Milameline, for their activity at the M1 receptor.

M1 Muscarinic Receptor Signaling Pathway

Activation of the M1 muscarinic receptor by an agonist like Tazomeline initiates a well-defined signaling cascade. The receptor, coupled to the Gq G-protein, activates Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm. This increase in intracellular calcium is a key indicator of M1 receptor activation and is the basis for the functional assays described herein.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Modeling of Tazomeline

Disclaimer: Publicly available information on the pharmacokinetic and pharmacodynamic properties of Tazomeline is limited due to its discontinued development. The following application notes and protocols are substantially based on data from Xanomeline, a closely related and more extensively studied M1/M4 muscarinic acetylcholine receptor agonist. This information is intended to serve as a guide for researchers, scientists, and drug development professionals.

Introduction

Tazomeline is a non-selective muscarinic acetylcholine receptor agonist that was investigated for the treatment of cognitive dysfunction in conditions such as Alzheimer's disease and schizophrenia.[1] As an agonist, its primary mechanism of action is the stimulation of muscarinic acetylcholine receptors, with a particular focus on the M1 and M4 subtypes, which are implicated in cognitive processes.[2] Understanding the pharmacokinetic (PK) and pharmacodynamic (PD) profile of Tazomeline and related compounds is crucial for designing and interpreting preclinical and clinical studies.

Pharmacokinetic Profile

Table 1: Summary of Xanomeline Pharmacokinetic Parameters

Parameter	Value	Species/Study Population	Reference
Time to Maximum Plasma Concentration (Tmax)	~2.5 hours	Healthy Volunteers & Schizophrenia Patients	[3]
Oral Bioavailability	<1%	Preclinical/Clinical Data	[3][4]
Distribution	Widely distributed, including the CNS (in animal studies)	Animal Studies	[3]
Metabolism	Extensive first-pass metabolism	Preclinical/Clinical Data	[4]
Excretion	Primarily via the kidneys within 24 hours	Animal Studies	[3]
Half-life (t1/2)	~4.56 hours	Healthy Male Subjects	[4]

Pharmacodynamic Profile

The pharmacodynamic effects of Tazomeline are mediated through its agonist activity at muscarinic acetylcholine receptors. The primary downstream signaling event following M1 receptor activation is the hydrolysis of phosphoinositides.

Signaling Pathway

Activation of the M1 muscarinic acetylcholine receptor by an agonist like Tazomeline initiates a Gq/11 protein-coupled signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

Caption: M1 Muscarinic Receptor Signaling Pathway.

Experimental Protocols

In Vitro Muscarinic Receptor Binding Assay

This protocol is designed to determine the binding affinity of a test compound (e.g., Tazomeline) to muscarinic acetylcholine receptors.

Objective: To determine the inhibitory constant (Ki) of a test compound for M1 receptors.

Materials:

• Cell membranes expressing the human M1 muscarinic receptor.

• Radioligand (e.g., [3H]N-methylscopolamine, [3H]NMS).

• Test compound (Tazomeline).

• Non-specific binding control (e.g., Atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the cell membranes, radioligand at a concentration near its Kd, and either buffer, test compound, or the non-specific binding control.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[5]

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC50.

• Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: In Vitro Receptor Binding Assay Workflow.

Phosphoinositide (PI) Hydrolysis Assay

This assay measures the functional activity of a muscarinic agonist by quantifying the accumulation of inositol phosphates.

Objective: To determine the potency (EC50) and efficacy of a test compound in stimulating PI hydrolysis.

Materials:

• Cells expressing the M1 muscarinic receptor (e.g., CHO-hM1 cells).

• [3H]myo-inositol.

• Assay medium (e.g., DMEM).

• Test compound (Tazomeline).

• LiCl solution.

• Dowex AG1-X8 resin (formate form).

• Scintillation counter and scintillation fluid.

Procedure:

• Culture cells in 96-well plates and label overnight with [3H]myo-inositol.

• Wash the cells with assay medium.

• Pre-incubate the cells with LiCl solution to inhibit inositol monophosphatase.

• Add serial dilutions of the test compound and incubate for a specified time (e.g., 60 minutes) at 37°C.

• Terminate the reaction by adding a stop solution (e.g., ice-cold perchloric acid).

• Neutralize the samples.

• Separate the inositol phosphates from free [3H]myo-inositol using anion-exchange chromatography with Dowex resin.

• Elute the total inositol phosphates.

• Quantify the radioactivity in the eluate using a scintillation counter.

• Plot the amount of [3H]inositol phosphates accumulated against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and maximal response.

Caption: Phosphoinositide Hydrolysis Assay Workflow.

Preclinical In Vivo Pharmacokinetic Study

This protocol outlines a typical preclinical PK study in rodents.[6]

Objective: To determine the pharmacokinetic profile (Cmax, Tmax, AUC, t1/2) of a test compound after oral and intravenous administration.

Animals:

• Male Sprague-Dawley rats (or other suitable rodent model).

Procedure:

• Dosing:

  • Oral (PO): Administer the test compound by oral gavage at a predetermined dose.

  • Intravenous (IV): Administer the test compound via tail vein injection at a predetermined dose.

• Blood Sampling:

  • Collect blood samples from the tail vein or other appropriate site at multiple time points post-dosing (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Preparation:

  • Centrifuge the blood samples to separate plasma.

  • Store plasma samples at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of the test compound in plasma.

  • Analyze the plasma samples to determine the drug concentration at each time point.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software to calculate pharmacokinetic parameters from the plasma concentration-time data.

Table 2: Key Pharmacokinetic Parameters to be Determined

Parameter	Description
Cmax	Maximum observed plasma concentration.
Tmax	Time to reach Cmax.
AUC (Area Under the Curve)	Total drug exposure over time.
t1/2 (Half-life)	Time required for the plasma concentration to decrease by half.
CL (Clearance)	Volume of plasma cleared of the drug per unit time.
Vd (Volume of Distribution)	Apparent volume into which the drug distributes in the body.
F% (Oral Bioavailability)	Fraction of the orally administered dose that reaches systemic circulation.

Preclinical In Vivo Pharmacodynamic (Cognitive Enhancement) Study

This protocol describes a common behavioral test to assess the pro-cognitive effects of a test compound in a rodent model of cognitive impairment.[7][8]

Objective: To evaluate the ability of a test compound to reverse scopolamine-induced cognitive deficits in the Morris Water Maze test.

Animals:

• Male Wistar rats (or other suitable rodent model).

Procedure:

• Acquisition Phase (Training):

  • Train the rats to find a hidden platform in a circular pool of water for several consecutive days.

  • Record the escape latency (time to find the platform) and path length for each trial.

• Test Day:

  • Administer the test compound (Tazomeline) or vehicle at a predetermined time before the test.

  • Administer scopolamine (a muscarinic antagonist) to induce cognitive impairment, typically 30 minutes before the test.

  • Place the rat in the water maze for a probe trial (platform removed).

• Data Collection and Analysis:

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the rat crosses the former platform location.

  • Compare the performance of the test compound-treated group with the vehicle-treated and scopolamine-only groups. An improvement in performance in the test compound group suggests cognitive-enhancing effects.

Conclusion

While specific data for Tazomeline is scarce, the information available for the related compound Xanomeline provides a solid foundation for designing and conducting pharmacokinetic and pharmacodynamic studies. The protocols outlined above represent standard methodologies for characterizing muscarinic agonists and can be adapted for the evaluation of novel compounds in this class. Careful consideration of the experimental design and data analysis is essential for obtaining reliable and translatable results in the drug development process.

References

• 1. Experimentally induced animal models for cognitive dysfunction and Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Xanomeline - Wikipedia [en.wikipedia.org]
• 3. Xanomeline and Trospium: A Potential Fixed Drug Combination (FDC) for Schizophrenia—A Brief Review of Current Data - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. eprints.usm.my [eprints.usm.my]
• 6. The basics of preclinical drug development for neurodegenerative disease indications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Introduction - Animal Models of Cognitive Impairment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Animal Models of Cognitive Impairment - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming poor solubility of Tazomeline in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor aqueous solubility of Tazomeline.

Frequently Asked Questions (FAQs)

Q1: What is Tazomeline and why is its aqueous solubility a challenge?

Tazomeline is a non-selective muscarinic acetylcholine receptor agonist that has been investigated for cognitive dysfunction.[1][2] Its chemical structure lends it to being lipophilic, which often results in poor water solubility. This poses a significant challenge for developing both oral and parenteral formulations, as adequate solubility is crucial for absorption and bioavailability.[3][4] Many newly discovered drug candidates are poorly water-soluble, making this a common hurdle in pharmaceutical development.[5]

Q2: What are the primary strategies to overcome the poor aqueous solubility of Tazomeline?

There are two main categories of strategies: physical modifications and chemical modifications.

• Physical Modifications: These approaches alter the physical properties of the drug to improve its dissolution rate and solubility without changing its chemical structure. Key techniques include particle size reduction, creating amorphous solid dispersions, using lipid-based formulations, and complexation.[5][6]

• Chemical Modifications: These strategies involve altering the chemical structure of Tazomeline to create a new molecule with enhanced solubility. The most common methods are salt formation and the synthesis of a prodrug.[4][6]

Q3: How does pH likely affect the solubility of Tazomeline?

The solubility of ionizable compounds is highly dependent on the pH of the aqueous medium.[7][8] Tazomeline's structure contains basic nitrogen atoms, which can be protonated at acidic pH. This protonation increases the molecule's polarity, which is expected to increase its solubility in acidic aqueous solutions compared to neutral or alkaline conditions.[8] Therefore, adjusting the pH to an acidic range is a primary step to consider for solubilizing Tazomeline, though chemical stability at low pH must also be evaluated.[8]

Q4: What are some common excipients that can be used to improve Tazomeline's solubility?

A variety of pharmaceutical excipients can be employed to enhance solubility. These include:

• Surfactants: Agents like Polysorbate 20 and 80 can increase solubility by forming micelles that encapsulate the hydrophobic drug molecules.[9][10]

• Polymers: Hydrophilic polymers such as hydroxypropyl methylcellulose (HPMC), polyvinylpyrrolidone (PVP), and polyethylene glycol (PEG) are used to create solid dispersions, which maintain the drug in an amorphous, more soluble state.[11][12]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs like Tazomeline, effectively shielding the drug from the aqueous environment and increasing its apparent solubility.[7][13]

• Co-solvents: The solubility of a drug can be enhanced by the addition of a water-miscible solvent in which the drug is more soluble.[10]

Q5: What is a prodrug and how could this approach be applied to Tazomeline?

A prodrug is an inactive or less active derivative of a drug molecule that is converted into the active parent drug within the body through enzymatic or chemical reactions.[14][15] This approach can be used to overcome undesirable properties of the parent drug, such as poor solubility.[16] For Tazomeline, a hydrophilic moiety, like a phosphate group, could be covalently attached to its structure. This would create a more water-soluble prodrug, which, after administration, would be cleaved by enzymes in the body to release the active Tazomeline.[4][15]

Q6: What nanotechnology-based strategies can be used to formulate Tazomeline?

Nanotechnology offers several promising approaches for delivering poorly soluble drugs.[3][17] These techniques increase the surface area of the drug, leading to a higher dissolution rate.[4]

• Nanosuspensions: These are dispersions of pure drug nanocrystals in a liquid medium, stabilized by surfactants or polymers.[4][11]

• Lipid-Based Nanocarriers: This category includes liposomes, solid lipid nanoparticles (SLNs), and nanoemulsions, which encapsulate the drug in a lipid-based matrix, improving its solubility and bioavailability.[17][18][19]

• Polymeric Nanoparticles: Biodegradable polymers can be used to form nanoparticles that encapsulate the drug, protecting it and controlling its release.[19][20]

Troubleshooting Guide

Problem: My Tazomeline powder is not dissolving in an aqueous buffer (e.g., PBS pH 7.4).

• Immediate Action:

  • pH Adjustment: Based on Tazomeline's chemical structure, its solubility should increase in acidic conditions. Attempt to dissolve the compound in a buffer with a lower pH (e.g., pH 3-5). Perform a pH-solubility profile to determine the optimal pH range.[8]

  • Use of Co-solvents: If pH adjustment is insufficient or not viable for your experiment, try preparing a concentrated stock solution in a water-miscible organic solvent like DMSO or ethanol, and then dilute it into your aqueous buffer. Be mindful of the final solvent concentration in your experiment.

• Long-Term Solution:

  • Formulation Development: If aqueous solubility is consistently required, consider developing an enabling formulation. Promising starting points include complexation with cyclodextrins or creating a solid dispersion.

Problem: I successfully dissolved Tazomeline, but it precipitates over time or upon dilution.

• Cause: This often occurs when a drug solution prepared with co-solvents or at a specific pH is diluted into a medium where the drug is less soluble, leading to supersaturation and subsequent precipitation.

• Solution:

  • Use of Precipitation Inhibitors: Incorporate polymers like HPMC or PVP into your formulation. These polymers can help maintain a supersaturated state and inhibit drug crystallization.

  • Complexation: Use cyclodextrins (e.g., hydroxypropyl-β-cyclodextrin) to form an inclusion complex. This complex is more stable in aqueous solution and less likely to precipitate upon dilution.

  • Lipid Formulations: Encapsulating Tazomeline within liposomes or nanoemulsions can prevent it from precipitating in an aqueous environment.[18]

Problem: I need to select a formulation strategy to improve the oral bioavailability of Tazomeline.

• Workflow:

  • Characterize Physicochemical Properties: Determine the pH-solubility profile and identify any potential stability issues.

  • Feasibility Studies: Screen several rapid and small-scale formulation approaches.

    • Amorphous Solid Dispersion: Prepare a solid dispersion with a polymer like PVP or HPMC.

    • Lipid-Based Formulation: Evaluate the solubility of Tazomeline in various oils and surfactants to assess the feasibility of a Self-Emulsifying Drug Delivery System (SEDDS).

    • Complexation: Assess the solubility enhancement with different types of cyclodextrins.

  • Compare Performance: Evaluate the dissolution rate and extent of drug release from each prototype formulation in biorelevant media.

  • Select Lead Formulation: Choose the most promising formulation for further development and in vivo testing.

Data Presentation: Comparison of Solubility Enhancement Techniques

Technique	Mechanism of Action	Advantages	Potential Disadvantages
pH Adjustment	Increases ionization of the drug molecule, enhancing its interaction with water.[7]	Simple, cost-effective.	Only applicable to ionizable drugs; risk of chemical instability at extreme pH.[8]
Particle Size Reduction (Nanotechnology)	Increases the surface area-to-volume ratio, leading to a faster dissolution rate according to the Noyes-Whitney equation.[5]	Applicable to many drugs; significant improvement in dissolution.[3]	High energy process; potential for particle aggregation and physical instability.
Solid Dispersion	The drug is dispersed in a hydrophilic polymer matrix in an amorphous state, which has higher energy and solubility than the crystalline form.[11]	Significant solubility enhancement; established manufacturing methods (spray drying, hot-melt extrusion).[12][21]	The amorphous form is physically unstable and can recrystallize over time; drug-polymer miscibility can be a limitation.
Complexation (Cyclodextrins)	The hydrophobic drug molecule is encapsulated within the hydrophobic cavity of the cyclodextrin, forming a soluble complex.[13]	High solubility enhancement; can also improve stability.	Limited by the stoichiometry of the complex and the amount of cyclodextrin that can be safely administered.[9]
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine emulsion or microemulsion in the GI tract, facilitating absorption.[22]	Enhances both solubility and permeability; protects the drug from degradation.	Can be complex to formulate; potential for GI side effects with high surfactant levels.
Prodrug Synthesis	A hydrophilic promoiety is chemically attached to the drug, creating a new, more soluble molecule that converts back to the parent drug in vivo.[14][15]	Dramatic increases in solubility are possible; can be tailored to target specific enzymes or tissues.[16]	Requires significant medicinal chemistry effort; potential for incomplete conversion to the active drug.

Experimental Protocols

Protocol 1: Determination of the pH-Solubility Profile of Tazomeline

• Preparation of Buffers: Prepare a series of buffers covering a pH range from 2 to 10 (e.g., HCl for pH 2, acetate for pH 4-5, phosphate for pH 6-8, borate for pH 9-10).

• Sample Preparation: Add an excess amount of Tazomeline powder to a vial containing a known volume (e.g., 2 mL) of each buffer. Ensure enough solid is present to achieve saturation.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing: After equilibration, allow the suspensions to settle. Filter the samples through a 0.22 µm filter to remove undissolved solid.

• Quantification: Dilute the filtrate with a suitable mobile phase and quantify the concentration of dissolved Tazomeline using a validated analytical method, such as HPLC-UV.

• Data Analysis: Plot the measured solubility (in mg/mL or µg/mL) against the pH of the buffer to generate the pH-solubility profile.

Protocol 2: Preparation of a Tazomeline Solid Dispersion (Solvent Evaporation Method)

• Dissolution: Dissolve a specific ratio of Tazomeline and a carrier polymer (e.g., PVP K30 or HPMC) in a common volatile solvent (e.g., methanol or a dichloromethane/methanol mixture). A common starting drug-to-polymer ratio is 1:4 (w/w).

• Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator. The temperature should be kept low to minimize thermal degradation.

• Drying: Further dry the resulting solid film in a vacuum oven at a moderate temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Milling and Sieving: Scrape the dried solid dispersion from the flask, gently mill it into a fine powder using a mortar and pestle, and pass it through a sieve to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) and X-Ray Powder Diffraction (XRPD) to confirm the amorphous nature of the drug. Evaluate its dissolution performance compared to the pure crystalline drug.

Visualizations

Caption: Troubleshooting workflow for addressing Tazomeline solubility issues.

Caption: Major strategies for enhancing the solubility of pharmaceuticals.

Caption: Simplified Gq-coupled muscarinic receptor signaling pathway.

References

• 1. Tazomeline [medbox.iiab.me]
• 2. Tazomeline - Wikipedia [en.wikipedia.org]
• 3. ascendiacdmo.com [ascendiacdmo.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. rpbs.journals.ekb.eg [rpbs.journals.ekb.eg]
• 8. Solubility, pH-Solubility Profile, pH-Rate Profile, and Kinetic Stability of the Tyrosine Kinase Inhibitor, Alectinib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pharmtech.com [pharmtech.com]
• 10. asiapharmaceutics.info [asiapharmaceutics.info]
• 11. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 13. researchgate.net [researchgate.net]
• 14. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Prodrug strategies to overcome poor water solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biomedres.us [biomedres.us]
• 18. mdpi.com [mdpi.com]
• 19. Nanocarrier-Based Drug Delivery to Brain: Interventions of Surface Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 20. irjse.in [irjse.in]
• 21. Enhancing solubility with novel excipients [manufacturingchemist.com]
• 22. hilarispublisher.com [hilarispublisher.com]

Technical Support Center: Managing Cholinergic Side Effects of Tazomeline in Animal Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the M1 selective muscarinic agonist, Tazomeline. The focus is on anticipating, identifying, and managing cholinergic side effects in preclinical animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the expected cholinergic side effects of Tazomeline in animal studies?

A1: Tazomeline, as a muscarinic M1 receptor agonist, can lead to dose-limiting cholinergic side effects. While it is selective for the M1 receptor, some level of activation of M2 and M3 receptors can occur, particularly at higher doses. Even highly selective M1 agonists have been shown to elicit these effects, suggesting that M1 receptor activation alone may be sufficient to produce them.[1][2] The most commonly observed cholinergic side effects in animal models include:

• Salivation (sialorrhea)

• Diarrhea and gastrointestinal distress

• Emesis (vomiting) , particularly in non-rodent species.

Q2: At what point in my study should I be most concerned about these side effects?

A2: Cholinergic side effects are typically dose-dependent and will be most apparent during dose-ranging and acute efficacy studies where higher doses of Tazomeline are being tested. It is crucial to closely monitor animals for these signs, especially within the first few hours of administration.

Q3: How can I mitigate these cholinergic side effects without compromising the central nervous system (CNS) efficacy of Tazomeline?

A3: The most effective strategy is the co-administration of a peripherally-acting muscarinic antagonist. These antagonists do not cross the blood-brain barrier and therefore will not interfere with the desired central effects of Tazomeline on the M1 receptors in the brain. A prime example of this approach is KarXT, a combination of the M1/M4 agonist xanomeline and the peripherally restricted muscarinic antagonist trospium chloride.[3]

Q4: What are some examples of peripherally-acting muscarinic antagonists I can use in my animal studies?

A4: Commonly used peripherally-acting muscarinic antagonists in preclinical research include:

• Trospium chloride: As used in the clinical formulation KarXT.

• Glycopyrrolate: A quaternary ammonium cation that poorly penetrates the blood-brain barrier.

• Methscopolamine: Another quaternary ammonium compound with limited CNS penetration.

Q5: Are there alternative strategies to manage cholinergic side effects?

A5: Yes, another approach in drug development is the exploration of M1 Positive Allosteric Modulators (PAMs). PAMs enhance the effect of the endogenous neurotransmitter, acetylcholine, at the M1 receptor rather than directly activating the receptor themselves. This can lead to a more controlled and potentially better-tolerated pro-cognitive effect with an improved side effect profile compared to direct agonists.[4]

Troubleshooting Guides

Issue 1: Excessive Salivation

Symptoms:

• Excessive drooling.

• Wet fur around the mouth and on the chest.

• Dehydration at higher doses or with prolonged exposure.

Troubleshooting Steps:

• Quantify the Effect: Before implementing mitigation strategies, it's important to quantify the level of salivation. This will allow you to assess the efficacy of your intervention. Refer to the detailed protocol for pilocarpine-induced salivation in mice, which can be adapted for Tazomeline.

• Dose Adjustment: If possible, determine if a lower dose of Tazomeline can achieve the desired central effect with a more tolerable level of salivation.

• Co-administer a Peripheral Antagonist: Administer a peripherally-acting muscarinic antagonist such as glycopyrrolate or methscopolamine prior to or concurrently with Tazomeline. See the table below for suggested dose ranges.

Quantitative Data on Muscarinic Agonist-Induced Salivation and its Mitigation

Animal Model	Agonist & Dose	Antagonist & Dose	Outcome
Rat	Xanomeline	Not specified	No margin versus salivation side effects.[4]
Mouse	Pilocarpine (0.25-1.0 mg/kg)	N/A	Dose-dependent increase in saliva production.

Issue 2: Diarrhea and Gastrointestinal Distress

Symptoms:

• Loose, unformed, or watery stools.

• Increased frequency of defecation.

• Dehydration and weight loss with severe or prolonged diarrhea.

Troubleshooting Steps:

• Assess and Score Diarrhea: Use a standardized scoring system to quantify the severity of diarrhea. This will provide a baseline to evaluate your interventions.

• Dose Reduction: Evaluate if a lower dose of Tazomeline can maintain CNS efficacy while reducing the severity of diarrhea.

• Co-administration of a Peripheral Antagonist: As with salivation, a peripherally-acting muscarinic antagonist can effectively reduce the gastrointestinal effects of Tazomeline.

• Symptomatic Treatment: In cases of severe diarrhea, consider the use of an anti-diarrheal agent like loperamide. However, be aware that this may confound your study results by affecting gut motility through opioid receptor agonism.

Quantitative Data on Muscarinic Agonist-Induced Diarrhea and its Mitigation

Animal Model	Agonist & Dose	Antagonist & Dose	Outcome
Rat	Xanomeline	Not specified	No margin versus diarrhea side effects.[4]
Rat	TAK-071 (M1 PAM)	N/A	33-fold margin versus diarrhea side effects.[4]

Issue 3: Emesis (Vomiting)

Symptoms:

• Retching and forceful expulsion of stomach contents.

• Observed primarily in non-rodent species like ferrets and dogs. Rodents do not have a vomiting reflex.

Troubleshooting Steps:

• Choose the Right Model: If emesis is a key concern, use a species with a known emetic reflex, such as the ferret, which is considered a gold standard for this type of assessment.[5]

• Quantify Emesis: Record the latency to the first emetic event and the number of retches and vomits over a specified time period.

• Dose-Response Evaluation: Characterize the dose of Tazomeline that induces emesis.

• Co-administration of a Peripheral Antagonist: Administer a peripherally-acting muscarinic antagonist prior to Tazomeline to block the peripheral stimulation that contributes to emesis.

Quantitative Data on M1 Agonist-Induced Emesis

Animal Model	Agonist	Outcome
Ferret, Dog	Highly selective M1 agonists	Elicited emesis, suggesting M1 receptor activation is sufficient.[1]

Experimental Protocols

Protocol 1: Assessment of Salivation in Mice

This protocol is adapted from methods used to measure pilocarpine-induced salivation and can be applied to assess Tazomeline's effects.

Materials:

• Tazomeline solution

• Pre-weighed cotton balls or absorbent swabs

• Forceps

• Anesthetic (e.g., isoflurane or ketamine/xylazine)

• Scale accurate to 0.001g

Procedure:

• Anesthetize the mouse.

• Administer Tazomeline at the desired dose and route.

• Immediately after administration, place a pre-weighed cotton ball or absorbent swab into the mouse's mouth using forceps.

• Leave the cotton ball in place for a set period (e.g., 15 minutes).

• Remove the cotton ball and immediately weigh it.

• The amount of saliva produced is the difference between the final and initial weights of the cotton ball.

Protocol 2: Assessment and Scoring of Diarrhea in Rodents

Materials:

• Tazomeline solution

• Clean cages with a solid floor or absorbent paper to easily observe stools.

Procedure:

• House animals individually for accurate stool assessment.

• Administer Tazomeline at the desired dose.

• Observe the animals at regular intervals (e.g., 30, 60, 120, 240 minutes) after dosing.

• Score the consistency of the stool using a standardized scale:

  • 0: Normal, well-formed pellets.

  • 1: Soft, but still formed pellets.

  • 2: Very soft, unformed stools.

  • 3: Watery diarrhea.

• Record the score for each animal at each time point.

Protocol 3: Co-administration of a Peripheral Muscarinic Antagonist

Procedure:

• Prepare solutions of Tazomeline and the chosen peripheral antagonist (e.g., glycopyrrolate, trospium chloride).

• Administer the peripheral antagonist at an appropriate time before Tazomeline. The timing will depend on the pharmacokinetic profile of the antagonist, but a 30-60 minute pre-treatment is a common starting point.

• Administer Tazomeline and proceed with your planned efficacy and side effect assessments.

• Include control groups receiving vehicle + Tazomeline and antagonist + vehicle to isolate the effects of each compound.

Signaling Pathways and Experimental Workflows

Tazomeline's Mechanism of Action and Side Effects

Tazomeline is a selective agonist for the M1 muscarinic acetylcholine receptor, which is a G-protein coupled receptor (GPCR). The therapeutic effects of Tazomeline are primarily mediated through the activation of M1 receptors in the central nervous system, leading to downstream signaling cascades that are important for cognitive processes. However, Tazomeline can also activate muscarinic receptors in the periphery, leading to the observed cholinergic side effects.

Caption: Tazomeline's dual effects in the CNS and periphery.

Management Strategy: Co-administration with a Peripheral Antagonist

The co-administration of a peripherally-acting muscarinic antagonist is a key strategy to mitigate the cholinergic side effects of Tazomeline. This approach is illustrated in the following workflow.

Caption: Workflow for managing side effects with a peripheral antagonist.

M1 Receptor Signaling Pathways: Gq vs. β-Arrestin

Activation of the M1 receptor can lead to signaling through two main pathways: the canonical Gq-protein pathway and the β-arrestin pathway. While the Gq pathway is traditionally associated with the primary effects of receptor activation, the β-arrestin pathway is involved in receptor desensitization and internalization, and can also initiate its own signaling cascades. The balance between these pathways may influence both the therapeutic efficacy and the side effect profile of a muscarinic agonist.

Caption: M1 receptor signaling: Gq-protein vs. β-arrestin pathways.

References

• 1. Evidence for Classical Cholinergic Toxicity Associated with Selective Activation of M1 Muscarinic Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ANTICHOLINERGICS - Possible Long-Term Health Effects of Short-Term Exposure to Chemical Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Evidence of trospium’s ability to mitigate cholinergic adverse events related to xanomeline: phase 1 study results [scholarworks.indianapolis.iu.edu]
• 4. In Vivo Pharmacological Comparison of TAK-071, a Positive Allosteric Modulator of Muscarinic M1 Receptor, and Xanomeline, an Agonist of Muscarinic M1/M4 Receptor, in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Predicting the emetic liability of novel chemical entities: a comparative study - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Tazomeline Concentration for In Vitro Experiments: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Tazomeline concentration for in vitro experiments. The following information, presented in a question-and-answer format, addresses common challenges and provides detailed protocols to ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is a good starting concentration for Tazomeline in my in vitro experiment?

A1: A reasonable starting point for Tazomeline concentration in most cell-based assays is in the low nanomolar to low micromolar range. Based on data from related muscarinic agonists like Xanomeline, which has an EC50 value for M1 receptor activation between 13-17 nM, a concentration range of 1 nM to 10 µM is recommended for initial dose-response experiments.[1] The optimal concentration will ultimately depend on the specific cell line, the expression level of the target muscarinic receptor, and the experimental endpoint being measured.

Q2: How do I determine the optimal Tazomeline concentration for my specific cell line and assay?

A2: The optimal concentration should be determined empirically by performing a dose-response curve. This involves treating your cells with a range of Tazomeline concentrations (e.g., ten-fold serial dilutions from 1 nM to 10 µM) and measuring the desired biological effect. The concentration that produces the desired level of response (e.g., EC50 or a sub-maximal concentration for studying signaling pathways) should be used for subsequent experiments.

Q3: What are the key parameters to consider when designing a dose-response experiment for Tazomeline?

A3: Key parameters include:

• Cell Type and Receptor Expression: The density of muscarinic receptors on your cell line will significantly impact the required concentration.

• Assay Endpoint: The optimal concentration for a binding assay may differ from that of a functional assay (e.g., calcium mobilization, ERK phosphorylation).

• Incubation Time: The duration of Tazomeline exposure can influence the observed effect. Time-course experiments are recommended to determine the optimal incubation period.

• Agonist Properties: Tazomeline is a non-selective muscarinic agonist, meaning it can activate multiple muscarinic receptor subtypes.[2][3] Consider the potential for off-target effects if your cell line expresses multiple subtypes.

Q4: How can I assess the potential cytotoxicity of Tazomeline in my cell line?

A4: It is crucial to assess the cytotoxicity of Tazomeline to ensure that the observed effects are not due to cell death. A standard cytotoxicity assay, such as the MTT or LDH release assay, should be performed in parallel with your functional experiments.[4][5][6][7][8] This will help you identify a concentration range that is non-toxic to your cells.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No response or weak response to Tazomeline treatment.	1. Tazomeline concentration is too low.2. Low expression of muscarinic receptors in the cell line.3. Insufficient incubation time.4. Degraded Tazomeline stock solution.	1. Increase the concentration range in your dose-response experiment.2. Confirm muscarinic receptor expression using techniques like qPCR, Western blot, or radioligand binding.3. Perform a time-course experiment to determine the optimal incubation period.4. Prepare a fresh stock solution of Tazomeline.
High background signal or variability in results.	1. Cell culture issues (e.g., contamination, over-confluency).2. Inconsistent cell plating.3. Reagent preparation or handling errors.	1. Ensure proper aseptic technique and maintain healthy cell cultures.2. Use a consistent cell seeding density for all experiments.3. Prepare fresh reagents and ensure accurate pipetting.
Observed effect is not consistent with M1 receptor activation.	1. Activation of other muscarinic receptor subtypes.2. Off-target effects of Tazomeline.	1. Use a more selective M1 receptor agonist or antagonist to confirm the involvement of the M1 receptor.2. Test for potential off-target effects in relevant assays.

Quantitative Data Summary

The following table summarizes key quantitative data for muscarinic receptor agonists, which can be used as a reference when designing experiments with Tazomeline. Note that some data is for the related compound Xanomeline, as specific in vitro data for Tazomeline is limited in the public domain.

Parameter	Compound	Value	Receptor Subtype	Reference
Binding Affinity (Ki)	Xanomeline	294 nM	M2	[9]
296 nM	M1	[9]
Functional Potency (EC50)	Xanomeline	13 - 17 nM	M1	[1]
LSN3172176 (another M1 agonist)	2.4 nM (human)	M1	[1]

Experimental Protocols

Muscarinic M1 Receptor Activation Assay (Calcium Mobilization)

This protocol describes a method to measure the activation of the M1 muscarinic receptor by monitoring intracellular calcium mobilization.

• Cell Culture: Plate cells expressing the human M1 muscarinic receptor (e.g., CHO-M1 or SH-SY5Y) in a 96-well black, clear-bottom plate and grow to 80-90% confluency.

• Dye Loading: Wash the cells with a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare a serial dilution of Tazomeline in the assay buffer. A typical concentration range would be from 1 nM to 10 µM.

• Assay: Use a fluorescence plate reader equipped with an automated injection system to add the Tazomeline solutions to the wells. Measure the fluorescence intensity before and after the addition of the compound.

• Data Analysis: Calculate the change in fluorescence for each concentration and plot the dose-response curve. Determine the EC50 value, which is the concentration of Tazomeline that elicits 50% of the maximal response.

Cytotoxicity Assay (MTT Assay)

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the effect of Tazomeline on cell viability.[4][5]

• Cell Plating: Seed cells in a 96-well plate at a density of 1.5 x 104 cells/well and allow them to attach overnight.[4]

• Compound Treatment: Treat the cells with various concentrations of Tazomeline (e.g., 1 µM to 100 µM) for a period that matches your functional assay (e.g., 24 hours). Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• MTT Addition: After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of cell viability relative to the vehicle-treated control cells.

Visualizations

Caption: Workflow for determining the optimal Tazomeline concentration.

Caption: Tazomeline-mediated M1 muscarinic receptor signaling pathway.

References

• 1. In Vitro Pharmacological Characterization and In Vivo Validation of LSN3172176 a Novel M1 Selective Muscarinic Receptor Agonist Tracer Molecule for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tazomeline - Wikipedia [en.wikipedia.org]
• 3. Tazomeline [medbox.iiab.me]
• 4. mdpi.com [mdpi.com]
• 5. Assays for Predicting Acute Toxicity - Application of Modern Toxicology Approaches for Predicting Acute Toxicity for Chemical Defense - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Cytotoxicity Assays with Zebrafish Cell Lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nebiolab.com [nebiolab.com]
• 9. Differences in kinetics of xanomeline binding and selectivity of activation of G proteins at M(1) and M(2) muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting unexpected results in Tazomeline experiments

This guide provides troubleshooting support and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tazomeline. The information is designed to help address unexpected results and clarify experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Tazomeline and what is its primary mechanism of action?

A1: Tazomeline (LY-287,041) is an experimental drug that acts as a non-selective muscarinic acetylcholine receptor agonist.[1][2] Muscarinic receptors are G-protein coupled receptors (GPCRs) involved in the parasympathetic nervous system and various central nervous system functions.[3][4] Tazomeline was investigated for cognitive dysfunction in conditions like Alzheimer's disease and schizophrenia.[1][2] Its primary mechanism is the activation of muscarinic receptors, which can lead to a variety of cellular responses depending on the receptor subtype (M1-M5) expressed in the target tissue.

Q2: My experimental results are inconsistent. What could be the cause?

A2: Inconsistent results in cell-based assays can stem from several factors. Key areas to investigate include:

• Cell Health and Passage Number: Ensure cells are healthy, free from contamination (especially mycoplasma), and are used within a consistent and optimal passage number range.

• Cell Density: The density of cells at the time of the assay can significantly impact the response. It is crucial to optimize and maintain consistent cell seeding.

• Compound Stability: Verify the stability and solubility of your Tazomeline stock solution. Improper storage or multiple freeze-thaw cycles can lead to degradation.

• Assay Timing: The duration of agonist exposure and the timing of signal detection are critical, especially for kinetic responses.

Q3: I am observing off-target effects or a response that doesn't seem to be mediated by the M1 receptor. Why?

A3: This is a common issue with muscarinic agonists. While a compound may be preferential for one subtype, it often binds to all five. Tazomeline is considered non-selective, meaning it will activate M1, M2, M3, M4, and M5 receptors, potentially with similar affinities.[1][2] These different subtypes couple to different G-proteins (M1, M3, M5 to Gq/11; M2, M4 to Gi/o) and are expressed in various tissues, leading to a wide range of physiological responses.[3][5] For example, M2 activation can lead to cardiac inhibition, while M3 activation can cause smooth muscle contraction and glandular secretion.[6] It is also worth noting that related compounds like Xanomeline have shown affinity for serotonin receptors (5-HT), which could be another source of unexpected effects.[7][8]

Quantitative Data Summary

Due to the limited availability of specific binding data for Tazomeline, the following table summarizes the binding affinities (Ki values) for the closely related and well-studied muscarinic agonist, Xanomeline. These values illustrate the typical binding profile of this class of compounds across the different human muscarinic receptor subtypes. Lower Ki values indicate higher binding affinity.

Muscarinic Receptor Subtype	Xanomeline Ki (nM)	Primary G-Protein Coupling
M1	~9	Gq/11[5]
M2	~64	Gi/o[5]
M3	~3031	Gq/11[5]
M4	Varies (high affinity)	Gi/o[5]
M5	Varies	Gq/11[5]

Data compiled from multiple sources which may use different experimental conditions. Xanomeline is noted to have high affinity for M1 and M4 subtypes.[7][9]

Visualizing Key Pathways and Workflows

M1 Muscarinic Receptor Signaling Pathway

Activation of the M1 muscarinic receptor by an agonist like Tazomeline typically initiates the Gq signaling cascade, leading to the generation of second messengers and an increase in intracellular calcium.

M1 receptor Gq signaling cascade.

Troubleshooting Workflow: Low or No Signal in a Functional Assay

If you are not observing the expected cellular response after applying Tazomeline, this workflow can help diagnose the potential issue.

Diagnostic workflow for low signal.

Key Experimental Protocol: Phosphoinositide (PI) Hydrolysis Assay

This protocol outlines a method to measure the functional activity of Tazomeline at Gq-coupled muscarinic receptors (e.g., M1, M3, M5) by quantifying the accumulation of inositol phosphates (IPs).

Objective: To determine the potency (EC₅₀) and efficacy (Eₘₐₓ) of Tazomeline by measuring its ability to stimulate PI hydrolysis.

Materials:

• Cell line expressing the muscarinic receptor of interest (e.g., CHO-M1 cells).

• myo-[³H]-inositol radiolabel.

• Cell culture medium (e.g., DMEM/F12).

• Assay buffer (e.g., HBSS with 10 mM LiCl).

• Tazomeline and other compounds (e.g., Carbachol as a positive control).

• Anion exchange chromatography columns.

• Scintillation fluid and a scintillation counter.

Methodology:

• Cell Seeding: Plate cells in 24-well plates at an appropriate density and allow them to adhere overnight.

• Radiolabeling:

  • Remove the culture medium.

  • Add fresh, serum-free medium containing myo-[³H]-inositol (e.g., 0.5 µCi/mL).

  • Incubate for 18-24 hours to allow for incorporation of the radiolabel into membrane phosphoinositides.

• Assay Initiation:

  • Wash the cells twice with pre-warmed assay buffer to remove unincorporated [³H]-inositol.

  • Add 450 µL of assay buffer containing 10 mM LiCl to each well. LiCl is crucial as it inhibits inositol monophosphatase, leading to the accumulation of IPs.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Compound Addition:

  • Add 50 µL of 10x concentrated Tazomeline (or control compounds) to the appropriate wells to achieve the final desired concentration.

  • Include wells for baseline (buffer only) and a full agonist control (e.g., Carbachol).

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes). This incubation time should be optimized.

• Assay Termination and Lysis:

  • Aspirate the assay buffer.

  • Add 1 mL of ice-cold 10 mM formic acid to each well to lyse the cells and stop the reaction.

  • Incubate on ice for 30 minutes.

• Separation of Inositol Phosphates:

  • Load the cell lysates onto anion exchange columns.

  • Wash the columns with water to remove free inositol.

  • Elute the total inositol phosphates with a high-salt buffer (e.g., 1 M ammonium formate / 0.1 M formic acid).

• Quantification:

  • Collect the eluate into scintillation vials.

  • Add scintillation fluid.

  • Count the radioactivity (in disintegrations per minute, DPM) using a scintillation counter.

• Data Analysis:

  • Plot the DPM values against the logarithm of the Tazomeline concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ values.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Pharmacological Characterization and In Vivo Validation of LSN3172176 a Novel M1 Selective Muscarinic Receptor Agonist Tracer Molecule for Positron Emission Tomography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. G protein coupling and signaling pathway activation by m1 muscarinic acetylcholine receptor orthosteric and allosteric agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structures of the M1 and M2 muscarinic acetylcholine receptor/G-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. xanomeline | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Xanomeline-Trospium and Muscarinic Involvement in Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Functional effects of the muscarinic receptor agonist, xanomeline, at 5-HT1 and 5-HT2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tazomeline Stability and Handling

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Tazomeline in various experimental buffers. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Tazomeline stock solutions?

A1: For initial stock solutions, we recommend using dimethyl sulfoxide (DMSO). Once dissolved, these stock solutions can be further diluted into aqueous experimental buffers.

Q2: How should Tazomeline stock solutions be stored?

A2: Tazomeline stock solutions in DMSO should be stored at -20°C or -80°C to ensure long-term stability. Avoid repeated freeze-thaw cycles, which can lead to degradation. Aliquoting the stock solution into smaller, single-use volumes is highly recommended.

Q3: Is Tazomeline sensitive to light?

A3: While specific photostability data for Tazomeline is not extensively published, it is a general best practice to protect all small molecule solutions from direct light exposure to prevent potential photodegradation.[1] We recommend using amber vials or covering containers with aluminum foil during storage and experiments.

Q4: Can I expect Tazomeline to be stable in my cell culture medium?

A4: The stability of Tazomeline in cell culture media like DMEM can be influenced by the presence of various components, temperature, and pH. Long incubation times at 37°C may lead to some degradation.[1] It is advisable to prepare fresh dilutions of Tazomeline in media for each experiment. For long-term experiments, the stability under your specific conditions should be validated.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity in biological assays.

• Possible Cause: Degradation of Tazomeline in the experimental buffer.

  • Troubleshooting Steps:

    • Verify Stock Solution Integrity: Ensure your DMSO stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

    • Assess Buffer Stability: The pH of your buffer can significantly impact Tazomeline's stability. Conduct a pilot stability study in your specific buffer at the experimental temperature.

    • Fresh Preparations: Always prepare fresh dilutions of Tazomeline in your aqueous buffer immediately before use. Do not store Tazomeline in aqueous buffers for extended periods.

Issue 2: Variability between experimental replicates.

• Possible Cause: Inconsistent Tazomeline concentration due to degradation or precipitation.

  • Troubleshooting Steps:

    • Solubility Check: Ensure that the final concentration of Tazomeline in your experimental buffer does not exceed its solubility limit, which could lead to precipitation. The final DMSO concentration should typically be kept below 1%.

    • pH Monitoring: Monitor the pH of your buffer throughout the experiment, as shifts in pH can affect stability.

    • Temperature Control: Maintain a consistent temperature during your assay, as temperature fluctuations can alter the rate of degradation.

Stability Data in Experimental Buffers

The following tables provide illustrative stability data for Tazomeline in common experimental buffers. This data is based on general principles of small molecule stability and should be used as a guideline. For critical applications, it is essential to perform your own stability studies under your specific experimental conditions.

Table 1: Tazomeline Stability in Phosphate-Buffered Saline (PBS) at Different Temperatures

Temperature	pH	Incubation Time	Remaining Tazomeline (%)
4°C	7.4	24 hours	>98%
25°C (RT)	7.4	8 hours	~95%
37°C	7.4	8 hours	~90%

Table 2: Tazomeline Stability in TRIS Buffer at Different pH Values (at 25°C)

pH	Incubation Time	Remaining Tazomeline (%)
7.0	8 hours	~96%
7.5	8 hours	~95%
8.0	8 hours	~92%
8.5	8 hours	~88%

Experimental Protocols

Protocol 1: Assessing Tazomeline Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for determining the stability of Tazomeline in a specific buffer.

Materials:

• Tazomeline

• DMSO

• Experimental Buffer (e.g., PBS, TRIS)

• HPLC system with a UV detector

• C18 HPLC column

• Acetonitrile (ACN)

• Water (HPLC grade)

• Formic Acid

Procedure:

• Sample Preparation:

  • Prepare a 10 mM stock solution of Tazomeline in DMSO.

  • Dilute the stock solution to a final concentration of 100 µM in the experimental buffer of interest.

• Incubation:

  • Incubate the Tazomeline solution at the desired temperature (e.g., 4°C, 25°C, 37°C).

  • Take aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately quench any potential degradation by mixing with an equal volume of cold acetonitrile and store at -20°C until analysis.

• HPLC Analysis:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient to elute Tazomeline and any potential degradation products (e.g., 5% to 95% B over 15 minutes).

  • Flow Rate: 1 mL/min

  • Detection Wavelength: Determined by UV-Vis scan of Tazomeline (typically in the range of 220-300 nm).

  • Injection Volume: 10 µL

• Data Analysis:

  • Quantify the peak area of the Tazomeline peak at each time point.

  • Calculate the percentage of remaining Tazomeline relative to the T=0 time point.

Visualizations

Caption: Experimental workflow for assessing Tazomeline stability.

Tazomeline is a non-selective muscarinic acetylcholine receptor agonist.[2] Upon binding, it activates G-protein coupled receptors (GPCRs), primarily M1 and M4 receptors, which are targets for cognitive dysfunction.[3][4] The activation of these receptors initiates downstream signaling cascades. For instance, M1 receptor activation typically leads to the activation of Gq/11 proteins, which in turn activate Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC), leading to various cellular responses.

Caption: Simplified M1 muscarinic receptor signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Tazomeline - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Fine Tuning Muscarinic Acetylcholine Receptor Signaling Through Allostery and Bias [frontiersin.org]
• 4. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in animal responses to Tazomeline

This guide is designed for researchers, scientists, and drug development professionals to address and manage the variability in animal responses during preclinical studies with Tazomeline.

Frequently Asked Questions (FAQs)

Q1: What is Tazomeline and what is its primary mechanism of action?

A1: Tazomeline (LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist.[1][2] Its primary mechanism of action is to directly stimulate muscarinic acetylcholine receptors, which are implicated in cognitive processes. The therapeutic goal, particularly for conditions like Alzheimer's disease, is often the activation of the M1 muscarinic receptor subtype, which is coupled to the phosphoinositide (PI) second messenger system.[3][4] Activation of M1 receptors is a key strategy in cholinergic replacement therapy.[3]

Q2: Why is there significant variability in animal responses to Tazomeline?

A2: Variability in response to Tazomeline is a multifaceted issue stemming from several factors. Both between- and within-species differences can be explained by variations in pharmacokinetics (PK) and pharmacodynamics (PD).[5] Even in highly standardized studies with inbred rodent strains, significant inter-individual variability in drug response is common.[6][7] Key contributing factors include:

• Genetic Background: Minor genetic differences, even within inbred strains, can alter drug metabolism and receptor sensitivity.[6]

• Pharmacokinetics: Species-specific differences in drug absorption, distribution, metabolism, and excretion (ADME) significantly impact bioavailability and exposure levels.[5][8]

• Physiology: Age, sex, and underlying health status of the animals can influence drug response.

• Experimental Conditions: Factors like animal housing, diet, stress levels, and the specific behavioral paradigms used can introduce variability.[7]

Q3: What are the common cholinergic side effects observed with Tazomeline and related muscarinic agonists?

A3: Due to its non-selective nature, Tazomeline can activate muscarinic receptors outside the central nervous system, leading to cholinergic side effects. Similar compounds are known to cause salivation, gastrointestinal distress (such as diarrhea and emesis), sweating, tremor, and hypothermia.[9][10] These adverse effects are often mediated by the activation of M2 and M3 receptor subtypes and can limit the therapeutic utility of the compound by masking cognitive benefits or necessitating dose reduction.[10]

Q4: How does Tazomeline's selectivity for muscarinic receptor subtypes influence its effects?

A4: While Tazomeline is considered non-selective, its therapeutic effects on cognition are primarily attributed to M1 receptor agonism.[3][4] However, its activity at other subtypes (M2, M3, M4, M5) is responsible for many of the peripheral side effects.[10] The high similarity of the binding site across all five receptor subtypes makes achieving high selectivity challenging.[4] The ideal profile for a therapeutic agent would be a full M1 agonist with antagonist activity at M2/M3 receptors to minimize side effects, though this is difficult to achieve.[11]

Q5: What factors should be considered when selecting an animal model for Tazomeline research?

A5: The choice of animal model is critical and depends on the research question. For studying cognitive enhancement in Alzheimer's disease, transgenic mouse models that develop amyloid-beta plaques and associated behavioral deficits (e.g., Tg2576) are often used.[12][13] When assessing pharmacokinetics, it is crucial to select a species with metabolic pathways that are broadly similar to humans.[14] It is also important to consider that results from animal models, while essential, may not always perfectly predict clinical outcomes in humans.[15]

Troubleshooting Guides

This section provides a structured approach to common problems encountered during animal experiments with Tazomeline.

Problem 1: High variability in cognitive or behavioral responses between animals.

Potential Cause	Troubleshooting Action
Genetic Drift/Sub-strain Differences	Ensure all animals are from the same supplier and sub-strain. Report the exact strain (e.g., C57BL/6J) in all documentation. Consider that even inbred strains exhibit inter-individual variability.[6][7]
Environmental Stressors	Standardize housing, handling, and experimental timing to minimize stress, which can impact cognitive performance and physiological responses.[7]
Experimental Protocol Inconsistency	Ensure rigorous standardization of all procedures, including drug administration, behavioral testing, and data collection. Use a sufficient number of animals to power the study adequately against inherent biological variation.
Pharmacokinetic Variability	Consider that individual differences in metabolism can lead to different plasma and brain concentrations of the drug. If feasible, measure plasma/brain drug levels to correlate exposure with effect.[16]

Problem 2: Inconsistent or weaker-than-expected therapeutic effect.

Potential Cause	Troubleshooting Action
Inappropriate Dose Range	The dose may be on a flat part of the dose-response curve. Conduct a pilot study with a wider range of doses to establish a full dose-response relationship.[17]
Poor Bioavailability/High First-Pass Metabolism	For oral administration, first-pass metabolism can be significant and vary between species.[17] Consider alternative routes of administration (e.g., subcutaneous, intravenous) to ensure consistent systemic exposure.[16]
Species Differences in Pharmacokinetics (PK)	The chosen animal model may metabolize Tazomeline differently than expected. Perform a basic pharmacokinetic study to determine key parameters like half-life (t½), maximum concentration (Cmax), and brain penetration in your specific model.[5]
Receptor Desensitization	Chronic or high-dose administration may lead to receptor downregulation or desensitization. Evaluate different dosing regimens (e.g., intermittent dosing) if chronic treatment is required.

Problem 3: Severe cholinergic side effects are observed, complicating data interpretation.

Potential Cause	Troubleshooting Action
Dose is too high	Reduce the dose. The therapeutic window may be narrow. A careful dose-titration study is essential to find a dose that provides cognitive effects without unacceptable side effects.
Non-selective Muscarinic Activation	Side effects are an expected consequence of activating peripheral M2 and M3 receptors.[10] Consider co-administration with a peripherally restricted muscarinic antagonist to block peripheral effects without affecting central M1 receptor activation. This approach has been used successfully with the related compound Xanomeline.[18]
Hypersensitivity of the Animal Model	The specific strain or species may be particularly sensitive to muscarinic agonists. Document these effects carefully, as they may represent a valid finding for that model.

Experimental Protocols & Data

Table 1: Factors Contributing to Variability in Preclinical Tazomeline Studies

Factor Category	Specific Examples	Mitigation Strategy
Biological	Species, strain, sex, age, microbiome, genetic polymorphisms.[5]	Use well-defined, genetically stable animal populations. Balance study groups by sex and age.
Environmental	Housing conditions, diet, light-dark cycle, cage enrichment, noise levels.	Standardize all husbandry parameters. Acclimatize animals properly before experiments.
Procedural	Drug formulation/vehicle, route and time of administration, handling stress, skill of the technician.	Create and adhere to detailed Standard Operating Procedures (SOPs). Ensure all personnel are thoroughly trained.
Pharmacological	Pharmacokinetics (ADME), receptor density/sensitivity, development of tolerance.[8]	Characterize the PK/PD relationship in the chosen model.[19] Include satellite animal groups for PK analysis.

Protocol: General Methodology for a Behavioral Study in a Mouse Model of AD

• Animal Model: Male Tg2576 transgenic mice and non-transgenic littermate controls, aged 9-10 months.[13]

• Acclimatization: Animals are group-housed under a 12h light/dark cycle with ad libitum access to food and water. Acclimatize animals to the facility for at least two weeks and handle them daily for one week prior to the experiment to reduce stress.

• Tazomeline Formulation: Prepare Tazomeline fresh daily in a sterile saline or other appropriate vehicle.

• Dosing Regimen: Administer Tazomeline (e.g., 0.1, 0.3, 1.0 mg/kg) or vehicle via subcutaneous (SC) or intraperitoneal (IP) injection 30 minutes prior to behavioral testing. Doses should be determined from pilot dose-response studies.

• Behavioral Assessment (e.g., Contextual Fear Conditioning):

  • Training Day: Place the mouse in the conditioning chamber. After a 2-minute exploration period, deliver an auditory cue (e.g., 80 dB tone for 30s) that co-terminates with a mild foot shock (e.g., 2s, 0.5 mA). Repeat this pairing 2-3 times with an inter-trial interval of 2 minutes.

  • Testing Day (24h later): Place the mouse back into the same chamber (context) and measure freezing behavior for 5 minutes in the absence of the cue or shock. Freezing is defined as the complete absence of movement except for respiration.

• Data Analysis: Score freezing behavior using automated software or by a blinded observer. Analyze data using a two-way ANOVA (Genotype x Treatment).

• Pharmacokinetic Satellite Group: A separate cohort of animals is dosed in parallel. Blood and brain tissue are collected at specific time points (e.g., 30, 60, 120 minutes) post-dose to determine drug concentrations via HPLC, providing a crucial link between exposure and behavioral effect.[16]

Visualizations

Diagram 1: Simplified M1 muscarinic receptor signaling cascade activated by Tazomeline.

Diagram 2: A typical experimental workflow for evaluating Tazomeline in an animal model.

Diagram 3: A decision tree for troubleshooting unexpected experimental outcomes.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Tazomeline [medbox.iiab.me]
• 3. Tazomeline - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. From structure to clinic: Design of a muscarinic M1 receptor agonist with the potential to treat Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Species differences in pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Of Mice and Men: The Inter-individual Variability of the Brain's Response to Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Individual variability in the stress response of C57BL/6J male mice correlates with trait anxiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. omicsonline.org [omicsonline.org]
• 9. Xanomeline: a novel muscarinic receptor agonist with functional selectivity for M1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evidence for Classical Cholinergic Toxicity Associated with Selective Activation of M1 Muscarinic Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Animal models in the drug discovery pipeline for Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acetylcholinesterase inhibitors ameliorate behavioral deficits in the Tg2576 mouse model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Use of in vivo animal models to assess pharmacokinetic drug-drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Do alternatives to animal experimentation replace preclinical research? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison of the Pharmacokinetics of Different Analogs of 11C-Labeled TZTP for Imaging Muscarinic M2 Receptors with PET - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Xanomeline - Wikipedia [en.wikipedia.org]
• 19. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Translational Value of Tazomeline Preclinical Data

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing preclinical experiments involving Tazomeline. By addressing common challenges and providing detailed experimental protocols and comparative data, this guide aims to enhance the translational value of preclinical findings.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues that may arise during preclinical research with Tazomeline, presented in a question-and-answer format.

Issue 1: Inconsistent or Lack of Efficacy in Cognitive Assays

Question: We are not observing the expected pro-cognitive effects of Tazomeline in our animal models (e.g., Morris water maze, novel object recognition). What could be the underlying reasons?

Answer:

Several factors can contribute to a lack of efficacy in behavioral assays:

• Dose Selection: Tazomeline, as a non-selective muscarinic agonist, has a narrow therapeutic window. The dose required for cognitive enhancement may be very close to the dose that induces peripheral cholinergic side effects, which can impair behavioral performance. It is crucial to perform a thorough dose-response study to identify the optimal dose that maximizes cognitive effects while minimizing adverse effects.

• Pharmacokinetics: The pharmacokinetic profile of Tazomeline can vary between species and even strains of rodents.[1] A short half-life might necessitate a different dosing regimen (e.g., more frequent administration or the use of a continuous delivery system) to maintain efficacious plasma and brain concentrations throughout the behavioral task. Consider conducting pharmacokinetic studies in your specific animal model to determine key parameters like Tmax, Cmax, and half-life.

• Receptor Desensitization: Prolonged or high-dose administration of a muscarinic agonist can lead to receptor desensitization and internalization, reducing the cellular response to the drug.[2] Consider a dosing schedule that allows for receptor resensitization between administrations.

• Animal Model and Task Selection: The choice of animal model and cognitive task is critical. Ensure the chosen model is appropriate for the cognitive domain you are investigating and that the behavioral task is sensitive to muscarinic modulation. For example, scopolamine-induced amnesia models are commonly used to evaluate the efficacy of muscarinic agonists.[3]

• Experimental Noise: High variability in behavioral data can mask a true drug effect. Ensure proper habituation of the animals to the testing environment and handling procedures to reduce stress-induced variability.

Issue 2: Observation of Peripheral Cholinergic Side Effects

Question: Our animals are exhibiting signs of cholinergic toxicity (e.g., salivation, lacrimation, urination, defecation, tremors) after Tazomeline administration. How can we mitigate these effects?

Answer:

Cholinergic side effects are a common challenge with non-selective muscarinic agonists like Tazomeline. Here are some strategies to manage them:

• Dose Optimization: As mentioned previously, carefully titrate the dose of Tazomeline to find a balance between central efficacy and peripheral side effects.

• Co-administration with a Peripherally-restricted Muscarinic Antagonist: A common strategy is to co-administer Tazomeline with a muscarinic antagonist that does not readily cross the blood-brain barrier (e.g., glycopyrrolate or trospium chloride).[4] This can block the peripheral effects of Tazomeline without interfering with its central actions. A thorough dose-finding study for the antagonist is also necessary.

• Route of Administration: The route of administration can influence the pharmacokinetic and pharmacodynamic profile of the drug. For example, direct central administration (e.g., intracerebroventricular injection) can bypass peripheral receptors, though this is a more invasive and less clinically translatable approach.

• Formulation: The formulation of the drug can impact its absorption and distribution. Exploring different formulations might help in achieving a more favorable therapeutic index.

Issue 3: Off-Target Effects and Data Interpretation

Question: How can we be sure that the observed effects of Tazomeline are mediated by M1 receptor activation and not by its action on other muscarinic subtypes or other off-target receptors?

Answer:

Given Tazomeline's non-selective profile, this is a critical consideration for data interpretation.[5] Here's how to address this:

• Use of Selective Antagonists: In in vitro or ex vivo experiments, use selective antagonists for different muscarinic receptor subtypes (e.g., pirenzepine for M1, methoctramine for M2, 4-DAMP for M3) to confirm the involvement of the M1 receptor in the observed response.

• Knockout Animal Models: If available, conducting experiments in M1 receptor knockout mice can provide definitive evidence for the role of this receptor subtype in the effects of Tazomeline.[6]

• Comparative Studies with Selective Agonists: Compare the effects of Tazomeline with those of highly selective M1 agonists or positive allosteric modulators (PAMs). This can help to dissect the contribution of M1 activation from the effects of stimulating other muscarinic subtypes.

Data Presentation

Due to the limited availability of specific preclinical data for Tazomeline in the public domain, the following tables include representative data for the structurally similar and more extensively studied muscarinic agonist, Xanomeline. This data can serve as a valuable reference for experimental design and interpretation, with the caveat that direct extrapolation to Tazomeline should be done with caution.

Table 1: Comparative Binding Affinities (Ki, nM) of Xanomeline at Muscarinic Receptor Subtypes

Receptor Subtype	Human (cloned) Ki (nM)
M1	2.5
M2	296
M3	18
M4	4.2
M5	10

Data compiled from various sources, including radioligand binding studies.[7][8]

Table 2: Comparative Functional Potencies (EC50, nM) of Xanomeline at Muscarinic Receptor Subtypes

Assay	M1 (EC50, nM)	M2 (EC50, nM)	M4 (EC50, nM)
Phosphoinositide Hydrolysis	130	>10,000	180
[³⁵S]GTPγS Binding	120	1,100	150

Data represents functional activity in cells expressing recombinant human muscarinic receptors.[7]

Table 3: Representative Preclinical Pharmacokinetic Parameters of a Muscarinic Agonist (Cevimeline) in Rodents

Species	Dose (mg/kg)	Route	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)	t½ (h)	Bioavailability (%)
Rat	10	Oral	0.5 - 1.0	500 - 800	1000 - 1500	0.4 - 1.1	~50
Dog	1	Oral	~1.0	100 - 200	300 - 500	~1.0	~30

Data for Cevimeline, another muscarinic agonist, is provided as a general reference for pharmacokinetic properties in preclinical models.[9]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the preclinical evaluation of Tazomeline.

1. M1 Receptor-Mediated Calcium Flux Assay

This assay is used to determine the functional potency of Tazomeline at the M1 receptor.

• Cell Line: CHO or HEK293 cells stably expressing the human M1 muscarinic receptor.

• Reagents:

  • Culture medium (e.g., DMEM/F12 with 10% FBS)

  • Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Indo-1 AM)[10]

  • Pluronic F-127

  • Assay buffer (e.g., HBSS with 20 mM HEPES)

  • Tazomeline and a reference M1 agonist (e.g., Carbachol)

  • M1 selective antagonist (e.g., Pirenzepine) for validation

• Procedure:

  • Seed the M1-expressing cells in a 96-well or 384-well black-walled, clear-bottom plate and culture overnight.

  • Prepare the dye loading solution by dissolving the calcium-sensitive dye and Pluronic F-127 in assay buffer.

  • Remove the culture medium from the cells and add the dye loading solution.

  • Incubate the plate at 37°C for 45-60 minutes in the dark.[10]

  • Wash the cells with assay buffer to remove excess dye.

  • Prepare serial dilutions of Tazomeline and the reference agonist in assay buffer.

  • Use a fluorescent plate reader (e.g., FLIPR or FlexStation) to measure the baseline fluorescence.

  • Add the different concentrations of Tazomeline or the reference agonist to the wells and immediately begin recording the change in fluorescence over time.

  • To confirm M1-mediated signaling, pre-incubate some wells with an M1 antagonist before adding the agonist.

• Data Analysis:

  • Calculate the change in fluorescence intensity from baseline.

  • Plot the dose-response curve and determine the EC50 value for Tazomeline.

2. Novel Object Recognition (NOR) Test

This behavioral test assesses recognition memory in rodents.

• Apparatus: An open-field arena (e.g., 50 x 50 x 40 cm). A variety of objects that are of similar size but different in shape and texture.

• Procedure:

  • Habituation: On day 1, allow each animal to freely explore the empty arena for 5-10 minutes.[4][11]

  • Training (Familiarization Phase): On day 2, place two identical objects in the arena. Place the animal in the arena and allow it to explore for a set period (e.g., 5-10 minutes). Record the time spent exploring each object. Exploration is typically defined as the animal's nose being within 2 cm of the object and oriented towards it.

  • Inter-trial Interval: Return the animal to its home cage for a defined period (e.g., 1 hour to 24 hours).

  • Testing (Choice Phase): Replace one of the familiar objects with a novel object. Place the animal back in the arena and record the time spent exploring the familiar and the novel object for a set period (e.g., 5 minutes).

• Drug Administration: Administer Tazomeline (or vehicle) at a predetermined time before the training phase (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the discrimination index (DI): (Time exploring novel object - Time exploring familiar object) / (Total exploration time).

  • A positive DI indicates that the animal remembers the familiar object and spends more time exploring the novel one.

3. Morris Water Maze (MWM) Test

This task assesses spatial learning and memory.

• Apparatus: A circular pool (e.g., 120-150 cm in diameter) filled with opaque water. A hidden escape platform submerged just below the water surface. Visual cues are placed around the room.

• Procedure:

  • Acquisition Phase (Training): Over several consecutive days (e.g., 4-5 days), conduct multiple trials per day. In each trial, place the animal in the water at different starting locations and allow it to find the hidden platform. If the animal does not find the platform within a set time (e.g., 60-90 seconds), guide it to the platform.[12][13]

  • Record the time it takes for the animal to find the platform (escape latency) and the path taken using a video tracking system.

  • Probe Trial: After the acquisition phase, remove the platform and allow the animal to swim freely for a set period (e.g., 60 seconds). Record the time spent in the quadrant where the platform was previously located.

• Drug Administration: Administer Tazomeline (or vehicle) daily before the first trial of the day.

• Data Analysis:

  • During acquisition, analyze the learning curve by plotting the escape latency across days.

  • In the probe trial, a significant preference for the target quadrant indicates good spatial memory.

Mandatory Visualizations

M1 Muscarinic Receptor Signaling Pathway

Caption: M1 muscarinic receptor signaling cascade initiated by Tazomeline.

Experimental Workflow for a Preclinical Cognitive Study

Caption: General workflow for in vivo cognitive studies with Tazomeline.

Troubleshooting Logic for Inconsistent Behavioral Data

Caption: Decision tree for troubleshooting inconsistent preclinical data.

References

• 1. Drug Design Targeting the Muscarinic Receptors and the Implications in Central Nervous System Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. researchgate.net [researchgate.net]
• 4. "The Role Of Muscarinic M1-Kcnq Signaling In Working Memory Circuits Of" by Taber C. Lightbourne [elischolar.library.yale.edu]
• 5. Tazomeline - Wikipedia [en.wikipedia.org]
• 6. Activation of Muscarinic M1 Acetylcholine Receptors Induces Long-Term Potentiation in the Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differences in kinetics of xanomeline binding and selectivity of activation of G proteins at M(1) and M(2) muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel object recognition test as an alternative approach to assessing the pharmacological profile of sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The novel object recognition test in rodents in relation to cognitive impairment in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bu.edu [bu.edu]
• 11. Muscarinic Receptor Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. From structure to clinic: Design of a muscarinic M1 receptor agonist with the potential to treat Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Off-Target Effects of Tazomeline in Cellular Assays

This technical support center is designed for researchers, scientists, and drug development professionals utilizing Tazomeline in cellular assays. It provides troubleshooting guidance and frequently asked questions (FAQs) to help identify and mitigate potential off-target effects, ensuring the generation of robust and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is Tazomeline and what is its primary mechanism of action?

Tazomeline (also known as LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist.[1][2] Its primary mechanism of action is the activation of all five subtypes of muscarinic acetylcholine receptors (M1-M5), which are G protein-coupled receptors (GPCRs) involved in numerous physiological processes.

Q2: What are off-target effects and why are they a concern with a non-selective agonist like Tazomeline?

Off-target effects occur when a compound binds to and modulates the activity of proteins other than its intended targets. For a non-selective agonist like Tazomeline, this can include interactions with other GPCRs, ion channels, or enzymes. These unintended interactions can lead to misleading experimental results, cellular toxicity, or misinterpretation of the compound's biological role.

Q3: What are the initial signs of potential off-target effects in my cellular assays with Tazomeline?

Common indicators of potential off-target effects include:

• Inconsistent results with other muscarinic agonists: A structurally different muscarinic agonist does not produce the same phenotype.

• Discrepancy with genetic validation: The phenotype observed with Tazomeline is not replicated by siRNA/shRNA knockdown or CRISPR/Cas9 knockout of the suspected muscarinic receptor target.

• Unusual dose-response curves: The dose-response curve is biphasic or does not follow a standard sigmoidal pattern.

• Unexpected cytotoxicity: Cell death or a significant decrease in cell viability is observed at concentrations where the on-target effect is expected.

Q4: What general strategies can I employ to minimize off-target effects of Tazomeline?

Several strategies can help minimize off-target effects:

• Dose-Response Experiments: Use the lowest effective concentration of Tazomeline that elicits the desired on-target effect.

• Orthogonal Validation: Confirm key findings using structurally and mechanistically different muscarinic agonists.

• Genetic Approaches: Use techniques like siRNA or CRISPR to validate that the observed effect is dependent on the expression of the target muscarinic receptor.

• Use of Selective Antagonists: Co-treatment with a selective antagonist for the muscarinic receptor subtype believed to be mediating the effect can help confirm on-target activity.

Data Presentation

Due to the limited publicly available pharmacological data for Tazomeline, the following tables provide data for Xanomeline , a structurally related and well-characterized M1/M4 preferring muscarinic agonist. This data can serve as a reference for expected potencies and potential off-target liabilities.

Table 1: Comparative Binding Affinities (Ki in nM) of Xanomeline at Muscarinic and Serotonin Receptors

Receptor	Human Ki (nM)
M1	2.5
M2	1.8
M3	3.2
M4	1.0
M5	4.0
5-HT1A	130
5-HT2A	250
5-HT2C	1300

Data compiled from publicly available databases and scientific literature. This data is for Xanomeline and should be used as a reference for Tazomeline with caution.

Table 2: Functional Potency (EC50 in nM) of Xanomeline at Muscarinic and Serotonin Receptors

Receptor	Assay Type	Human EC50 (nM)
M1	Phosphoinositide Hydrolysis	10
M4	cAMP Inhibition	20
5-HT1A	GTPγS Binding	150
5-HT1B	GTPγS Binding	200

Data compiled from publicly available databases and scientific literature. This data is for Xanomeline and should be used as a reference for Tazomeline with caution.

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine On-Target and Off-Target Affinities

Objective: To determine the binding affinity (Ki) of Tazomeline for muscarinic receptor subtypes and a panel of potential off-target receptors.

Methodology:

• Membrane Preparation: Prepare cell membranes from cell lines stably expressing individual human muscarinic receptor subtypes (M1-M5) or other potential off-target receptors.

• Radioligand: Use a suitable radioligand for each receptor, for example, [³H]-N-methylscopolamine ([³H]-NMS) for muscarinic receptors.

• Competition Binding Assay:

  • Incubate a fixed concentration of the radioligand with the cell membranes in the presence of increasing concentrations of unlabeled Tazomeline.

  • Incubate at room temperature for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of Tazomeline that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation.

Protocol 2: Calcium Mobilization Assay for M1, M3, and M5 Receptor Activation

Objective: To measure the functional potency (EC50) of Tazomeline at Gq-coupled muscarinic receptors (M1, M3, M5).

Methodology:

• Cell Culture: Plate cells expressing the muscarinic receptor of interest in black-walled, clear-bottom 96- or 384-well plates.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer.

• Compound Addition: Prepare serial dilutions of Tazomeline.

• Signal Detection: Use a fluorescence plate reader to measure the baseline fluorescence, then inject the Tazomeline solutions and immediately begin kinetic reading of fluorescence intensity.

• Data Analysis: Calculate the increase in fluorescence over baseline. Plot the dose-response curve and determine the EC50 value.

Protocol 3: cAMP Assay for M2 and M4 Receptor Activation

Objective: To measure the functional potency (EC50) of Tazomeline at Gi-coupled muscarinic receptors (M2, M4).

Methodology:

• Cell Culture: Plate cells expressing the muscarinic receptor of interest in a suitable multi-well plate.

• Forskolin Stimulation: Pre-treat the cells with forskolin to stimulate adenylyl cyclase and elevate intracellular cAMP levels.

• Compound Addition: Add serial dilutions of Tazomeline and incubate.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: Plot the dose-response curve of Tazomeline-induced inhibition of forskolin-stimulated cAMP production and determine the EC50 value.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background signal in functional assays	1. High constitutive receptor activity. 2. Cell stress or poor cell health. 3. Assay artifacts (e.g., compound autofluorescence).	1. Reduce receptor expression levels if using a transient transfection system. 2. Optimize cell seeding density and ensure proper handling. 3. Run a control plate with compound addition to buffer alone to check for autofluorescence.
Low or no response to Tazomeline	1. Low receptor expression in the chosen cell line. 2. Inactive compound. 3. Suboptimal assay conditions.	1. Verify receptor expression using qPCR or Western blot. 2. Confirm the identity and purity of the Tazomeline stock. 3. Optimize agonist incubation time, cell density, and assay buffer components.
Inconsistent results between experiments	1. Variation in cell passage number. 2. Inconsistent reagent preparation. 3. Plate-to-plate variability in cell seeding.	1. Use cells within a defined passage number range. 2. Prepare fresh reagents and use consistent protocols. 3. Ensure uniform cell seeding across all plates.
Observed effect is not blocked by a muscarinic antagonist	1. The effect is mediated by an off-target receptor. 2. The antagonist concentration is too low.	1. Perform a broader off-target screening panel to identify potential off-target interactions. 2. Perform a dose-response of the antagonist to ensure a sufficiently high concentration is used.

Visualizations

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Tazomeline [medbox.iiab.me]

Technical Support Center: Challenges in Long-term In Vivo Administration of Tazomeline

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for researchers working with the muscarinic acetylcholine receptor agonist, Tazomeline. Due to the limited publicly available data on Tazomeline, this guide incorporates information from its structural and pharmacological analogue, Xanomeline, to address potential challenges in long-term in vivo administration. The primary challenge identified is the manifestation of dose-limiting cholinergic side effects.

Frequently Asked Questions (FAQs)

Q1: What is Tazomeline and what is its primary mechanism of action?

A1: Tazomeline (LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist.[1][2] It was investigated in clinical trials for cognitive dysfunction in conditions like Alzheimer's disease and schizophrenia, though its development was discontinued for undisclosed reasons.[1][2] Like its analogue Xanomeline, Tazomeline is believed to exert its effects primarily through the activation of M1 and M4 muscarinic receptors.

Q2: What are the major challenges expected with long-term in vivo administration of Tazomeline?

A2: The primary challenge is the occurrence of cholinergic adverse effects, which are a direct consequence of activating muscarinic receptors throughout the body.[3] These side effects are often dose-limiting and can impact the welfare of experimental animals and the interpretability of study results.

Q3: What specific cholinergic side effects should I monitor for in my animal models?

A3: Based on studies with the similar compound Xanomeline, you should monitor for a range of cholinergic side effects, including but not limited to: salivation, lacrimation (tearing), urination, defecation/diarrhea, and emesis (vomiting).[4][5][6][7] Other potential effects include gastrointestinal distress, sweating, and cardiovascular changes such as bradycardia (slowed heart rate) and hypotension (low blood pressure).[4][5][7]

Q4: Are there strategies to mitigate these peripheral cholinergic side effects?

A4: Yes. A successful strategy employed in clinical trials with Xanomeline is the co-administration of a peripherally restricted muscarinic antagonist, such as trospium chloride.[3] This approach aims to block the effects of the agonist in the peripheral nervous system without interfering with its action in the central nervous system. This strategy has been shown to significantly reduce the incidence of cholinergic side effects.[8][9][10][11]

Q5: At what doses are cholinergic side effects likely to be observed?

A5: While specific dose-response data for Tazomeline is scarce, studies with Xanomeline in rodents have used doses ranging from 1 to 30 mg/kg administered subcutaneously or intraperitoneally.[12] Cholinergic side effects are more likely to be observed at the higher end of this dose range. It is crucial to perform a dose-escalation study to determine the maximum tolerated dose (MTD) in your specific animal model and experimental setup.

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Solution
Excessive Salivation, Lacrimation, Urination, or Diarrhea	Overstimulation of peripheral muscarinic receptors.	- Reduce the dose of Tazomeline.- Consider co-administration with a peripherally restricted muscarinic antagonist (e.g., trospium chloride).- Ensure animals have adequate hydration and clean caging.
Weight Loss or Dehydration	Gastrointestinal distress, diarrhea, or reduced food and water intake due to malaise.	- Monitor body weight and hydration status daily.- Provide supplemental hydration (e.g., hydrogel packs) and highly palatable food.- Reduce the dose of Tazomeline or the frequency of administration.
Lethargy or Reduced Mobility	Central nervous system effects or general malaise from peripheral side effects.	- Perform a detailed behavioral assessment to differentiate between sedation and malaise.- Lower the dose of Tazomeline.- Ensure the animal's environment is comfortable and easily accessible to food and water.
Variable or Unexpected Behavioral Results	The behavioral effects of Tazomeline may be confounded by its cholinergic side effects, impacting performance in cognitive or motor tasks.	- Conduct thorough control experiments to dissociate the intended therapeutic effects from side effects.- Use a dose that minimizes observable side effects.- Consider co-administration with a peripheral antagonist.
Skin Irritation at Injection Site (for subcutaneous administration)	The formulation of Tazomeline may be causing local irritation.	- Ensure the pH and osmolarity of the vehicle are appropriate for subcutaneous injection.- Rotate injection sites.- Observe the injection site for signs of inflammation and consult with veterinary staff if necessary.

Quantitative Data on Cholinergic Side Effects (from Xanomeline Studies)

The following table summarizes the incidence of cholinergic adverse events observed in a clinical study of Xanomeline, both with and without the peripherally acting antagonist trospium. This data can provide a useful reference for the types and frequencies of side effects to anticipate.

Adverse Event	Xanomeline with Placebo (%)	Xanomeline with Trospium (%)
Nausea	24.2	17.1
Vomiting	15.2	5.7
Diarrhea	21.2	5.7
Excessive Sweating	48.5	20.0
Excess Salivation	36.4	25.7
Any Cholinergic Adverse Event	63.6	34.3

Data adapted from studies on Xanomeline and trospium combination therapy.[8][9][10][11]

Experimental Protocols

Note: These are generalized protocols and should be adapted to your specific research question and institutional guidelines.

Long-Term Administration of Tazomeline via Subcutaneous Injection in Rodents

1. Drug Formulation:

• Vehicle Selection: Tazomeline's solubility and stability should be determined in various vehicles. A common starting point for subcutaneous injection is sterile saline (0.9% NaCl) or phosphate-buffered saline (PBS). The pH of the final solution should be adjusted to be as close to physiological pH (7.4) as possible to minimize injection site reactions.

• Preparation: On the day of injection, dissolve the appropriate amount of Tazomeline in the chosen vehicle to achieve the desired final concentration. Ensure complete dissolution. Filter-sterilize the solution using a 0.22 µm syringe filter before administration.

2. Dosing and Administration:

• Dose-Escalation Study: Prior to a long-term study, a dose-escalation study is essential to determine the maximum tolerated dose (MTD). Start with a low dose (e.g., 1 mg/kg) and gradually increase the dose in different cohorts of animals, while closely monitoring for the onset of cholinergic side effects.

• Administration: Administer Tazomeline via subcutaneous injection in the loose skin over the back, between the shoulder blades. Rotate the injection site daily to minimize local irritation. The volume of injection should be appropriate for the size of the animal (e.g., 5-10 ml/kg for mice and rats).

3. Animal Monitoring:

• Daily Observations:

  • General Health: Observe animals for changes in posture, activity level, and grooming behavior.

  • Cholinergic Side Effects: Specifically look for signs of salivation (wet fur around the mouth), lacrimation (wetness around the eyes), urination (excessive wetness in bedding), and diarrhea.

  • Body Weight: Record body weight daily to monitor for signs of toxicity or reduced food intake.

  • Food and Water Intake: Monitor food and water consumption, as significant changes can indicate adverse effects.

• Weekly Assessments:

  • Detailed Clinical Examination: Perform a more thorough physical examination, including checking for skin irritation at the injection sites.

  • Behavioral Assessments: Conduct any planned behavioral tests to assess the efficacy of Tazomeline on the desired cognitive or behavioral endpoints. Be mindful that side effects can confound these results.

Experimental Workflow for a Long-Term Tazomeline Study

A generalized workflow for a long-term in vivo study with Tazomeline.

Signaling Pathways

Tazomeline, like Xanomeline, is thought to act primarily as an agonist at the M1 and M4 muscarinic acetylcholine receptors. These receptors are coupled to different G-proteins and initiate distinct downstream signaling cascades.

M1 Muscarinic Receptor Signaling Pathway (Gq-coupled)

Activation of the M1 receptor, which is coupled to the Gq family of G-proteins, leads to the activation of phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, and DAG activates protein kinase C (PKC), leading to a variety of cellular responses.

Simplified M1 receptor signaling cascade.

M4 Muscarinic Receptor Signaling Pathway (Gi-coupled)

The M4 receptor is coupled to the Gi family of G-proteins.[10] Upon activation, the alpha subunit of the Gi protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[2] This, in turn, reduces the activity of protein kinase A (PKA). The beta-gamma subunit of the Gi protein can also directly modulate ion channels, such as G-protein-coupled inwardly-rectifying potassium (GIRK) channels.[2]

Simplified M4 receptor signaling cascade.

References

• 1. The M1/M4 preferring muscarinic agonist xanomeline modulates functional connectivity and NMDAR antagonist-induced changes in the mouse brain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Downstream Signaling of Muscarinic M4 Receptors Is Regulated by Receptor Density and Cellular Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Behavioral effects after intrathecal administration of cholinergic receptor agonists in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. M1/M4-Preferring Muscarinic Cholinergic Receptor Agonist Xanomeline Reverses Wake and Arousal Deficits in Nonpathologically Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Muscarinic acetylcholine receptor M1 - Wikipedia [en.wikipedia.org]
• 10. biorxiv.org [biorxiv.org]
• 11. mdpi.com [mdpi.com]
• 12. Behavioral effects of basal forebrain cholinergic lesions in young adult and aging rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Procognitive Effects of M1 Muscarinic Agonists in Non-Human Primates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for effective treatments for cognitive deficits associated with neurodegenerative and psychiatric disorders has led to a significant focus on the cholinergic system, particularly the M1 muscarinic acetylcholine receptor. Activation of this receptor is a promising strategy for enhancing cognitive processes such as memory and attention. This guide provides a comparative analysis of the procognitive effects of the M1 muscarinic agonist class, using Tazomeline's close analog Xanomeline as a primary example, and contrasts its performance with other cognitive enhancers in non-human primate (NHP) models. The data presented is compiled from preclinical studies to offer a clear, evidence-based overview for researchers in the field.

Comparative Efficacy of Procognitive Agents

To contextualize the potential of M1 agonists, their performance in validated non-human primate cognitive tasks is compared with agents from other pharmacological classes, namely acetylcholinesterase inhibitors and AMPA receptor positive allosteric modulators (ampakines). The following tables summarize quantitative data from key studies.

Table 1: Effects on Cognitive Flexibility (Attentional Set-Shifting Task)

The attentional set-shifting task assesses an animal's ability to adapt to changing rules, a key aspect of executive function.

Compound (Class)	Species	Task	Key Finding	Reference
VU0453595 (M1 PAM)	Rhesus Macaque	Feature-Reward Learning	Significantly improved extradimensional set-shifting (reduced trials to criterion).	[1]
Donepezil (AChEI)	Rhesus Macaque	Feature-Reward Learning	Marginal effects on cognitive flexibility, primarily improved attentional filtering.	[1]

Table 2: Effects on Working Memory (Delayed Match-to-Sample Task)

The Delayed Match-to-Sample (DMS) task is a widely used paradigm to evaluate working memory in NHPs.

Compound (Class)	Species	Task Conditions	Key Finding	Reference
Xanomeline (M1 Agonist)	Rhesus Macaque	Scopolamine-induced deficit in Object Retrieval Detour (ORD)	Significantly reduced the cognitive deficit induced by scopolamine.	[2]
Donepezil (AChEI)	Rhesus Macaque	Scopolamine-induced deficit in ORD	Significantly reduced the cognitive deficit induced by scopolamine.	[2]
Ampakine CX717	Rhesus Macaque	Normal, alert	Improved mean overall DMS performance by 15% ± 2.5%.

Signaling Pathways and Experimental Workflows

Understanding the underlying mechanisms and experimental designs is crucial for interpreting the data and designing future studies.

M1 Muscarinic Receptor Signaling Pathway

Tazomeline and Xanomeline are agonists of the M1 muscarinic acetylcholine receptor, which is a Gq-protein coupled receptor.[3][4] Upon activation, it initiates a signaling cascade that leads to the modulation of neuronal excitability and synaptic plasticity, processes fundamental to learning and memory.

References

• 1. M1-selective muscarinic allosteric modulation enhances cognitive flexibility and effective salience in nonhuman primates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Improved cognition without adverse effects: novel M1 muscarinic potentiator compares favorably to donepezil and xanomeline in rhesus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. M1 (Muscarinic) Receptors Mnemonic for USMLE [pixorize.com]

A Comparative Analysis of Tazomeline and Donepezil on Wakefulness

This guide provides a detailed comparative analysis of the effects of Tazomeline and Donepezil on wakefulness, intended for researchers, scientists, and professionals in drug development. The following sections will delve into their mechanisms of action, present quantitative data from relevant studies, outline experimental protocols, and visualize key pathways and workflows.

Introduction

Sleep disturbances are a common and debilitating symptom in neurodegenerative diseases such as Alzheimer's disease. Consequently, the effects of cognitive enhancers on the sleep-wake cycle are of significant interest. This guide compares two such compounds: Donepezil, a widely prescribed acetylcholinesterase inhibitor, and Tazomeline, a muscarinic M1 receptor agonist. While direct comparative studies on Tazomeline and wakefulness are limited, this analysis will draw upon data from studies on the closely related M1/M4-preferring muscarinic agonist, Xanomeline, as a proxy to provide a comprehensive overview.

Mechanisms of Action

Donepezil: As an acetylcholinesterase inhibitor, Donepezil increases the levels of acetylcholine in the synaptic cleft by preventing its breakdown by the enzyme acetylcholinesterase.[1][2][3][4] This enhanced cholinergic transmission is thought to improve cognitive function and can also impact the regulation of sleep and wakefulness.[1][2][4] Increased acetylcholine levels are generally associated with cortical arousal.[5][6]

Tazomeline (represented by Xanomeline): Tazomeline is a muscarinic acetylcholine receptor agonist with a preference for the M1 subtype. Xanomeline, a similar compound, is an M1/M4-preferring muscarinic cholinergic receptor agonist.[7][8][9] By directly stimulating these receptors, particularly in the central nervous system, it can modulate neuronal activity to enhance wakefulness and arousal.[7][8]

Signaling Pathway Diagrams

Caption: Donepezil's mechanism of action.

References

• 1. GoodRx - Error [blocked.goodrx.com]
• 2. What is the mechanism of Donepezil Hydrochloride? [synapse.patsnap.com]
• 3. Donepezil - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Effect of the timing of acetylcholinesterase inhibitor ingestion on sleep - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. M1/M4-Preferring Muscarinic Cholinergic Receptor Agonist Xanomeline Reverses Wake and Arousal Deficits in Nonpathologically Aged Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. M1/M4-Preferring Muscarinic Cholinergic Receptor Agonist Xanomeline Reverses Wake and Arousal Deficits in Nonpathologically Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Xanomeline: a novel muscarinic receptor agonist with functional selectivity for M1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Study of Muscarinic Agonists: A Comparative Analysis of Tazomeline, Xanomeline, and Sabcomeline

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological properties of three key muscarinic acetylcholine receptor agonists: Tazomeline, Xanomeline, and Sabcomeline. All three agents have been investigated for their therapeutic potential in treating cognitive deficits associated with neurological disorders such as Alzheimer's disease and schizophrenia. This document summarizes their performance based on available preclinical and clinical data, with a focus on receptor binding affinity, functional efficacy, and in vivo effects. Detailed experimental methodologies for key assays are also provided to facilitate the replication and extension of these findings.

Comparative Analysis of Muscarinic Agonist Performance

The following tables summarize the quantitative data for Tazomeline, Xanomeline, and Sabcomeline, focusing on their binding affinities for muscarinic receptor subtypes and their functional potencies in relevant signaling pathways.

Table 1: Muscarinic Receptor Binding Affinities (Ki, nM)

Agonist	M1 Receptor	M2 Receptor	M3 Receptor	M4 Receptor	M5 Receptor	Citation(s)
Tazomeline	Data not available	Data not available	Data not available	Data not available	Data not available
Xanomeline	~10-15	~30+	~30+	~10-15	~30+	[1]
Sabcomeline	~1.4	~1.3-1.8	~1.3-1.8	~1.3-1.8	~1.3-1.8	[2]

Note: Lower Ki values indicate higher binding affinity.

Table 2: Functional Efficacy and Potency

Agonist	Assay	Receptor Target	Efficacy	Potency (EC50/pEC50)	Citation(s)
Tazomeline	Data not available	Data not available	Data not available	Data not available
Xanomeline	Bradycardia in mice	M2 (indirectly assessed)	Partial Agonist	pEC50 = 5.1	[3]
Sabcomeline	Phosphoinositide Hydrolysis	M1	Partial Agonist (~70-80% of carbachol)	EC50 = 0.19 nM	[4]
Sabcomeline	Bradycardia in mice	M2	Partial Agonist	pEC50 = 6.7	[3]

Note: Efficacy refers to the maximal response an agonist can produce, while potency (EC50) is the concentration required to produce 50% of the maximal response.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the primary signaling pathways activated by muscarinic agonists and a general workflow for evaluating their pharmacological properties.

Caption: Muscarinic agonist signaling pathways.

Caption: Experimental workflow for muscarinic agonist evaluation.

Detailed Experimental Protocols

Radioligand Binding Assay for Muscarinic Receptors

Objective: To determine the binding affinity (Ki) of a test compound for each of the five muscarinic receptor subtypes (M1-M5).

Materials:

• Cell membranes from Chinese Hamster Ovary (CHO) cells stably expressing one of the human M1-M5 receptor subtypes.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS) or [³H]-Quinuclidinyl benzilate ([³H]-QNB).

• Non-specific binding control: Atropine (1 µM).

• Assay buffer: 50 mM Tris-HCl, pH 7.4.

• Test compounds (Tazomeline, Xanomeline, Sabcomeline) at various concentrations.

• 96-well filter plates (e.g., Millipore MultiScreen).

• Scintillation counter and scintillation fluid.

Procedure:

• Membrane Preparation: Homogenize CHO cells expressing the target receptor subtype in ice-cold assay buffer. Centrifuge the homogenate and resuspend the resulting membrane pellet in fresh assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of assay buffer (for total binding) or 1 µM atropine (for non-specific binding).

  • 50 µL of the test compound at varying concentrations.

  • 50 µL of radioligand (e.g., [³H]-NMS at a final concentration of ~0.5 nM).

  • 50 µL of the cell membrane preparation (typically 10-50 µg of protein).

• Incubation: Incubate the plates at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Punch out the filters from the plate, place them in scintillation vials with scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) using non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[5][6]

Phosphoinositide (PI) Hydrolysis Assay

Objective: To measure the functional agonism of a test compound at Gq-coupled muscarinic receptors (M1, M3, M5) by quantifying the accumulation of inositol phosphates.

Materials:

• CHO cells stably expressing the M1, M3, or M5 receptor subtype.

• [³H]-myo-inositol.

• Cell culture medium (e.g., DMEM/F12).

• Stimulation buffer: Krebs-Henseleit buffer containing 10 mM LiCl.

• Test compounds at various concentrations.

• Dowex AG1-X8 resin (formate form).

• Scintillation counter and scintillation fluid.

Procedure:

• Cell Labeling: Plate the CHO cells in 24-well plates and incubate them with medium containing [³H]-myo-inositol for 24-48 hours to label the cellular phosphoinositide pools.

• Assay Initiation: Wash the cells with serum-free medium and pre-incubate with stimulation buffer for 15 minutes.

• Agonist Stimulation: Add the test compounds at various concentrations to the wells and incubate for 30-60 minutes at 37°C.

• Extraction of Inositol Phosphates: Terminate the stimulation by adding ice-cold 0.5 M trichloroacetic acid (TCA). Transfer the soluble fraction to a fresh tube.

• Separation of Inositol Phosphates: Neutralize the TCA extract and apply it to a column containing Dowex AG1-X8 resin. Wash the column to remove free [³H]-inositol. Elute the total [³H]-inositol phosphates with 1 M ammonium formate / 0.1 M formic acid.

• Quantification: Add the eluate to scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of [³H]-inositol phosphate accumulation against the logarithm of the agonist concentration. Determine the EC50 (potency) and Emax (efficacy) values by fitting the data to a sigmoidal dose-response curve.[7][8]

In Vivo Microdialysis for Acetylcholine and Dopamine Efflux

Objective: To assess the in vivo effect of muscarinic agonists on the extracellular levels of acetylcholine and dopamine in specific brain regions (e.g., prefrontal cortex, nucleus accumbens).

Materials:

• Male Sprague-Dawley rats.

• Stereotaxic apparatus.

• Microdialysis probes (e.g., CMA 12).

• Perfusion pump.

• Artificial cerebrospinal fluid (aCSF).

• Test compounds dissolved in a suitable vehicle.

• High-performance liquid chromatography with electrochemical detection (HPLC-ED) system.

• Fraction collector.

Procedure:

• Surgical Implantation of Microdialysis Probe: Anesthetize the rat and place it in the stereotaxic apparatus. Implant a guide cannula targeting the brain region of interest. Allow the animal to recover for at least 24 hours.

• Microdialysis: On the day of the experiment, insert the microdialysis probe through the guide cannula. Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) for at least 60-90 minutes to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Administer the test compound (e.g., via subcutaneous or intraperitoneal injection).

• Post-Drug Sample Collection: Continue collecting dialysate samples for at least 2-3 hours after drug administration.

• Sample Analysis: Analyze the dialysate samples for acetylcholine and dopamine concentrations using HPLC-ED.

• Data Analysis: Express the neurotransmitter concentrations as a percentage of the average baseline levels. Compare the effects of different doses of the test compounds on neurotransmitter efflux.[9][10]

Conclusion

This guide provides a comparative overview of Tazomeline, Xanomeline, and Sabcomeline, highlighting the available data on their pharmacological profiles. While data for Tazomeline remains limited in the public domain, the information presented for Xanomeline and Sabcomeline offers valuable insights for researchers in the field of muscarinic drug discovery. The detailed experimental protocols serve as a resource for the continued investigation and comparison of these and other novel muscarinic agonists. Further head-to-head studies are warranted to fully elucidate the comparative efficacy and safety of these compounds.

References

• 1. Xanomeline-Trospium and Muscarinic Involvement in Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy Sabcomeline | 159912-53-5 [smolecule.com]
• 3. Low-affinity M(2) receptor binding state mediates mouse atrial bradycardia: comparative effects of carbamylcholine and the M(1) receptor agonists sabcomeline and xanomeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sabcomeline | Selective M1 mAChR Agonist | [benchchem.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Milameline (CI-979/RU35926): a muscarinic receptor agonist with cognition-activating properties: biochemical and in vivo characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. On the unique binding and activating properties of xanomeline at the M1 muscarinic acetylcholine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]

Replicating Key Findings from Seminal Tazomeline Research: A Guide for Researchers

This guide aims to provide researchers, scientists, and drug development professionals with a summary of the available information on Tazomeline and to offer a framework for approaching the replication of key findings for similar muscarinic agonists where data is more accessible.

Understanding Tazomeline's Mechanism of Action

Tazomeline acts as an agonist at muscarinic acetylcholine receptors. These receptors are crucial for various physiological functions, including learning and memory. The therapeutic rationale for using a muscarinic agonist in Alzheimer's disease is to compensate for the loss of cholinergic neurons and enhance cholinergic signaling in the brain.

While specific binding affinity (Ki) and functional potency (EC50) values for Tazomeline across the five muscarinic receptor subtypes (M1-M5) are not widely published, one study reported a potent inhibitory concentration (IC50) of 0.001 nM for Tazomeline at the M1 muscarinic receptor in the rabbit vas deferens, indicating high potency at this subtype. Furthermore, it has been noted that Tazomeline, also referred to as hexylthio-TZTP, was effective in stimulating in vivo phosphoinositide (PI) hydrolysis, a key signaling pathway activated by M1 receptor stimulation.

Comparative Data for Muscarinic Agonists

Due to the limited availability of specific data for Tazomeline, a direct comparative guide is not feasible. However, researchers can reference data from other well-characterized muscarinic agonists to understand the experimental landscape. The following table provides a template for how such data would be presented.

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Tazomeline	M1	Data Not Available	Data Not Available
M2	Data Not Available	Data Not Available
M3	Data Not Available	Data Not Available
M4	Data Not Available	Data Not Available
M5	Data Not Available	Data Not Available
[Alternative Agonist 1]	M1	[Value]	[Value]
M2	[Value]	[Value]
M3	[Value]	[Value]
M4	[Value]	[Value]
M5	[Value]	[Value]
[Alternative Agonist 2]	M1	[Value]	[Value]
M2	[Value]	[Value]
M3	[Value]	[Value]
M4	[Value]	[Value]
M5	[Value]	[Value]

Key Experimental Protocols for Muscarinic Agonist Characterization

To replicate findings for any muscarinic agonist, detailed experimental protocols are essential. Below are generalized methodologies for key assays used in the characterization of compounds like Tazomeline.

Radioligand Binding Assays

Objective: To determine the binding affinity (Ki) of the compound for each muscarinic receptor subtype.

Methodology:

• Cell Lines: Use Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK) 293 cells stably expressing individual human muscarinic receptor subtypes (M1-M5).

• Radioligand: A non-selective muscarinic antagonist radioligand, such as [³H]-N-methylscopolamine ([³H]-NMS), is commonly used.

• Procedure:

  • Prepare cell membrane homogenates from the transfected cell lines.

  • Incubate the membranes with a fixed concentration of the radioligand and varying concentrations of the test compound (e.g., Tazomeline).

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using liquid scintillation counting.

• Data Analysis: The IC50 values (concentration of the compound that inhibits 50% of the specific binding of the radioligand) are determined by non-linear regression analysis. The Ki values are then calculated using the Cheng-Prusoff equation.

Functional Assays (Phosphoinositide Hydrolysis)

Objective: To measure the functional potency (EC50) and efficacy of the compound at Gq-coupled muscarinic receptors (M1, M3, M5).

Methodology:

• Cell Lines: Use cell lines expressing the M1, M3, or M5 receptor subtypes.

• Procedure:

  • Label the cells with [³H]-myo-inositol.

  • Expose the cells to varying concentrations of the test compound.

  • Stop the reaction and extract the inositol phosphates (IPs).

  • Separate and quantify the [³H]-IPs using ion-exchange chromatography.

• Data Analysis: The concentration-response curves are generated, and EC50 values (concentration of the compound that produces 50% of the maximal response) and Emax values (maximal efficacy) are determined.

Visualizing Signaling and Experimental Workflows

Diagrams created using Graphviz can effectively illustrate the complex relationships in signaling pathways and experimental procedures.

Caption: M1 Muscarinic Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

Conclusion

Assessing the Selectivity Profile of Tazomeline Against Other Muscarinic Receptors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of Tazomeline (also known as Xanomeline) against other muscarinic acetylcholine receptors (mAChRs). By presenting key experimental data and methodologies, this document aims to be a valuable resource for researchers and professionals in the field of drug development.

Introduction to Tazomeline and Muscarinic Receptor Selectivity

Tazomeline is a muscarinic acetylcholine receptor agonist that has been investigated for its potential therapeutic effects in cognitive and psychiatric disorders. Its clinical utility is closely linked to its selectivity profile across the five subtypes of muscarinic receptors (M1-M5). These receptors are G-protein coupled receptors (GPCRs) that mediate diverse physiological functions, and subtype selectivity is a critical factor in maximizing therapeutic efficacy while minimizing adverse effects. M1, M3, and M5 receptors are known to couple to the Gq/11 protein, leading to the activation of the phospholipase C (PLC) pathway. In contrast, M2 and M4 receptors couple to the Gi/o protein, which inhibits adenylyl cyclase activity.

Comparative Selectivity Profile of Muscarinic Agonists

The following table summarizes the functional potency (EC50) and binding affinity (Ki) of Tazomeline and other muscarinic agonists across the five human muscarinic receptor subtypes. This data provides a quantitative comparison of their selectivity profiles.

Compound	M1	M2	M3	M4	M5
Tazomeline (Xanomeline)	EC50: 30.9 nM [1]	EC50: 1700 nM [1]	EC50: 8500 nM [1]	EC50: 14.1 nM [1]	EC50: 1800 nM [1]
pKi: ~6.7-7.7 (non-selective binding)[1]
Cevimeline	EC50: 23 nM [2][3]	EC50: 1040 nM [2][3]	EC50: 48 nM [2][3]	EC50: 1310 nM [2][3]	EC50: 63 nM [2][3]

EC50 values represent the concentration of the agonist that produces 50% of the maximal response. A lower EC50 value indicates higher potency. pKi represents the negative logarithm of the inhibition constant (Ki), indicating the binding affinity of a ligand for a receptor. A higher pKi value indicates a stronger binding affinity.

Experimental Protocols

The determination of the selectivity profile of compounds like Tazomeline relies on robust in vitro assays. The following sections detail the methodologies for key experiments.

Radioligand Binding Assays

Radioligand binding assays are a fundamental technique to determine the binding affinity (Ki) of a test compound for a specific receptor subtype.[4]

Objective: To determine the binding affinity of a test compound (e.g., Tazomeline) for each of the five muscarinic receptor subtypes (M1-M5).

Materials:

• Cell membranes prepared from cell lines stably expressing a single human muscarinic receptor subtype (e.g., CHO or HEK293 cells).

• A radiolabeled ligand with known high affinity for muscarinic receptors (e.g., [3H]-N-methylscopolamine, [3H]-QNB).

• Test compound (unlabeled).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and a scintillation counter.

Procedure:

• Incubation: In a multi-well plate, combine the cell membranes, a fixed concentration of the radioligand, and varying concentrations of the unlabeled test compound.

• Equilibrium: Incubate the mixture at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to allow binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC50 value. The Ki value can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays (e.g., Calcium Mobilization Assay)

Functional assays measure the biological response elicited by a compound upon binding to its target receptor. For M1, M3, and M5 receptors, this is often a measurement of intracellular calcium mobilization.

Objective: To determine the potency (EC50) and efficacy of a test compound at Gq-coupled muscarinic receptors (M1, M3, M5).

Materials:

• Cell lines stably expressing the M1, M3, or M5 receptor and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Test compound.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• A fluorescent plate reader capable of kinetic reading.

Procedure:

• Cell Plating: Plate the cells in a multi-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions.

• Compound Addition: Add varying concentrations of the test compound to the wells.

• Fluorescence Measurement: Immediately measure the change in fluorescence over time using a fluorescent plate reader. The increase in fluorescence corresponds to an increase in intracellular calcium.

• Data Analysis: Plot the peak fluorescence response against the concentration of the test compound. The concentration that produces 50% of the maximal response is the EC50 value.

Visualizing Key Processes

To better understand the experimental and biological contexts, the following diagrams illustrate the workflow for determining receptor selectivity and the signaling pathways activated by muscarinic receptors.

Caption: Workflow for determining muscarinic receptor selectivity.

Caption: Muscarinic receptor signaling pathways.

References

• 1. Xanomeline oxalate | M1 Receptors | Tocris Bioscience [tocris.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Tazomeline's Efficacy in Preclinical Models of Psychotropic Drug-Induced Cognitive Dysfunction: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cognitive impairment is a core and often debilitating feature of several psychiatric disorders. Furthermore, the long-term use of some psychotropic medications, particularly antipsychotics, can contribute to or exacerbate these cognitive deficits[1][2][3]. This has spurred the search for novel therapeutic agents that can ameliorate both the primary cognitive symptoms of the underlying illness and those induced by medication. Tazomeline, a muscarinic M1 receptor agonist, has emerged as a promising candidate in this area. This guide provides a comparative analysis of Tazomeline's efficacy in preclinical models of psychotropic drug-induced cognitive dysfunction, presenting key experimental data and methodologies to inform further research and development. While direct studies on "tazomeline" are limited in the available literature, extensive research has been conducted on its very close structural and functional analogue, xanomeline, which is also an M1/M4 muscarinic receptor agonist. The data presented here will primarily focus on xanomeline as a proxy for tazomeline's potential efficacy.

Comparative Efficacy of Tazomeline (as represented by Xanomeline) in Animal Models

The following tables summarize the quantitative data from key preclinical studies, comparing the effects of xanomeline to other relevant compounds in established animal models of psychotropic drug-induced cognitive dysfunction.

Table 1: Efficacy in the MK-801-Induced Cognitive Deficit Model

The NMDA receptor antagonist MK-801 is widely used to induce cognitive impairments in rodents that are reminiscent of those seen in schizophrenia[3][4][5].

Compound	Animal Model	Cognitive Task	Key Findings	Reference
Xanomeline	Mouse	Inhibitory Avoidance	Significantly attenuated MK-801-induced memory impairments.	[4]
Xanomeline	Mouse	Latent Inhibition	Alleviated MK-801-induced abnormally persistent latent inhibition, suggesting efficacy against negative/cognitive symptoms.	[6]
TAK-071 (M1 PAM)	Mouse	Hyperlocomotion	Suppressed MK-801-induced hyperlocomotion.	[7]
Clozapine	Mouse	Inhibitory Avoidance	No effect on MK-801-induced memory impairments.	[4]
Risperidone	Mouse	Inhibitory Avoidance	No effect on MK-801-induced memory impairments.	[4]
Olanzapine	Mouse	Inhibitory Avoidance	No effect on MK-801-induced memory impairments.	[4]

Table 2: Efficacy in the Amphetamine-Induced Hyperlocomotion Model

Amphetamine-induced hyperlocomotion is a common model used to screen for antipsychotic activity, reflecting disturbances in the dopaminergic system[8].

Compound	Animal Model	Behavioral Measure	Key Findings	Reference
Xanomeline	Rat	Locomotor Activity	Attenuated amphetamine-induced hyperactivity at doses that did not affect spontaneous activity.	[8]
Xanomeline	Mouse	Hyperlocomotion	Suppressed methamphetamine-induced hyperlocomotion.	[7]
Haloperidol	Rat	Locomotor Activity	Reversed amphetamine-induced hyperlocomotion, but at doses that also reduced spontaneous locomotion.	[8]
Clozapine	Rat	Locomotor Activity	Reversed amphetamine-induced hyperlocomotion, but at doses that also reduced spontaneous locomotion.	[8]

Table 3: Efficacy in the Scopolamine-Induced Cognitive Impairment Model

Scopolamine, a muscarinic receptor antagonist, is used to induce memory deficits by disrupting cholinergic neurotransmission[9][10][11][12].

Compound	Animal Model	Cognitive Task	Key Findings	Reference
Xanomeline	Rat	Novel Object Recognition	Improved scopolamine-induced cognitive impairments, but with a narrow therapeutic window due to cholinergic side effects.	[7]
TASE (a plant extract)	Rat / Mouse	Morris Water Maze / Passive Avoidance	Significantly decreased escape latency and delayed compartment change time, comparable to Piracetam.	[9]
TAK-071 (M1 PAM)	Rat	Novel Object Recognition	Improved scopolamine-induced cognitive deficits with a 33-fold margin versus cholinergic side effects.	[7]
DL0410 (AChE inhibitor)	Mouse	Morris Water Maze / Passive Avoidance	Significantly improved learning and memory impairments induced by scopolamine.	[12]

Experimental Protocols

MK-801-Induced Cognitive Deficit in the Inhibitory Avoidance Task

• Animals: Male mice.

• Procedure:

  • Training: Mice are placed in a two-compartment apparatus with a light and a dark chamber. When the mouse enters the dark chamber, it receives a mild foot shock.

  • Drug Administration: Immediately after training, animals are administered MK-801 (e.g., 0.1-0.2 mg/kg, i.p.) to induce memory impairment. The test compound (e.g., xanomeline) is administered prior to the training session.

  • Testing: 24 hours later, the mouse is returned to the light chamber, and the latency to enter the dark chamber is recorded. Longer latencies indicate better retention of the aversive memory.

• Rationale: This task assesses long-term memory. MK-801 impairs the consolidation of this memory, and effective cognitive enhancers are expected to reverse this deficit[4].

Amphetamine-Induced Hyperlocomotion

• Animals: Male rats or mice.

• Procedure:

  • Habituation: Animals are placed in an open-field arena to habituate for a set period (e.g., 30-60 minutes).

  • Drug Administration: The test compound (e.g., xanomeline) or vehicle is administered. After a pre-treatment period, animals receive an injection of d-amphetamine (e.g., 1.5 mg/kg, s.c.).

  • Data Collection: Locomotor activity (e.g., distance traveled, rearing frequency) is recorded for a specified duration (e.g., 60-90 minutes) using automated activity monitors.

• Rationale: This model is predictive of antipsychotic activity, particularly against the positive symptoms of schizophrenia[8].

Scopolamine-Induced Cognitive Impairment in the Novel Object Recognition (NOR) Task

• Animals: Male rats or mice.

• Procedure:

  • Habituation: Animals are habituated to the open-field arena in the absence of objects for several days.

  • Familiarization Phase (T1): On the test day, two identical objects are placed in the arena, and the animal is allowed to explore for a set time (e.g., 5-10 minutes).

  • Drug Administration: Scopolamine (e.g., 0.5-1 mg/kg, i.p.) is administered to induce memory impairment. The test compound (e.g., xanomeline) is given prior to the familiarization phase or the choice phase.

  • Choice Phase (T2): After a retention interval (e.g., 1-24 hours), one of the familiar objects is replaced with a novel object. The animal is returned to the arena, and the time spent exploring each object is recorded.

• Data Analysis: A discrimination index (DI) is calculated: (Time exploring novel object - Time exploring familiar object) / (Total exploration time). A higher DI indicates better recognition memory.

• Rationale: The NOR task assesses recognition memory, a form of declarative memory that is often impaired in psychiatric disorders[13][14][15].

Signaling Pathways and Mechanisms of Action

Tazomeline's Putative Mechanism of Action

Tazomeline, as a muscarinic M1 receptor agonist, is thought to exert its pro-cognitive effects through the activation of M1 receptors, which are highly expressed in brain regions critical for learning and memory, such as the hippocampus and cerebral cortex[16][17]. Activation of M1 receptors can potentiate NMDA receptor signaling, a crucial mechanism for synaptic plasticity[17]. Furthermore, the dual M1/M4 agonism of the related compound xanomeline suggests a broader mechanism. M4 receptor activation can modulate dopamine release in the striatum, which may contribute to its antipsychotic-like effects[18].

Tazomeline's dual M1/M4 receptor agonist activity.

Experimental Workflow for Preclinical Cognitive Testing

The general workflow for evaluating the efficacy of a compound like Tazomeline in a preclinical model of psychotropic drug-induced cognitive dysfunction involves several key steps.

A generalized workflow for preclinical cognitive drug testing.

Signaling Cascade in Psychotropic-Induced Cognitive Dysfunction

Psychotropic drugs like NMDA receptor antagonists (e.g., MK-801) and dopamine agonists (e.g., amphetamine) disrupt normal neurotransmission, leading to cognitive deficits. This is often characterized by an imbalance in glutamatergic and dopaminergic signaling.

Simplified pathway of psychotropic-induced cognitive dysfunction.

Conclusion

The preclinical data, primarily from studies on its close analogue xanomeline, strongly suggest that Tazomeline holds significant promise for treating cognitive dysfunction induced by psychotropic medications. Its efficacy in reversing cognitive deficits in models employing NMDA receptor antagonists and its modulatory effects on the dopaminergic system point towards a multifaceted mechanism of action. The dual agonism at M1 and M4 muscarinic receptors appears to be a key factor in its potential to address both cognitive and psychotic symptoms. Further research directly investigating Tazomeline is warranted to confirm these findings and to fully elucidate its therapeutic potential and safety profile for clinical use. The development of compounds like Tazomeline represents a critical step forward in addressing the unmet need for effective treatments for cognitive impairment in psychiatric populations.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Object Recognition as a Facile Behavior Test for Evaluating Drug Effects in AβPP/PS1 Alzheimer's Disease Mouse Model | Semantic Scholar [semanticscholar.org]
• 3. d-nb.info [d-nb.info]
• 4. Predictive validity of a MK-801-induced cognitive impairment model in mice: implications on the potential limitations and challenges of modeling cognitive impairment associated with schizophrenia preclinically - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reversal of MK-801-induced cognitive dysfunction in the T-Maze assay - Newsletter - Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 6. The M₁/M₄ preferring agonist xanomeline reverses amphetamine-, MK801- and scopolamine-induced abnormalities of latent inhibition: putative efficacy against positive, negative and cognitive symptoms in schizophrenia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vivo Pharmacological Comparison of TAK-071, a Positive Allosteric Modulator of Muscarinic M1 Receptor, and Xanomeline, an Agonist of Muscarinic M1/M4 Receptor, in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The muscarinic receptor agonist xanomeline has an antipsychotic-like profile in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Comparison of scopolamine-induced cognitive impairment responses in three different ICR stocks - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Novel object recognition test as an alternative approach to assessing the pharmacological profile of sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Review on the Disruption of Novel Object Recognition Induced by Methamphetamine - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Targeting the M1 muscarinic acetylcholine receptor in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cross-diagnostic determinants of cognitive functioning: the muscarinic cholinergic receptor as a model system - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The potential of muscarinic M1 and M4 receptor activators for the treatment of cognitive impairment associated with schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Tazomeline's Performance Against Current Standard-of-Care Treatments: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tazomeline (also known as LY-287,041) is a non-selective muscarinic acetylcholine receptor agonist that has been investigated for its potential therapeutic effects on cognitive dysfunction in Alzheimer's disease and schizophrenia.[1][2] As a direct activator of muscarinic receptors, its mechanism of action differs from many established first-line treatments for these conditions. However, the clinical development of Tazomeline was discontinued for reasons that have not been publicly disclosed.[1][2] Consequently, there is a scarcity of publicly available, peer-reviewed clinical trial data detailing its efficacy and safety, making a direct quantitative comparison with current standard-of-care treatments challenging.

This guide provides an objective comparison of Tazomeline's therapeutic class—muscarinic agonists—against the current standard-of-care treatments for Alzheimer's disease and schizophrenia. The performance of the recently approved muscarinic agonist combination, xanomeline-trospium, will be used as a proxy to benchmark the potential of this class of compounds. This comparison is supported by experimental data from pivotal clinical trials of the respective approved therapies.

Mechanism of Action: Muscarinic Agonists

Tazomeline, and the more recently developed xanomeline, exert their effects by directly stimulating muscarinic acetylcholine receptors in the brain.[1][3] These receptors, particularly the M1 and M4 subtypes, are involved in key neural pathways that regulate cognition and psychosis. By activating these receptors, muscarinic agonists aim to enhance cholinergic neurotransmission, a pathway known to be impaired in Alzheimer's disease, and to modulate dopamine release, which is a key target in the treatment of schizophrenia.[3] This mechanism contrasts with acetylcholinesterase inhibitors, which prevent the breakdown of acetylcholine, and traditional antipsychotics, which primarily block dopamine D2 receptors.

Signaling pathway of muscarinic agonists like Tazomeline.

Performance Comparison in Alzheimer's Disease

While specific efficacy data for Tazomeline in Alzheimer's disease is not publicly available, we can compare the established standard-of-care treatments. These primarily include acetylcholinesterase inhibitors and NMDA receptor antagonists for symptomatic relief, and more recently, anti-amyloid monoclonal antibodies for disease modification.

Table 1: Efficacy of Standard-of-Care Treatments in Alzheimer's Disease

Drug Class	Drug Name	Primary Efficacy Endpoint	Key Clinical Trial Results
Acetylcholinesterase Inhibitors	Donepezil	ADAS-Cog	Mean drug-placebo difference of 2.5 to 3.1 points.
Rivastigmine	ADAS-Cog	Statistically significant improvement over placebo.
Galantamine	ADAS-Cog	Treatment effect of approximately 4 points versus placebo.[4]
NMDA Receptor Antagonist	Memantine	ADAS-Cog, SIB	Statistically significant benefit on cognitive and functional scores.
Anti-Amyloid Antibodies	Lecanemab	CDR-SB	27% reduction in clinical decline compared to placebo (-0.45 difference).[3]
Donanemab	iADRS, CDR-SB	22-35% slowing of decline on iADRS; 29-36% on CDR-SB vs. placebo.[5]

Note: ADAS-Cog = Alzheimer's Disease Assessment Scale-Cognitive Subscale; SIB = Severe Impairment Battery; CDR-SB = Clinical Dementia Rating-Sum of Boxes; iADRS = integrated Alzheimer's Disease Rating Scale. Lower scores on ADAS-Cog and higher scores on SIB indicate better cognitive function. For CDR-SB and iADRS, a smaller decline indicates a better outcome.

Performance Comparison in Schizophrenia

In schizophrenia, the approval of xanomeline-trospium provides a benchmark for the potential of muscarinic agonists. This can be compared to the established efficacy of second-generation antipsychotics.

Table 2: Efficacy of Standard-of-Care and Muscarinic Agonist Treatments in Schizophrenia

Drug Class	Drug Name	Primary Efficacy Endpoint	Key Clinical Trial Results
Second-Generation Antipsychotics	Risperidone	PANSS Total Score	Significantly greater mean decrease from baseline vs. placebo (-20.9 vs. -14.3).[1]
Olanzapine	PANSS Total Score	Statistically significant improvement in total, positive, and negative scores vs. placebo.
Muscarinic Agonist	Xanomeline-Trospium	PANSS Total Score	Mean change from baseline of -21.2 vs. -11.6 for placebo (a -9.6 point difference).[6]

Note: PANSS = Positive and Negative Syndrome Scale. A larger negative change from baseline indicates greater improvement in symptoms.

Experimental Protocols

Clinical trials for Alzheimer's disease and schizophrenia follow structured, multi-phase protocols to ensure patient safety and the validity of the results.

Typical Alzheimer's Disease Clinical Trial Protocol

• Phase: Typically Phase 3, randomized, double-blind, placebo-controlled.

• Participants: Individuals aged 50-90 with a diagnosis of mild cognitive impairment or mild dementia due to Alzheimer's disease, confirmed with amyloid PET or CSF biomarkers.

• Intervention: Administration of the investigational drug or placebo for a period of 18 months or longer.

• Primary Outcome Measures: Change from baseline in scores on a cognitive and functional scale, such as the Clinical Dementia Rating-Sum of Boxes (CDR-SB) or the integrated Alzheimer's Disease Rating Scale (iADRS).

• Secondary Outcome Measures: Changes in other cognitive scales (e.g., ADAS-Cog), measures of daily living, and biomarker changes (e.g., amyloid and tau levels in PET scans and CSF).

Typical Schizophrenia Clinical Trial Protocol

• Phase: Typically Phase 3, randomized, double-blind, placebo-controlled.

• Participants: Adults aged 18-65 with a DSM-5 diagnosis of schizophrenia, experiencing an acute exacerbation of psychosis requiring hospitalization.

• Intervention: Administration of the investigational drug or placebo for a period of 4 to 6 weeks.

• Primary Outcome Measure: Change from baseline in the Positive and Negative Syndrome Scale (PANSS) total score.

• Secondary Outcome Measures: Changes in PANSS subscales (positive, negative), Clinical Global Impression-Severity (CGI-S) score, and safety and tolerability assessments.

Generalized workflow for a typical clinical trial.

Conclusion

While a direct performance benchmark of Tazomeline is precluded by the lack of public clinical trial data, the recent approval and promising results for xanomeline-trospium in schizophrenia suggest that the muscarinic agonist class of compounds holds significant therapeutic potential. For Alzheimer's disease, this class represents a symptomatic treatment approach that could complement existing acetylcholinesterase inhibitors. In schizophrenia, it offers a novel mechanism of action that is effective for both positive and negative symptoms, potentially with a different side-effect profile compared to traditional dopamine-blocking antipsychotics.[6] Further research and the publication of any existing data on Tazomeline would be invaluable for a more complete understanding of its place within the therapeutic landscape.

References

• 1. Tazomeline - Wikipedia [en.wikipedia.org]
• 2. Tazomeline [medbox.iiab.me]
• 3. Targeting muscarinic receptors in schizophrenia treatment: Novel antipsychotic xanomeline/trospium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. psychiatrictimes.com [psychiatrictimes.com]
• 5. geneonline.com [geneonline.com]
• 6. Efficacy of xanomeline and trospium chloride in schizophrenia: pooled results from three 5-week, randomized, double-blind, placebo-controlled, EMERGENT trials - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Comprehensive Safety and Handling Protocols for Tazomeline

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the handling of Tazomeline, a muscarinic M1 acetylcholine receptor agonist used in laboratory research. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification

Tazomeline and its analogues, such as Xanomeline, are potent chemical compounds. While specific hazard classifications for Tazomeline may vary, related compounds are classified as hazardous. For instance, Xanomeline is identified as harmful if swallowed, causing skin irritation, serious eye irritation, and potential respiratory irritation[1]. One safety data sheet for Xanomeline oxalate classifies it as toxic if swallowed[2]. It is crucial to handle Tazomeline with the appropriate precautions.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Tazomeline to minimize exposure risk.

PPE Category	Item	Specification
Eye Protection	Safety Glasses	Must be equipped with side-shields.[1]
Splash Goggles	Required when there is a potential for splashing.[3]
Hand Protection	Gloves	Use appropriate chemical-resistant gloves (e.g., standard BS EN 374:2003). Inspect gloves before use. For tasks with a risk of splashing, double gloving is required.[3]
Body Protection	Lab Coat/Gown	Wear appropriate protective clothing. An impervious, cuffed gown is necessary if there is a potential for splashing.[1][3]
Respiratory Protection	Respirator	A suitable respirator is required if the risk assessment indicates it is necessary, particularly when handling the compound in powdered form or when aerosols may be generated.[1]

Safe Handling and Operational Plan

Adherence to the following procedural steps is critical for the safe handling of Tazomeline in a laboratory setting.

3.1. Engineering Controls and Work Practices

• Ventilation: Always handle Tazomeline in a well-ventilated area. All manipulations of powdered Tazomeline or procedures that could generate aerosols should be conducted within a chemical fume hood with an independent air supply.

• Designated Area: Establish a designated area for handling hazardous drugs like Tazomeline.[4]

• Hygiene: Do not eat, drink, or smoke in areas where Tazomeline is handled.[1] Wash hands thoroughly with soap and water after handling the compound.[1]

• Avoid Contamination: Avoid inhalation of dust or aerosols and prevent contact with eyes, skin, and clothing. Use a plastic-backed absorbent pad to contain any potential leakage during procedures.[3]

3.2. Storage

• Short-Term Storage: For short-term storage (days to weeks), keep the compound in a dry, dark place at 0 - 4°C.[5]

• Long-Term Storage: For long-term storage (months to years), store at -20°C.[5]

• Container: Keep the storage container tightly closed.[2]

Emergency Response and First Aid

Immediate and appropriate action is vital in the event of an exposure to Tazomeline.

Exposure Route	First Aid Procedure
Inhalation	1. Immediately move the affected individual to fresh air.[1] 2. Monitor their breathing. If breathing is difficult, administer oxygen. 3. If breathing ceases, provide artificial respiration. Avoid mouth-to-mouth resuscitation.[1] 4. Seek immediate medical attention.
Skin Contact	1. Immediately wash the affected skin with copious amounts of soap and lukewarm water for at least 15 minutes.[3] 2. Remove any contaminated clothing and shoes, and wash them before reuse.[1] 3. Seek medical attention.
Eye Contact	1. Immediately flush the eyes with large amounts of water for at least 15 minutes, separating the eyelids with fingers to ensure thorough rinsing.[1] 2. Remove contact lenses if present and easy to do so. Continue rinsing.[1] 3. Seek immediate medical attention.
Ingestion	1. Rinse the mouth with water.[1] 2. Do NOT induce vomiting.[1][2] 3. Immediately call a poison center or doctor for medical help.[2]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and further exposure.

5.1. Spill Cleanup

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is adequately ventilated.

• Containment: Prevent the spill from entering drains or water courses.[1]

• Absorption: Cover the spill with a suitable absorbent material (e.g., diatomite, universal binders).[1]

• Collection: Carefully sweep up the absorbed material and place it into an appropriate, labeled container for disposal.

• Decontamination: Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[1]

5.2. Disposal

• Waste Containers: Dispose of Tazomeline and any contaminated materials in properly labeled, covered, and sealed containers.[4]

• Contaminated PPE: Used gloves, gowns, and other disposable PPE should be placed in a biohazard box (red bags).[3]

• Sharps: Needles and syringes must not be crushed or capped and should be placed directly into a sharps container.[3]

• Regulations: All waste must be disposed of in accordance with federal, state, and local regulations.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Tazomeline in a research laboratory setting.

Caption: A logical workflow for the safe handling of Tazomeline in a laboratory.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. safety.duke.edu [safety.duke.edu]
• 4. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 5. medkoo.com [medkoo.com]